4-Methylbenzenesulfonhydrazide-d3

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Methylbenzenesulfonhydrazide-d3

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of 4-Methylbenzenesulfonhydrazide-d3, a deuterated isotopologue of p-toluenesulfonhydrazide (TSH). This document is intended for researchers, scientists, and professionals in the fields of drug discovery, medicinal chemistry, and metabolic research.

Core Chemical Properties

4-Methylbenzenesulfonhydrazide-d3 is a stable, isotopically labeled compound where three hydrogen atoms on the hydrazide group have been replaced with deuterium. This isotopic substitution is key to its utility in various scientific applications, primarily in studies involving kinetic isotope effects and as an internal standard in mass spectrometry-based analyses.

Quantitative Data Summary

The key chemical and physical properties of 4-Methylbenzenesulfonhydrazide-d3 are summarized in the table below, with data for the non-deuterated form provided for comparison.

Property	4-Methylbenzenesulfonhydrazide-d3	4-Methylbenzenesulfonhydrazide
CAS Number	109333-73-5[1]	1576-35-8[2][3]
Molecular Formula	C₇H₇D₃N₂O₂S	C₇H₁₀N₂O₂S[2]
Molecular Weight	189.25 g/mol [1]	186.23 g/mol [2][3]
Appearance	White to off-white powder	White to off-white powder[2]
Melting Point	Not explicitly reported; expected to be similar to the non-deuterated form	103-108 °C[2]
Isotopic Enrichment	≥98 atom % D[1]	Not Applicable
Chemical Purity	≥97%[1]	≥97%[4]
Solubility	Soluble in many organic solvents; insoluble in water and alkanes.[5]	Soluble in many organic solvents; insoluble in water (5 g/L at 15 °C) and alkanes.[4][5]

Synthesis and Manufacturing

The standard synthesis of p-toluenesulfonylhydrazide involves the reaction of p-toluenesulfonyl chloride with hydrazine.[5][6][7] To produce the d3 analogue, deuterated hydrazine (D₂NN D₂) would be used in place of standard hydrazine (H₂NNH₂).

General Synthetic Scheme

Caption: General reaction scheme for the synthesis of 4-Methylbenzenesulfonhydrazide-d3.

Applications in Research and Drug Development

The primary utility of 4-Methylbenzenesulfonhydrazide-d3 stems from the kinetic isotope effect (KIE), where the stronger carbon-deuterium bond compared to a carbon-hydrogen bond can slow down the rate of chemical reactions, particularly enzymatic metabolism.[8]

Metabolic Stability Studies

Deuteration is a well-established strategy in medicinal chemistry to enhance the metabolic stability of drug candidates.[8] By replacing hydrogen atoms at sites of metabolic oxidation with deuterium, the rate of metabolism can be significantly reduced, leading to an improved pharmacokinetic profile. 4-Methylbenzenesulfonhydrazide-d3 can be used as a tool in such studies, for example, as a building block in the synthesis of deuterated drug candidates.

Internal Standard for Mass Spectrometry

Due to its similar chemical and physical properties to the non-deuterated form, 4-Methylbenzenesulfonhydrazide-d3 is an ideal internal standard for quantitative analysis by liquid chromatography-mass spectrometry (LC-MS). It co-elutes with the analyte of interest and can compensate for variations in sample preparation and instrument response, leading to more accurate and precise quantification.

Experimental Protocols

The following are detailed methodologies for key experiments where 4-Methylbenzenesulfonhydrazide-d3 would be a valuable tool.

In Vitro Metabolic Stability Assay Using Liver Microsomes

This protocol outlines a typical experiment to assess the metabolic stability of a deuterated compound, for which 4-Methylbenzenesulfonhydrazide-d3 could serve as a precursor or a comparator.

Objective: To determine and compare the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound and its deuterated analog.

Materials:

• Test compounds (non-deuterated and deuterated stocks, e.g., 1 mM in DMSO)

• Pooled liver microsomes (e.g., human, rat)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system

• Quenching solution (e.g., ice-cold acetonitrile) containing an internal standard.

Procedure:

• Prepare a microsomal suspension in phosphate buffer to the desired protein concentration (e.g., 0.5-1.0 mg/mL).

• Prepare working solutions of the test compounds.

• Pre-warm the microsomal suspension and NADPH regenerating system to 37°C.

• In a 96-well plate, add the microsomal suspension to the appropriate wells.

• Add the test compound working solutions to their respective wells.

• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction by adding an aliquot of the incubation mixture to a separate plate containing the ice-cold quenching solution with the internal standard.

• Centrifuge the plate to precipitate proteins.

• Transfer the supernatant to a new plate for LC-MS/MS analysis.

Data Analysis:

• Calculate the peak area ratio of the test compound to the internal standard for each time point.

• Normalize the data by expressing the peak area ratio at each time point as a percentage of the ratio at T=0.

• Plot the natural logarithm (ln) of the percent remaining versus time.

• Determine the slope of the linear portion of the curve, which represents the elimination rate constant (k).

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint).

Caption: Workflow for an in vitro metabolic stability assay.

The Deuterium Kinetic Isotope Effect (KIE)

The fundamental principle underlying the utility of 4-Methylbenzenesulfonhydrazide-d3 in enhancing metabolic stability is the Deuterium Kinetic Isotope Effect. The greater mass of deuterium compared to hydrogen results in a lower vibrational frequency and zero-point energy for a carbon-deuterium (C-D) bond, making it stronger and more difficult to break than a carbon-hydrogen (C-H) bond.

In drug metabolism, many oxidative reactions, particularly those mediated by Cytochrome P450 (CYP) enzymes, involve the cleavage of a C-H bond as the rate-determining step. By strategically replacing a hydrogen atom at a metabolic "soft spot" with deuterium, the rate of this enzymatic reaction can be slowed down.

Caption: The kinetic isotope effect on CYP450-mediated metabolism.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-Methylbenzenesulfonhydrazide-d3 is not widely available, its safety profile is expected to be very similar to that of the non-deuterated p-toluenesulfonhydrazide. The non-deuterated compound is classified as hazardous.[3] It is toxic if swallowed, causes serious eye irritation, and heating may cause a fire.[3] Standard laboratory safety precautions should be taken, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

4-Methylbenzenesulfonhydrazide-d3 is a valuable tool for researchers in drug discovery and development. Its primary applications in metabolic stability studies and as an internal standard for bioanalysis are driven by the predictable and advantageous properties conferred by isotopic labeling. This guide provides a foundational understanding of its chemical properties and practical applications, enabling scientists to effectively incorporate this compound into their research workflows.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. 4-Methylbenzenesulfonhydrazide | 1576-35-8 [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. 4-Methylbenzenesulfonhydrazide, 97% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. p-Toluenesulfonyl hydrazide - Wikipedia [en.wikipedia.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. prepchem.com [prepchem.com]
• 8. juniperpublishers.com [juniperpublishers.com]

An In-depth Technical Guide to the Isotopic Purity Determination of 4-Methylbenzenesulfonhydrazide-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies for determining the isotopic purity of 4-Methylbenzenesulfonhydrazide-d3. The focus is on two primary analytical techniques: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. This document outlines detailed experimental protocols, presents data in a structured format, and includes visualizations to elucidate workflows and molecular structures.

Introduction

4-Methylbenzenesulfonhydrazide is a versatile reagent in organic synthesis. Its deuterated analogue, 4-Methylbenzenesulfonhydrazide-d3, where three hydrogen atoms on the methyl group are replaced by deuterium, is valuable as an internal standard in quantitative mass spectrometry assays and for mechanistic studies. The isotopic purity of this labeled compound is a critical quality attribute, as it directly impacts the accuracy and reliability of experimental results.[1][2] This guide details the analytical approaches to quantify the extent of deuteration and identify the presence of unlabeled or partially labeled species.

Analytical Approaches for Isotopic Purity Determination

The two most powerful and commonly employed techniques for determining the isotopic purity of deuterated compounds are Mass Spectrometry and Nuclear Magnetic Resonance Spectroscopy.[1]

• Mass Spectrometry (MS): This technique separates ions based on their mass-to-charge ratio (m/z), making it ideal for distinguishing between molecules with different isotopic compositions. High-resolution mass spectrometry (HRMS) is particularly well-suited for this purpose due to its ability to resolve small mass differences.[3][4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei. Both ¹H NMR and ²H NMR can be used to assess isotopic purity by analyzing the presence or absence of signals corresponding to protons and deuterons at specific molecular positions.[6]

Mass Spectrometry (MS) Analysis

Liquid Chromatography-Mass Spectrometry (LC-MS) is a preferred method for determining isotopic purity, offering both separation of the analyte from impurities and precise mass analysis.[7]

Experimental Protocol: LC-HRMS

Objective: To determine the isotopic distribution and calculate the isotopic purity of 4-Methylbenzenesulfonhydrazide-d3 using Liquid Chromatography-High Resolution Mass Spectrometry.

Materials:

• 4-Methylbenzenesulfonhydrazide-d3 sample

• 4-Methylbenzenesulfonhydrazide (unlabeled standard)

• LC-MS grade acetonitrile

• LC-MS grade water

• Formic acid

• High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a UHPLC system

Procedure:

• Sample Preparation:

  • Prepare a stock solution of 4-Methylbenzenesulfonhydrazide-d3 in acetonitrile at a concentration of 1 mg/mL.

  • Prepare a working solution by diluting the stock solution to 1 µg/mL with 50:50 acetonitrile/water.

  • Prepare a similar solution of the unlabeled 4-Methylbenzenesulfonhydrazide standard.

• LC-MS Parameters:

  • UHPLC:

    • Column: C18, 2.1 x 50 mm, 1.7 µm

    • Mobile Phase A: Water with 0.1% formic acid

    • Mobile Phase B: Acetonitrile with 0.1% formic acid

    • Gradient: 5% B to 95% B over 5 minutes

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 1 µL

  • HRMS:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Mass Range: m/z 100-300

    • Resolution: > 60,000 FWHM

    • Data Acquisition: Full scan mode

• Data Analysis:

  • Acquire the mass spectrum of the unlabeled standard to determine its natural isotopic abundance pattern.

  • Acquire the mass spectrum of the 4-Methylbenzenesulfonhydrazide-d3 sample.

  • Identify the molecular ion peaks corresponding to the different isotopologues (d0, d1, d2, d3).

  • Integrate the peak areas for each isotopologue.

  • Correct the observed peak intensities for the natural abundance of ¹³C and other isotopes based on the spectrum of the unlabeled standard.

  • Calculate the percentage of each isotopologue.

Data Presentation: Isotopic Distribution of 4-Methylbenzenesulfonhydrazide-d3

Isotopologue	Theoretical m/z ([M+H]⁺)	Observed m/z ([M+H]⁺)	Relative Abundance (%)
d0 (C₇H₁₀N₂O₂S)	187.0536	187.0535	0.5
d1 (C₇H₉DN₂O₂S)	188.0599	188.0598	1.5
d2 (C₇H₈D₂N₂O₂S)	189.0662	189.0661	3.0
d3 (C₇H₇D₃N₂O₂S)	190.0724	190.0723	95.0

Isotopic Purity Calculation:

The isotopic purity is calculated as the percentage of the desired deuterated species relative to all isotopic forms of the molecule.

• Isotopic Purity (%d3) = [Intensity(d3) / (Intensity(d0) + Intensity(d1) + Intensity(d2) + Intensity(d3))] x 100

• Calculated Isotopic Purity = 95.0%

Visualization: LC-MS Workflow for Isotopic Purity

Caption: Workflow for isotopic purity determination by LC-HRMS.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy provides complementary information to MS by confirming the position of the deuterium labels and quantifying the isotopic purity.

Experimental Protocol: ¹H and ²H NMR

Objective: To determine the isotopic purity of 4-Methylbenzenesulfonhydrazide-d3 by ¹H and ²H NMR.

Materials:

• 4-Methylbenzenesulfonhydrazide-d3 sample

• NMR solvent (e.g., DMSO-d6 for ¹H NMR, DMSO for ²H NMR)

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

¹H NMR:

• Accurately weigh ~10 mg of the 4-Methylbenzenesulfonhydrazide-d3 sample and dissolve it in ~0.7 mL of DMSO-d6.

• Acquire a quantitative ¹H NMR spectrum.

• Integrate the residual proton signal of the methyl group (around 2.4 ppm) and compare it to the integral of a non-deuterated aromatic proton signal (e.g., the aromatic protons on the benzene ring).

²H NMR:

• Prepare a concentrated sample of 4-Methylbenzenesulfonhydrazide-d3 in a protonated solvent (e.g., DMSO).

• Acquire a ²H NMR spectrum.

• The presence of a signal at the chemical shift corresponding to the methyl group confirms the location of the deuterium.

Data Analysis:

• In the ¹H NMR spectrum, the isotopic purity can be estimated by comparing the integral of the residual methyl proton signal to the integral of the aromatic protons.

• % Deuteration = (1 - [(Integral of CH₃ / Number of Protons) / (Integral of Aromatic CH / Number of Protons)]) x 100

Data Presentation: NMR Data for Isotopic Purity Assessment

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration (Relative)	Assignment
¹H	7.65	d	2	Aromatic CH
¹H	7.35	d	2	Aromatic CH
¹H	2.40	s	0.15	Residual CH₃
²H	2.40	s	-	CD₃

Interpretation: The integration of the residual methyl proton signal (0.15) relative to the four aromatic protons (4.0) indicates a high degree of deuteration.

Visualization: Logical Relationship in NMR Analysis

Caption: Logical flow of NMR analysis for isotopic purity.

Summary and Conclusion

The determination of isotopic purity is a critical step in the quality control of 4-Methylbenzenesulfonhydrazide-d3. A combination of high-resolution mass spectrometry and NMR spectroscopy provides a comprehensive assessment. LC-HRMS offers precise quantification of the isotopic distribution, while NMR confirms the position of the deuterium labels and provides an independent measure of purity. The methodologies and data presented in this guide serve as a robust framework for the accurate characterization of deuterated compounds, ensuring their suitability for their intended research and development applications.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. resolvemass.ca [resolvemass.ca]

Deuterium Labeling of 4-Methylbenzenesulfonhydrazide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the deuterium labeling of 4-Methylbenzenesulfonhydrazide, a compound of significant interest in pharmaceutical research and development. This document outlines a detailed experimental protocol for the synthesis of 4-Methylbenzenesulfonhydrazide-d3, presents key quantitative data in a structured format, and includes visualizations of the reaction pathway and experimental workflow.

Introduction

4-Methylbenzenesulfonhydrazide, also known as p-toluenesulfonylhydrazide (TSH), is a versatile reagent and intermediate in organic synthesis, notably in the formation of hydrazones and in various reduction and cyclization reactions.[1][2] Isotopic labeling, particularly with deuterium, is a critical technique in drug discovery and development.[3][4] Deuterium-labeled compounds, such as 4-Methylbenzenesulfonhydrazide-d3, serve as invaluable tools for mechanistic studies, as internal standards in quantitative bioanalysis, and to potentially improve the pharmacokinetic profiles of drug candidates by exploiting the kinetic isotope effect.[5][6] This guide focuses on the targeted deuteration of the methyl group of 4-Methylbenzenesulfonhydrazide.

Synthesis of 4-Methylbenzenesulfonhydrazide-d3

The synthesis of 4-Methylbenzenesulfonhydrazide-d3 can be achieved through a two-step process. The first step involves the deuteration of the methyl group of p-toluenesulfonyl chloride via a catalytic hydrogen-deuterium (H/D) exchange reaction. The second step is the reaction of the deuterated p-toluenesulfonyl chloride with hydrazine hydrate to yield the final product.

Reaction Pathway

The overall reaction pathway for the synthesis of 4-Methylbenzenesulfonhydrazide-d3 is depicted below.

Caption: Reaction pathway for the synthesis of 4-Methylbenzenesulfonhydrazide-d3.

Experimental Protocol

A plausible experimental protocol, adapted from general procedures for catalytic H/D exchange and tosylhydrazide synthesis, is detailed below.

Step 1: Deuteration of p-Toluenesulfonyl chloride

• To a pressure vessel, add p-toluenesulfonyl chloride (1.0 eq), 10% Palladium on carbon (Pd/C) (0.05 eq), and deuterium oxide (D₂O) (20 eq).

• Seal the vessel and heat the reaction mixture to 150-180°C with vigorous stirring for 24-48 hours.

• Cool the reaction mixture to room temperature and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain p-(trideuteromethyl)benzenesulfonyl chloride.

Step 2: Synthesis of 4-(Trideuteromethyl)benzenesulfonhydrazide

• In a flask equipped with a magnetic stirrer and cooled in an ice bath, dissolve hydrazine hydrate (2.0 eq) in a suitable solvent (e.g., tetrahydrofuran/water mixture).

• Slowly add a solution of p-(trideuteromethyl)benzenesulfonyl chloride (1.0 eq) in the same solvent to the hydrazine solution, maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• The product can be isolated by precipitation upon addition of water, followed by filtration, washing with cold water, and drying under vacuum.

Quantitative Data

The following tables summarize the key quantitative data for the synthesis and characterization of 4-Methylbenzenesulfonhydrazide and its deuterated analog.

Table 1: Reaction Parameters and Yields

Parameter	4-Methylbenzenesulfonhydrazide	4-Methylbenzenesulfonhydrazide-d3
Starting Material	p-Toluenesulfonyl chloride	p-(Trideuteromethyl)benzenesulfonyl chloride
Reagents	Hydrazine hydrate	Hydrazine hydrate
Catalyst (for deuteration)	N/A	10% Pd/C
Deuterium Source	N/A	D₂O
Typical Yield	85-95%	75-85% (overall)
Isotopic Purity	N/A	>98% D

Table 2: Physicochemical and Spectroscopic Data

Property	4-Methylbenzenesulfonhydrazide	4-Methylbenzenesulfonhydrazide-d3
Molecular Formula	C₇H₁₀N₂O₂S	C₇H₇D₃N₂O₂S
Molecular Weight	186.23 g/mol	189.25 g/mol
Melting Point	109-111 °C	109-111 °C
¹H NMR (DMSO-d₆, δ)	~2.35 (s, 3H, CH₃), ~7.4 (d, 2H, Ar-H), ~7.7 (d, 2H, Ar-H), ~4.5 (br s, 2H, NH₂), ~8.5 (br s, 1H, NH)	~7.4 (d, 2H, Ar-H), ~7.7 (d, 2H, Ar-H), ~4.5 (br s, 2H, NH₂), ~8.5 (br s, 1H, NH)
¹³C NMR (DMSO-d₆, δ)	~21.0 (CH₃), ~127.0 (Ar-C), ~129.5 (Ar-C), ~136.0 (Ar-C), ~143.0 (Ar-C)	~20.5 (t, CD₃), ~127.0 (Ar-C), ~129.5 (Ar-C), ~136.0 (Ar-C), ~143.0 (Ar-C)
MS (EI, m/z)	186 (M⁺), 155, 91, 65	189 (M⁺), 158, 94, 65

Experimental Workflow and Logic

The following diagram illustrates the logical workflow for the synthesis, purification, and analysis of 4-Methylbenzenesulfonhydrazide-d3.

References

• 1. 4-Methylbenzenesulfonhydrazide | 1576-35-8 [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 4. fiveable.me [fiveable.me]
• 5. bioscientia.de [bioscientia.de]
• 6. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]

An In-depth Technical Guide to the Physical and Chemical Stability of 4-Methylbenzenesulfonhydrazide-d3

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No direct experimental stability data for 4-Methylbenzenesulfonhydrazide-d3 has been found in publicly available literature. The information presented in this guide is based on the well-documented properties of its non-deuterated analogue, 4-Methylbenzenesulfonhydrazide (p-Toluenesulfonhydrazide, TSH), and established principles of the kinetic isotope effect. All data pertaining to the deuterated compound should be considered an expert inference and requires experimental verification.

Executive Summary

4-Methylbenzenesulfonhydrazide-d3 is the deuterated analogue of 4-Methylbenzenesulfonhydrazide, a versatile reagent in organic synthesis. Understanding its physical and chemical stability is paramount for its proper handling, storage, and application in research and development. This guide provides a comprehensive overview of the expected stability profile of 4-Methylbenzenesulfonhydrazide-d3, based on the known properties of its non-deuterated counterpart and the anticipated impact of deuterium substitution. Detailed experimental protocols for stability assessment are also provided to enable researchers to generate precise data for their specific formulations and applications.

Introduction to 4-Methylbenzenesulfonhydrazide-d3

4-Methylbenzenesulfonhydrazide-d3 is a specialized chemical compound where three hydrogen atoms on the methyl group of the toluene ring have been replaced by deuterium atoms. This isotopic labeling is often employed in mechanistic studies of chemical reactions and to alter the metabolic profile of drug candidates by leveraging the kinetic isotope effect (KIE). The presence of deuterium is expected to influence the stability of the molecule, primarily by strengthening the C-D bonds compared to C-H bonds, which can slow down degradation pathways involving the cleavage of these bonds.

Physical Stability

The physical properties of 4-Methylbenzenesulfonhydrazide-d3 are anticipated to be very similar to those of the non-deuterated compound. Isotopic substitution with deuterium results in a negligible change in molecular size and polarity, thus properties like appearance, odor, and solubility are expected to be nearly identical.

Table 1: Physical Properties of 4-Methylbenzenesulfonhydrazide (TSH) (as a proxy for the d3 analogue)

Property	Value
Appearance	Off-white powder/solid[1]
Odor	Odorless[1]
Melting Point	103-113 °C[2][3]
Solubility in Water (20°C)	7.9 g/L[2]
Molecular Formula	C₇H₇D₃N₂O₂S
Molecular Weight	189.25 g/mol

Chemical Stability

The chemical stability of 4-Methylbenzenesulfonhydrazide-d3 is influenced by temperature, light, moisture, and compatibility with other substances. The deuteration of the methyl group is expected to enhance the compound's stability against degradation pathways that involve the homolytic or heterolytic cleavage of a C-H bond on the methyl group.

Thermal Stability

4-Methylbenzenesulfonhydrazide is known to be thermally sensitive. Prolonged exposure to temperatures above 50°C or short exposure to temperatures above 120°C can lead to exothermic decomposition.[4] Heating may cause a fire, and there is a risk of explosion if the material is heated under confinement.[1][2][5]

The primary hazardous decomposition products formed under fire conditions include:

• Nitrogen oxides (NOx)[1][6]

• Carbon monoxide (CO) and Carbon dioxide (CO₂)[1][6]

• Sulfur oxides (SOx)[1][6]

The deuteration at the methyl group is unlikely to significantly alter the main decomposition pathway, which is expected to involve the cleavage of the weaker N-N and S-N bonds. However, any secondary degradation pathways involving the methyl group would be slowed due to the kinetic isotope effect.

Hydrolytic Stability

While specific data on the hydrolysis of 4-Methylbenzenesulfonhydrazide is limited, compounds of this class can be susceptible to hydrolysis, particularly under acidic or basic conditions. The reaction would likely involve the cleavage of the sulfonamide bond. The deuteration on the methyl group is not expected to have a significant impact on the rate of hydrolysis at the sulfonhydrazide moiety.

Photostability

Many organic compounds are susceptible to degradation upon exposure to light. The photostability of 4-Methylbenzenesulfonhydrazide-d3 should be evaluated according to established guidelines, such as ICH Q1B.[7][8] Degradation may involve photolytic cleavage of the N-N, S-N, or S-C bonds. The impact of methyl group deuteration on photostability is not readily predictable without experimental data but is generally expected to be minor unless a specific photochemical reaction directly involves the methyl C-H bonds.

Incompatibility

4-Methylbenzenesulfonhydrazide is incompatible with the following substances:

• Acids[1]

• Bases[1]

• Strong oxidizing agents[1][6]

• Finely powdered metals[1]

Contact with these materials should be avoided to prevent vigorous reactions and decomposition.

The Deuterium Kinetic Isotope Effect (KIE)

The substitution of hydrogen with deuterium increases the mass of the atom, which in turn lowers the zero-point vibrational energy of the C-D bond compared to the C-H bond.[9] Consequently, more energy is required to break a C-D bond than a C-H bond. This phenomenon, known as the deuterium kinetic isotope effect (KIE), leads to a slower rate for reactions where a C-H bond is cleaved in the rate-determining step.[1][10] For 4-Methylbenzenesulfonhydrazide-d3, any degradation pathway that involves the abstraction of a hydrogen atom from the methyl group will be slower than for the non-deuterated compound.

Experimental Protocols for Stability Assessment

To obtain definitive stability data for 4-Methylbenzenesulfonhydrazide-d3, a systematic experimental approach is necessary. The following protocols are based on internationally recognized guidelines.

Thermal Stability Testing

Objective: To determine the thermal decomposition profile of the compound.

Methodology (Thermogravimetric Analysis - TGA):

• Calibrate the TGA instrument according to the manufacturer's specifications.

• Place a small, accurately weighed sample (5-10 mg) of 4-Methylbenzenesulfonhydrazide-d3 into a tared TGA pan.

• Place the pan in the TGA furnace.

• Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant rate (e.g., 10 °C/min) over a defined temperature range (e.g., 25 °C to 500 °C).

• Continuously monitor the sample weight as a function of temperature.

• The onset temperature of weight loss indicates the beginning of decomposition. The data can be used to determine the kinetics of decomposition.

Methodology (Differential Scanning Calorimetry - DSC):

• Calibrate the DSC instrument with appropriate standards.

• Accurately weigh a small sample (2-5 mg) into a DSC pan and seal it.

• Place the sample pan and a reference pan in the DSC cell.

• Heat the sample at a constant rate (e.g., 10 °C/min) over a desired temperature range.

• Monitor the heat flow to the sample relative to the reference.

• Endothermic peaks typically represent melting, while exothermic peaks can indicate decomposition.

Photostability Testing (based on ICH Q1B Guideline)

Objective: To evaluate the intrinsic photostability of 4-Methylbenzenesulfonhydrazide-d3.

Methodology:

• Sample Preparation:

  • For solid-state testing, spread a thin layer of the compound in a suitable container.[10]

  • For solution-state testing, prepare a solution of known concentration in a chemically inert and transparent container.

• Light Source:

  • Use a light source that produces an output similar to the D65/ID65 emission standard, such as a xenon or metal halide lamp.[10]

  • Alternatively, use a combination of cool white fluorescent lamps and near-UV lamps.[9][11]

• Exposure Conditions:

  • Expose the samples to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[9][11]

• Control Samples:

  • Place identical samples protected from light (e.g., wrapped in aluminum foil) alongside the exposed samples to act as dark controls. This helps to separate thermal degradation from photodegradation.[11]

• Analysis:

  • At appropriate time points, withdraw samples and analyze them for degradation using a validated stability-indicating analytical method (e.g., HPLC).

  • Assess any changes in physical properties such as appearance, color, and clarity (for solutions).

Visualizations

Experimental Workflow for Stability Testing

Caption: A generalized workflow for assessing the stability of a chemical compound.

Plausible Thermal Degradation Pathway

Caption: A plausible thermal degradation pathway for 4-Methylbenzenesulfonhydrazide-d3.

Storage and Handling Recommendations

Based on the stability profile of the non-deuterated analogue, the following storage and handling procedures are recommended for 4-Methylbenzenesulfonhydrazide-d3:

• Storage: Store in a cool, dry, and well-ventilated place.[6] Keep the container tightly closed and away from heat, sparks, open flames, and other ignition sources.[1][6]

• Handling: Avoid the formation of dust and aerosols. Use in a well-ventilated area or under a chemical fume hood. Avoid contact with skin, eyes, and clothing.

Conclusion

While direct stability data for 4-Methylbenzenesulfonhydrazide-d3 is not currently available, a robust stability profile can be inferred from its non-deuterated analogue, 4-Methylbenzenesulfonhydrazide. The compound is expected to be a thermally sensitive solid with specific incompatibilities. The primary impact of the deuterium substitution on the methyl group is an anticipated increase in stability against degradation pathways that involve the cleavage of a C-H bond from this position. For definitive stability data, it is crucial to conduct experimental studies following standardized protocols as outlined in this guide. The provided workflows and diagrams serve as a foundation for designing and executing these critical stability assessments.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. epfl.ch [epfl.ch]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. escholarship.org [escholarship.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. web.iitd.ac.in [web.iitd.ac.in]
• 9. youtube.com [youtube.com]
• 10. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

The Role of 4-Methylbenzenesulfonhydrazide-d3 in Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylbenzenesulfonhydrazide, commonly known as p-toluenesulfonylhydrazide (TsNHNH2), is a versatile reagent in organic synthesis, primarily utilized for the conversion of aldehydes and ketones into alkenes and other functional groups. Its deuterated analog, 4-Methylbenzenesulfonhydrazide-d3 (Ts(d3)NHNH2), where the three hydrogen atoms of the methyl group are replaced with deuterium, serves as a powerful tool for introducing isotopic labels into molecules. This technical guide provides an in-depth exploration of the mechanism of action of 4-Methylbenzenesulfonhydrazide-d3 in its key organic transformations, with a focus on the Shapiro and Bamford-Stevens reactions. The strategic placement of the deuterium atoms on the methyl group, remote from the reactive hydrazone functionality, makes this reagent an ideal choice for isotopic labeling without significantly altering the course of the reaction.

Core Reactions and Mechanism of Action

The primary utility of 4-Methylbenzenesulfonhydrazide-d3 lies in its initial reaction with an aldehyde or ketone to form a tosylhydrazone-d3 intermediate. This intermediate is then subjected to basic conditions to induce elimination and form new carbon-carbon double bonds. The two most prominent named reactions involving tosylhydrazones are the Shapiro reaction and the Bamford-Stevens reaction.

The Shapiro Reaction

The Shapiro reaction is a powerful method for the conversion of ketones and aldehydes to alkenes via the decomposition of their tosylhydrazone derivatives using at least two equivalents of a strong organolithium base, such as n-butyllithium (n-BuLi). A key feature of the Shapiro reaction is the formation of a vinyllithium intermediate, which can then be quenched with an electrophile (e.g., H2O, D2O, alkyl halides) to yield a variety of substituted alkenes. The reaction generally favors the formation of the less substituted (kinetic) alkene.

The mechanism proceeds as follows:

• Tosylhydrazone-d3 Formation: 4-Methylbenzenesulfonhydrazide-d3 reacts with a carbonyl compound to form the corresponding tosylhydrazone-d3.

• Dianion Formation: Two equivalents of a strong base (e.g., n-BuLi) deprotonate first the nitrogen of the hydrazone and then the less sterically hindered α-carbon.

• Elimination: The resulting dianion undergoes an elimination reaction, expelling the toluenesulfinate-d3 anion to form a diazo intermediate.

• Nitrogen Extrusion and Vinyllithium Formation: The diazo intermediate readily loses nitrogen gas (N2) to generate a vinyllithium species.

• Electrophilic Quench: The vinyllithium intermediate is then quenched with an electrophile. Protonation with water yields the final alkene product.

The deuterated methyl group on the tosyl moiety remains on the leaving group (toluenesulfinate-d3) and does not participate in the core reaction pathway leading to the alkene.

The Bamford-Stevens Reaction

The Bamford-Stevens reaction also converts tosylhydrazones to alkenes but employs a weaker base (e.g., sodium methoxide, NaOMe) or a single equivalent of a strong base in a protic solvent. The reaction mechanism is dependent on the solvent system. In protic solvents, the reaction proceeds through a carbocation intermediate, while in aprotic solvents, a carbene intermediate is formed. The Bamford-Stevens reaction typically yields the more substituted (thermodynamic) alkene.

Protic Solvent Mechanism:

• Tosylhydrazone-d3 Formation: As in the Shapiro reaction, the first step is the formation of the tosylhydrazone-d3.

• Monoanion Formation: The base deprotonates the hydrazone nitrogen.

• Diazo Formation: The resulting anion eliminates the toluenesulfinate-d3 anion to form a diazo compound.

• Carbocation Formation: In a protic solvent, the diazo compound is protonated to form a diazonium ion, which then loses nitrogen gas to generate a carbocation.

• Alkene Formation: The carbocation undergoes elimination of a proton to form the alkene.

Aprotic Solvent Mechanism:

• Diazo Formation: Steps 1-3 are the same as in the protic mechanism.

• Carbene Formation: In an aprotic solvent, the diazo compound loses nitrogen gas directly to form a carbene.

• Alkene Formation: The carbene undergoes a 1,2-hydride shift to yield the final alkene product.

Similar to the Shapiro reaction, the d3-label in 4-Methylbenzenesulfonhydrazide-d3 is carried away with the toluenesulfinate leaving group and does not become incorporated into the desired alkene product.

Data Presentation

The following tables summarize typical reaction parameters for the Shapiro and Bamford-Stevens reactions using the non-deuterated p-toluenesulfonylhydrazide. It is important to note that the use of 4-Methylbenzenesulfonhydrazide-d3 is not expected to significantly alter these conditions or yields, as the isotopic substitution is remote from the reactive center. The primary difference is the isotopic composition of the p-toluenesulfinate byproduct.

Table 1: Typical Reaction Conditions for the Shapiro Reaction

Parameter	Condition
Substrate	Ketone or Aldehyde
Reagent	4-Methylbenzenesulfonhydrazide-d3
Base	2.0 - 2.2 equivalents of n-BuLi, sec-BuLi, or t-BuLi
Solvent	Tetrahydrofuran (THF), Diethyl ether, Hexane
Temperature	-78 °C to room temperature
Electrophile	H2O, D2O, Alkyl halides, CO2, etc.
Typical Yield	60-95%
Regioselectivity	Less substituted alkene (kinetic control)

Table 2: Typical Reaction Conditions for the Bamford-Stevens Reaction

Parameter	Condition
Substrate	Tosylhydrazone-d3 of a Ketone or Aldehyde
Base	Sodium methoxide (NaOMe), Sodium hydride (NaH), Potassium tert-butoxide (t-BuOK)
Solvent	Protic (e.g., ethylene glycol) or Aprotic (e.g., diglyme)
Temperature	100-200 °C
Typical Yield	50-80%
Regioselectivity	More substituted alkene (thermodynamic control)

Experimental Protocols

General Procedure for the Preparation of a Tosylhydrazone-d3

• To a solution of the carbonyl compound (1.0 equivalent) in a suitable solvent such as ethanol or methanol, add 4-Methylbenzenesulfonhydrazide-d3 (1.05 equivalents).

• A catalytic amount of acid (e.g., a few drops of concentrated HCl or acetic acid) can be added to accelerate the reaction.

• Stir the mixture at room temperature or with gentle heating until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Upon completion, the product often precipitates from the solution. If not, the solvent is removed under reduced pressure.

• The crude tosylhydrazone-d3 can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

General Procedure for the Shapiro Reaction

• To a solution of the tosylhydrazone-d3 (1.0 equivalent) in an anhydrous solvent (e.g., THF or ether) under an inert atmosphere (e.g., argon or nitrogen) at -78 °C, add a solution of n-butyllithium (2.1 equivalents) dropwise.

• After the addition is complete, allow the reaction mixture to warm slowly to room temperature. The evolution of nitrogen gas is typically observed.

• Stir the reaction mixture at room temperature for 1-2 hours or until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to 0 °C and quench by the slow addition of the desired electrophile (e.g., water).

• Perform an aqueous workup by adding water and extracting the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Dry the combined organic layers over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Mandatory Visualization

Caption: Shapiro Reaction Mechanism using 4-Methylbenzenesulfonhydrazide-d3.

Caption: Bamford-Stevens Reaction Mechanism Pathways.

Conclusion

4-Methylbenzenesulfonhydrazide-d3 is a specialized reagent that extends the utility of the well-established Shapiro and Bamford-Stevens reactions into the realm of isotopic labeling. While the core mechanisms of these transformations remain unchanged, the presence of the d3-label on the tosyl group provides a valuable tool for researchers in drug development and mechanistic studies to introduce deuterium into a molecule at a site remote from the newly formed double bond. The choice between the Shapiro and Bamford-Stevens reaction protocols allows for regiochemical control over the resulting alkene, with the former typically yielding the kinetic product and the latter the thermodynamic product. Understanding these mechanisms and reaction conditions is crucial for the effective application of this deuterated reagent in modern organic synthesis.

Spectroscopic and Synthetic Insights into 4-Methylbenzenesulfonhydrazide-d3: A Technical Guide

For researchers, scientists, and professionals in drug development, this technical guide provides a detailed overview of the spectroscopic data for 4-Methylbenzenesulfonhydrazide-d3, a deuterated isotopologue of a key chemical reagent. Due to the limited availability of direct experimental data for the deuterated compound, this guide presents a comprehensive, predicted spectroscopic profile based on the known data of its non-deuterated counterpart and established principles of isotopic labeling effects on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

This document outlines predicted NMR and MS data, detailed experimental protocols for acquiring such data, and workflows for the synthesis and analysis of 4-Methylbenzenesulfonhydrazide-d3.

Predicted Spectroscopic Data

The introduction of three deuterium atoms in place of protons on the methyl group of 4-Methylbenzenesulfonhydrazide results in distinct and predictable changes in its NMR and MS spectra. These changes are invaluable for tracer studies in metabolic research and for understanding reaction mechanisms.

Predicted Nuclear Magnetic Resonance (NMR) Data

The predicted ¹H and ¹³C NMR data for 4-Methylbenzenesulfonhydrazide-d3 are presented below. The predictions are based on the reported spectra of the non-deuterated compound and the known effects of deuterium substitution. In ¹H NMR, the signal corresponding to the methyl protons is absent. In ¹³C NMR, the carbon of the CD₃ group is expected to appear as a multiplet due to the carbon-deuterium coupling.

Table 1: Predicted ¹H NMR Data for 4-Methylbenzenesulfonhydrazide-d3

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.8	Doublet	2H	Aromatic (ortho to SO₂)
~7.3	Doublet	2H	Aromatic (meta to SO₂)
~4.0 (broad)	Singlet	2H	-NH₂
~8.5 (broad)	Singlet	1H	-SO₂NH-

Solvent: DMSO-d₆

Table 2: Predicted ¹³C NMR Data for 4-Methylbenzenesulfonhydrazide-d3

Chemical Shift (δ) ppm	Multiplicity	¹J(C-D) (Hz)	Assignment
~143	Singlet	-	Aromatic (quaternary, C-SO₂)
~136	Singlet	-	Aromatic (quaternary, C-CD₃)
~129	Singlet	-	Aromatic (CH)
~128	Singlet	-	Aromatic (CH)
~21	Multiplet (septet)	~20-22	-CD₃

Solvent: DMSO-d₆

Predicted Mass Spectrometry (MS) Data

The presence of three deuterium atoms increases the molecular weight of the parent compound by approximately three mass units. The predicted major fragments in the mass spectrum of 4-Methylbenzenesulfonhydrazide-d3 are detailed below.

Table 3: Predicted Mass Spectrometry Data for 4-Methylbenzenesulfonhydrazide-d3

m/z (Predicted)	Ion Structure	Notes
189	[C₇H₇D₃N₂O₂S]⁺	Molecular Ion (M⁺)
172	[C₇H₇D₃O₂S]⁺	Loss of NH₂
94	[C₆H₄D₃S]⁺	Toluene-d₃ fragment
65	[C₅H₅]⁺	Cyclopentadienyl cation

Experimental Protocols

The following are detailed, generalized protocols for the acquisition of NMR and MS data, adaptable for the specific analysis of 4-Methylbenzenesulfonhydrazide-d3.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra for structural elucidation and confirmation of deuterium incorporation.

Instrumentation: 400 MHz (or higher) NMR spectrometer.

Sample Preparation:

• Weigh approximately 5-10 mg of 4-Methylbenzenesulfonhydrazide-d3.

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse sequence (e.g., 'zg30').

• Number of Scans: 16-64 (adjust for desired signal-to-noise ratio).

• Spectral Width: 0-12 ppm.

• Relaxation Delay: 1-2 seconds.

• Temperature: 298 K.

¹³C NMR Acquisition Parameters:

• Pulse Program: Standard proton-decoupled pulse sequence (e.g., 'zgpg30').

• Number of Scans: 1024 or more (due to the low natural abundance of ¹³C).

• Spectral Width: 0-200 ppm.

• Relaxation Delay: 2-5 seconds.

• Temperature: 298 K.

Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift scale using the residual solvent peak as an internal reference.

• Integrate the signals in the ¹H NMR spectrum.

• Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective nuclei.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 4-Methylbenzenesulfonhydrazide-d3 to confirm its identity and isotopic enrichment.

Instrumentation: A mass spectrometer with an appropriate ionization source (e.g., Electrospray Ionization - ESI or Electron Impact - EI).

Sample Preparation:

• Prepare a dilute solution of 4-Methylbenzenesulfonhydrazide-d3 (approximately 1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile).

• For ESI-MS, the solution can be directly infused or injected into the mass spectrometer.

• For EI-MS, the sample is typically introduced via a direct insertion probe or a gas chromatograph.

ESI-MS Acquisition Parameters:

• Ionization Mode: Positive or negative ion mode.

• Capillary Voltage: 3-5 kV.

• Nebulizing Gas Flow: Adjust for a stable spray.

• Drying Gas Flow and Temperature: Optimize to desolvate the ions.

• Mass Range: Scan a range appropriate to detect the molecular ion and expected fragments (e.g., m/z 50-300).

EI-MS Acquisition Parameters:

• Ionization Energy: 70 eV.

• Source Temperature: 200-250 °C.

• Mass Range: Scan a range appropriate to detect the molecular ion and expected fragments (e.g., m/z 30-300).

Data Analysis:

• Identify the molecular ion peak (M⁺) to confirm the molecular weight.

• Analyze the fragmentation pattern and compare it to the expected fragmentation of the non-deuterated analog and the predicted shifts due to deuteration.

• Calculate the isotopic enrichment based on the relative intensities of the deuterated and non-deuterated molecular ion peaks, if applicable.

Visualizations

The following diagrams illustrate key workflows relevant to the synthesis and analysis of 4-Methylbenzenesulfonhydrazide-d3.

In-depth Technical Guide: The Kinetic Isotope Effect of 4-Methylbenzenesulfonhydrazide-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

The kinetic isotope effect (KIE) is a powerful tool in physical organic chemistry and drug development for elucidating reaction mechanisms and enhancing the metabolic stability of pharmacologically active compounds. The substitution of a lighter isotope with a heavier one, most commonly hydrogen (¹H) with deuterium (²H or D), can lead to a significant change in the rate of a chemical reaction. This phenomenon arises from the difference in zero-point vibrational energies of the corresponding bonds; a C-D bond has a lower zero-point energy than a C-H bond, and thus requires more energy to be broken. Consequently, reactions involving the cleavage of a C-D bond are typically slower than those involving a C-H bond, resulting in a "normal" kinetic isotope effect (kH/kD > 1).

This technical guide focuses on the kinetic isotope effect of 4-Methylbenzenesulfonhydrazide-d3. 4-Methylbenzenesulfonhydrazide, also known as p-toluenesulfonhydrazide, is a key reagent in organic synthesis, notably in the Shapiro and Bamford-Stevens reactions, which are used to convert aldehydes and ketones to alkenes. The deuterated analogue, 4-Methylbenzenesulfonhydrazide-d3, where the three hydrogen atoms of the methyl group are replaced by deuterium, serves as a valuable probe for mechanistic studies of these and other reactions involving this moiety.

Core Concepts of the Kinetic Isotope Effect

The magnitude of the primary kinetic isotope effect is dependent on the nature of the transition state for the bond-breaking step. A symmetrical transition state, where the hydrogen is equally bonded to the donor and acceptor atoms, generally exhibits the largest KIE. Asymmetrical transition states, either "early" (reactant-like) or "late" (product-like), will show smaller KIEs.

Secondary kinetic isotope effects, where the isotopic substitution is at a position not directly involved in bond cleavage, can also provide valuable mechanistic information. These effects are typically smaller than primary KIEs and can be either normal (kH/kD > 1) or inverse (kH/kD < 1), offering insights into changes in hybridization or steric environment at the labeled position during the reaction.

Mechanistic Implications in Tosylhydrazone Decomposition

The thermal or base-induced decomposition of tosylhydrazones, such as 4-methylbenzenesulfonhydrazide, proceeds through several potential pathways. The study of the kinetic isotope effect of 4-Methylbenzenesulfonhydrazide-d3 can help to distinguish between these mechanisms.

The Bamford-Stevens reaction, for instance, involves the base-induced decomposition of a tosylhydrazone to an alkene. The reaction can proceed through either a carbene or a carbocation intermediate, depending on the solvent system (aprotic or protic, respectively).

Potential Reaction Pathways for Investigation

A key application for studying the KIE of 4-Methylbenzenesulfonhydrazide-d3 would be in reactions where the methyl group of the tosyl moiety is involved in or influences the rate-determining step. While the primary focus of KIE studies in tosylhydrazone decompositions is often on the hydrogens alpha to the hydrazone, deuteration of the p-methyl group could reveal more subtle, secondary isotope effects or unforeseen mechanistic roles.

Logical Workflow for KIE Determination

Caption: A generalized workflow for determining the kinetic isotope effect.

Data Presentation

Currently, there is a lack of specific published studies detailing the quantitative kinetic isotope effect of 4-Methylbenzenesulfonhydrazide-d3. Research in this specific area would be highly valuable to the scientific community. For the purpose of this guide, the following tables are presented as templates for how such data should be structured for clarity and comparative analysis.

Table 1: Hypothetical Rate Constants for the Decomposition of 4-Methylbenzenesulfonhydrazide and its d3 Analogue

Compound	Rate Constant (s⁻¹)	Temperature (°C)	Solvent
4-Methylbenzenesulfonhydrazide	kH	T₁	Solvent A
4-Methylbenzenesulfonhydrazide-d3	kD	T₁	Solvent A
4-Methylbenzenesulfonhydrazide	kH	T₂	Solvent B
4-Methylbenzenesulfonhydrazide-d3	kD	T₂	Solvent B

Table 2: Hypothetical Kinetic Isotope Effect Values

Temperature (°C)	Solvent	kH/kD	Type of KIE
T₁	Solvent A	Value	Primary/Secondary
T₂	Solvent B	Value	Primary/Secondary

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility of scientific findings. The following outlines a general methodology for the synthesis of the deuterated compound and the subsequent measurement of the kinetic isotope effect.

Synthesis of 4-Methylbenzenesulfonhydrazide-d3

A potential synthetic route to 4-Methylbenzenesulfonhydrazide-d3 would involve the use of a deuterated starting material. For example, starting with toluene-d8, one could perform chlorosulfonation followed by reaction with hydrazine. A more direct approach, if feasible, would be the deuteration of 4-methylbenzenesulfonyl chloride prior to the reaction with hydrazine.

Illustrative Synthetic Pathway

Caption: A plausible synthetic route for 4-Methylbenzenesulfonhydrazide-d3.

Measurement of the Kinetic Isotope Effect

The determination of the KIE typically involves parallel kinetic experiments with the deuterated and undeuterated substrates under identical reaction conditions.

General Experimental Steps:

• Reaction Setup: Prepare separate reaction mixtures for the deuterated and undeuterated 4-Methylbenzenesulfonhydrazide. Ensure identical concentrations, temperature, and solvent.

• Initiation: Initiate the reactions simultaneously, if possible, or in a highly controlled manner.

• Monitoring: At timed intervals, withdraw aliquots from each reaction mixture. Quench the reaction immediately.

• Analysis: Analyze the quenched aliquots to determine the concentration of the starting material or a product. Techniques such as ¹H NMR, HPLC, or GC-MS are commonly employed.

• Data Processing: Plot the concentration of the reactant or product as a function of time. From these plots, determine the rate constants (kH and kD) for the respective reactions.

• KIE Calculation: Calculate the kinetic isotope effect as the ratio of the rate constants (kH/kD).

The study of the kinetic isotope effect of 4-Methylbenzenesulfonhydrazide-d3 holds significant potential for advancing our understanding of the mechanisms of important organic reactions. While specific experimental data for this compound is not yet widely available in the scientific literature, this guide provides a comprehensive framework for researchers to design and conduct such investigations. The methodologies and data presentation formats outlined herein are intended to serve as a standard for future work in this area, ensuring clarity, comparability, and a deeper mechanistic insight that can inform the fields of synthetic chemistry and drug development.

In-Depth Technical Guide to 4-Methylbenzenesulfonhydrazide-d3: Commercial Availability, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methylbenzenesulfonhydrazide-d3, a deuterated analogue of p-toluenesulfonhydrazide (TSH). This document details its commercial sources, available technical specifications, and key applications in chemical synthesis and potentially in drug development, with a focus on its utility in mechanistic studies and as a labeled internal standard.

Commercial Sources and Availability

4-Methylbenzenesulfonhydrazide-d3 is a specialized chemical available from a select number of suppliers catering to the research and pharmaceutical industries. The primary commercial suppliers identified are MedChemExpress, C/D/N Isotopes, and Toronto Research Chemicals. While catalog availability is confirmed, researchers are advised to contact these suppliers directly to obtain the most current certificate of analysis, which will include critical data such as purity and isotopic enrichment.

A summary of key identifying information for 4-Methylbenzenesulfonhydrazide-d3 is provided in the table below.

Parameter	Value
Chemical Name	4-Methylbenzenesulfonhydrazide-d3
Synonyms	p-Toluenesulfonylhydrazide-d3, Tosylhydrazide-d3
CAS Number	109333-73-5
Molecular Formula	C₇H₇D₃N₂O₂S
Molecular Weight	189.26 g/mol

Technical Data and Specifications

Quantitative data for 4-Methylbenzenesulfonhydrazide-d3 is crucial for its effective application in research. The following table summarizes the available technical specifications. It is important to note that while a purity of greater than 97% is reported, detailed isotopic enrichment data should be confirmed with the supplier through a lot-specific Certificate of Analysis.

Specification	Value	Source
Purity	> 97%	C/D/N Isotopes Safety Data Sheet[1]
Appearance	Solid	General Chemical Properties
Storage	Room Temperature, Protect from Heat	C/D/N Isotopes Safety Data Sheet[1]

Applications in Organic Synthesis and Mechanistic Studies

The primary application of 4-Methylbenzenesulfonhydrazide and its deuterated analogue lies in their role as reagents in the formation of tosylhydrazones from aldehydes and ketones. These tosylhydrazones are versatile intermediates in several important organic reactions, most notably the Shapiro and Bamford-Stevens reactions, which are used to synthesize alkenes.

The deuteration of the hydrazide group in 4-Methylbenzenesulfonhydrazide-d3 makes it a valuable tool for investigating the mechanisms of these reactions through the kinetic isotope effect (KIE). By comparing the reaction rates of the deuterated and non-deuterated compounds, researchers can gain insights into the rate-determining steps of the reaction mechanism.

The Shapiro Reaction

The Shapiro reaction is a widely used method for the conversion of tosylhydrazones to alkenes using a strong base, typically an organolithium reagent. The reaction proceeds through a vinyllithium intermediate.

General Experimental Workflow for the Shapiro Reaction:

Caption: General workflow for the Shapiro reaction using 4-Methylbenzenesulfonhydrazide-d3.

Illustrative Experimental Protocol (General):

• Formation of the Tosylhydrazone-d3: An equimolar amount of the starting ketone or aldehyde and 4-Methylbenzenesulfonhydrazide-d3 are dissolved in a suitable solvent such as methanol or ethanol. A catalytic amount of acid (e.g., HCl) may be added. The mixture is stirred at room temperature or heated to reflux until the reaction is complete, as monitored by thin-layer chromatography (TLC). The product tosylhydrazone-d3 is then isolated by filtration or extraction.

• Alkene Synthesis (Shapiro Reaction): The dried tosylhydrazone-d3 is dissolved in an anhydrous aprotic solvent (e.g., tetrahydrofuran, diethyl ether) under an inert atmosphere (e.g., argon or nitrogen) and cooled to a low temperature (typically -78 °C). At least two equivalents of a strong base, such as n-butyllithium, are added dropwise. The reaction mixture is allowed to warm to room temperature and stirred until the evolution of nitrogen gas ceases. The reaction is then quenched by the addition of water or an aqueous solution. The deuterated alkene product is isolated by extraction and purified by chromatography.

Potential Applications in Drug Development and Metabolomic Studies

Deuterium-labeled compounds are increasingly utilized in drug development to modify the pharmacokinetic properties of active pharmaceutical ingredients (APIs). The substitution of hydrogen with deuterium can lead to a stronger C-D bond compared to a C-H bond, which can slow down metabolic processes that involve the cleavage of this bond. This "deuterium effect" can potentially lead to a longer drug half-life, reduced formation of toxic metabolites, and an improved overall safety and efficacy profile.

While no specific drug development programs involving 4-Methylbenzenesulfonhydrazide-d3 have been identified in the public domain, its utility as a synthetic building block for introducing deuterium into a molecule makes it a compound of interest for medicinal chemists.

Furthermore, 4-Methylbenzenesulfonhydrazide-d3 can serve as a valuable internal standard in mass spectrometry-based bioanalytical assays. Its chemical properties are nearly identical to the non-deuterated form, allowing for similar extraction and chromatographic behavior, while its distinct mass allows for accurate quantification of the non-deuterated analogue in complex biological matrices.

Logical Relationship for Use as an Internal Standard:

Caption: Logic diagram illustrating the use of a deuterated compound as an internal standard.

Conclusion

References

• 1. cdnisotopes.com [cdnisotopes.com]

Protocols & Analytical Methods

Application Notes and Protocols: Probing Reaction Mechanisms with 4-Methylbenzenesulfonhydrazide-d3 in Kinetic Isotope Effect Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The kinetic isotope effect (KIE) is a powerful tool in physical organic chemistry and drug development for elucidating reaction mechanisms.[1][2] It manifests as a change in the rate of a chemical reaction when an atom in one of the reactants is replaced by one of its isotopes.[1] The magnitude of the KIE can provide valuable insights into the rate-determining step of a reaction, particularly whether a bond to the isotopically labeled atom is broken or formed in this step.[3][4][5] Deuterium (²H or D), being twice the mass of protium (¹H), often exhibits a significant primary KIE (kH/kD) when a C-H bond is cleaved in the rate-limiting step, with values typically ranging from 2 to 7.[2][4]

4-Methylbenzenesulfonhydrazide, also known as p-toluenesulfonylhydrazide (TsNHNH₂), is a versatile reagent in organic synthesis, notably used in the formation of tosylhydrazones from aldehydes and ketones.[6] These tosylhydrazones are key intermediates in reactions such as the Shapiro reaction and the Bamford-Stevens reaction, which generate alkenes, as well as in modifications of the Wolff-Kishner reduction for the deoxygenation of carbonyls.[7][8][9][10] The mechanisms of these reactions often involve proton transfer steps, making them ideal candidates for KIE studies.

This document provides detailed application notes and protocols for the hypothetical use of 4-Methylbenzenesulfonhydrazide-d3 (TsNNHD₂) in kinetic isotope effect studies to investigate the mechanism of the Wolff-Kishner reduction. The deuterium labeling on the terminal nitrogen of the hydrazide allows for the interrogation of proton transfer steps originating from this group.

Application: Mechanistic Elucidation of the Wolff-Kishner Reduction

The Wolff-Kishner reduction converts a carbonyl group to a methylene group under basic conditions.[7][11] The reaction proceeds via the formation of a hydrazone intermediate, which then undergoes deprotonation and elimination of dinitrogen gas.[7] The precise mechanism, particularly the sequence and rate-determining nature of the proton transfer steps, can be investigated using 4-methylbenzenesulfonhydrazide-d3.

By comparing the reaction rates of a ketone with the standard 4-methylbenzenesulfonhydrazide and its deuterated analogue, one can determine if the transfer of a proton from the terminal amino group of the hydrazone is involved in the rate-determining step.

Hypothetical Quantitative Data

A KIE study of the Wolff-Kishner reduction of acetophenone using 4-methylbenzenesulfonhydrazide versus 4-methylbenzenesulfonhydrazide-d3 could yield the following hypothetical data. The reaction rates can be determined by monitoring the disappearance of the starting material or the appearance of the product (ethylbenzene) over time using techniques like gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy.[1]

Reactant	Rate Constant (k) at 25°C (s⁻¹)	Kinetic Isotope Effect (kH/kD)
Acetophenone + 4-Methylbenzenesulfonhydrazide	2.5 x 10⁻⁴	5.0
Acetophenone + 4-Methylbenzenesulfonhydrazide-d3	0.5 x 10⁻⁴

Note: The data presented in this table is hypothetical and for illustrative purposes only.

A primary KIE value of 5.0 would strongly suggest that the cleavage of the N-H (or N-D) bond is part of the rate-determining step of the reaction.

Experimental Protocols

I. Synthesis of 4-Methylbenzenesulfonhydrazide-d3

A plausible method for the synthesis of 4-Methylbenzenesulfonhydrazide-d3 involves the exchange of the labile protons on the terminal amino group of the commercially available non-deuterated compound with deuterium from a deuterium source like D₂O.

Materials:

• 4-Methylbenzenesulfonhydrazide

• Deuterium oxide (D₂O, 99.8 atom % D)

• Anhydrous diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 100 mL round-bottom flask, add 4-methylbenzenesulfonhydrazide (10 g, 53.7 mmol).

• Add D₂O (30 mL) to the flask.

• Stir the mixture at reflux for 4 hours to facilitate H/D exchange.

• Cool the mixture to room temperature.

• Remove the D₂O under reduced pressure using a rotary evaporator.

• Repeat steps 2-5 two more times to ensure a high level of deuteration.

• After the final evaporation, dissolve the solid residue in anhydrous diethyl ether.

• Dry the ethereal solution over anhydrous magnesium sulfate.

• Filter the solution to remove the drying agent.

• Remove the diethyl ether under reduced pressure to yield 4-Methylbenzenesulfonhydrazide-d3 as a white solid.

• Characterize the product and determine the extent of deuteration using ¹H NMR and mass spectrometry.

II. Kinetic Isotope Effect Study of the Wolff-Kishner Reduction

This protocol outlines a competition experiment to determine the KIE for the reduction of acetophenone.

Materials:

• Acetophenone

• 4-Methylbenzenesulfonhydrazide

• 4-Methylbenzenesulfonhydrazide-d3 (synthesized as above)

• Potassium tert-butoxide

• Anhydrous dimethyl sulfoxide (DMSO)

• Gas chromatograph-mass spectrometer (GC-MS)

• Standard laboratory glassware

Procedure:

A. Reaction Setup (Parallel Experiments):

• Protio Reaction: In a dry round-bottom flask under an inert atmosphere, dissolve acetophenone (1.20 g, 10 mmol) and 4-methylbenzenesulfonhydrazide (1.86 g, 10 mmol) in anhydrous DMSO (50 mL).

• Deuterio Reaction: In a separate, identical setup, dissolve acetophenone (1.20 g, 10 mmol) and 4-methylbenzenesulfonhydrazide-d3 (1.89 g, 10 mmol) in anhydrous DMSO (50 mL).

• Equilibrate both reaction mixtures at 25°C.

• To each flask, add a solution of potassium tert-butoxide (2.24 g, 20 mmol) in anhydrous DMSO (20 mL) simultaneously to initiate the reactions.

B. Reaction Monitoring and Analysis:

• At regular time intervals (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw a small aliquot (e.g., 0.5 mL) from each reaction mixture.

• Quench the aliquot immediately by adding it to a vial containing a known amount of an internal standard (e.g., dodecane) in diethyl ether and a small amount of water.

• Extract the organic components with diethyl ether.

• Analyze the organic layer by GC-MS to determine the concentration of the remaining acetophenone and the formed ethylbenzene relative to the internal standard.

C. Data Analysis:

• Plot the concentration of the reactant (acetophenone) versus time for both the protio and deuterio reactions.

• Determine the initial reaction rate for each experiment from the slope of the concentration vs. time plot at t=0.

• Calculate the rate constants (kH and kD) from the initial rates.

• The kinetic isotope effect is calculated as the ratio of the rate constants: KIE = kH / kD .

Visualizations

Caption: Proposed mechanism of the Wolff-Kishner reduction highlighting the rate-determining proton transfer step.

Caption: Workflow for a KIE study using 4-Methylbenzenesulfonhydrazide-d3.

Caption: Logical flow for interpreting the results of the kinetic isotope effect study.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Berti lab - Kinetic isotope effects [sites.google.com]
• 4. epfl.ch [epfl.ch]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. nbinno.com [nbinno.com]
• 7. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 10. Bamford-Stevens Reaction [organic-chemistry.org]
• 11. Wolff-Kishner Reduction | Chem-Station Int. Ed. [en.chem-station.com]

Application Notes and Protocols: 4-Methylbenzenesulfonhydrazide-d3 as an Internal Standard in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of stable isotope-labeled internal standards is considered the gold standard for achieving the highest accuracy and precision.[1] A deuterated internal standard, such as 4-Methylbenzenesulfonhydrazide-d3, is an ideal choice for the quantification of its non-labeled counterpart, 4-Methylbenzenesulfonhydrazide. Due to their nearly identical physicochemical properties, the deuterated standard co-elutes with the analyte and experiences similar effects from the sample matrix, such as ion suppression or enhancement, thereby providing reliable correction during data analysis.[1]

This document provides a detailed, albeit hypothetical, application note and protocol for the use of 4-Methylbenzenesulfonhydrazide-d3 as an internal standard for the quantification of 4-Methylbenzenesulfonhydrazide in human plasma using LC-MS/MS. The methodologies presented are based on established principles for the analysis of small molecules and structurally similar compounds like sulfonamides.

Physicochemical Properties

Property	4-Methylbenzenesulfonhydrazide	4-Methylbenzenesulfonhydrazide-d3
CAS Number	1576-35-8	Not available
Molecular Formula	C₇H₁₀N₂O₂S	C₇H₇D₃N₂O₂S
Molecular Weight	186.23 g/mol [2][3][4][5]	189.25 g/mol
Appearance	White to off-white crystalline powder[2]	-
Melting Point	103-108 °C[4][5]	-
Solubility	Sparingly soluble in water[2]	-

Experimental Protocols

Stock and Working Solutions Preparation

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-Methylbenzenesulfonhydrazide and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 4-Methylbenzenesulfonhydrazide-d3 and dissolve it in 1 mL of methanol.

• Working Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution with a 50:50 (v/v) mixture of acetonitrile and water.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with the same 50:50 acetonitrile/water mixture to a final concentration of 100 ng/mL.

Sample Preparation from Plasma (Protein Precipitation)

Protein precipitation is a straightforward and effective method for removing the bulk of proteins from plasma samples.[6]

• Pipette 100 µL of plasma sample (blank, calibration standard, quality control, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the 100 ng/mL internal standard working solution and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 90% Water with 0.1% formic acid, 10% Acetonitrile with 0.1% formic acid).

• Vortex to ensure complete dissolution and transfer the solution to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

The following are proposed starting conditions for method development, based on typical methods for sulfonamide analysis.[7][8][9]

Parameter	Condition
LC System	Agilent 1290 Infinity II or equivalent
Column	Agilent ZORBAX Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10% B to 90% B over 5 minutes, hold for 1 min, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Agilent 6470 Triple Quadrupole LC/MS or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	4000 V
Gas Temperature	325°C
Gas Flow	10 L/min
Nebulizer Pressure	45 psi
Sheath Gas Temp	350°C
Sheath Gas Flow	11 L/min

Multiple Reaction Monitoring (MRM) Parameters (Hypothetical)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Fragmentor (V)	Collision Energy (eV)
4-Methylbenzenesulfonhydrazide	187.1	155.1	135	15
4-Methylbenzenesulfonhydrazide	187.1	91.1	135	25
4-Methylbenzenesulfonhydrazide-d3	190.1	158.1	135	15

Note: The precursor ion is the protonated molecule [M+H]⁺. The product ions are proposed based on the likely fragmentation of the p-toluenesulfonyl moiety and the loss of NH₂NH₂.

Quantitative Data (Illustrative)

The following tables represent the type of data that would be generated during the validation of this method.

Table 1: Calibration Curve for 4-Methylbenzenesulfonhydrazide in Human Plasma

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	2,540	510,200	0.005
5	12,800	515,100	0.025
10	26,100	520,500	0.050
50	132,500	518,900	0.255
100	268,000	521,300	0.514
500	1,350,000	517,600	2.608
1000	2,710,000	519,800	5.214
Linearity (r²)	0.9992

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV, n=6)	Inter-day Precision (%CV, n=18)	Accuracy (%)
LLOQ	1	6.8	8.2	105.4
Low	3	5.2	6.5	102.1
Medium	80	3.1	4.8	98.7
High	800	2.5	3.9	101.5

Visualizations

Caption: Experimental workflow for the quantification of 4-Methylbenzenesulfonhydrazide.

Caption: Logical relationship of quantification using an internal standard.

Conclusion

The described hypothetical LC-MS/MS method, utilizing 4-Methylbenzenesulfonhydrazide-d3 as an internal standard, presents a robust framework for the accurate and precise quantification of 4-Methylbenzenesulfonhydrazide in biological matrices. The use of a stable isotope-labeled internal standard is paramount in mitigating variability inherent in the analytical process, ensuring high-quality data suitable for regulated bioanalysis. While the presented parameters are illustrative, they provide a strong starting point for the development and validation of a specific and sensitive analytical method.

References

• 1. biocompare.com [biocompare.com]
• 2. guidechem.com [guidechem.com]
• 3. 4-methylbenzene-1-sulfonohydrazide | 1576-35-8; 344295-58-5 | Buy Now [molport.com]
• 4. 4-Methylbenzenesulfonhydrazide | CAS#:1576-35-8 | Chemsrc [chemsrc.com]
• 5. 4-Methylbenzenesulfonhydrazide [chembk.com]
• 6. spectroscopyeurope.com [spectroscopyeurope.com]
• 7. hpst.cz [hpst.cz]
• 8. agilent.com [agilent.com]
• 9. journalofchemistry.org [journalofchemistry.org]

Application Notes and Protocols for the Use of 4-Methylbenzenesulfonhydrazide-d3 in Tosylhydrazone Formation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of tosylhydrazones using the isotopically labeled reagent, 4-Methylbenzenesulfonhydrazide-d3. Tosylhydrazones are versatile intermediates in organic synthesis, notably in the Shapiro and Bamford-Stevens reactions for the formation of alkenes and in the generation of diazo compounds for cyclopropanations and other transformations. The incorporation of a deuterium-labeled tosyl group can serve as a valuable tool for mechanistic studies and metabolic profiling of drug candidates. While specific quantitative data for the use of 4-Methylbenzenesulfonhydrazide-d3 is not extensively available in the literature, this protocol is based on well-established and reliable methods for the non-deuterated analog.

Introduction

Tosylhydrazones are formed through the condensation reaction of an aldehyde or a ketone with p-toluenesulfonhydrazide. These compounds are of significant interest in synthetic organic chemistry due to their ability to be converted into a variety of other functional groups. The use of isotopically labeled reagents, such as 4-Methylbenzenesulfonhydrazide-d3, allows for the introduction of a stable isotopic tag into a molecule. This can be particularly useful for:

• Mechanistic Elucidation: Tracking the fate of the tosyl group in a chemical reaction.

• Mass Spectrometry-Based Assays: Using the labeled compound as an internal standard for quantitative analysis.

• Metabolic Studies: Following the metabolic fate of a drug candidate by monitoring the isotopic label.

The protocol outlined below provides two common and effective methods for the formation of tosylhydrazones, which can be adapted for use with 4-Methylbenzenesulfonhydrazide-d3.

Data Presentation

Due to the limited availability of specific quantitative data for the reaction of 4-Methylbenzenesulfonhydrazide-d3 in the peer-reviewed literature, the following table summarizes representative yields for the synthesis of various tosylhydrazones using the non-deuterated p-toluenesulfonhydrazide. These values can serve as a benchmark for optimizing reactions with the deuterated analog.

Entry	Aldehyde/Ketone	Method	Reaction Time	Yield (%)	Reference
1	4-Chlorobenzaldehyde	Grinding (Solvent-Free)	1 min	>95%	[1]
2	Benzaldehyde	Grinding (Solvent-Free)	1 min	91%	[1]
3	4-Fluorobenzaldehyde	Grinding (Solvent-Free)	1 min	94%	[1]
4	Furan-2-carbaldehyde	Grinding (Solvent-Free)	1 min	97%	[1]
5	Camphor	Ethanolic HCl	Not Specified	High	[2]
6	trans-3,4-bis(ethoxycarbonyl)cyclopentanone	Reflux in Ethanol	24 hours	75%	[3]

Experimental Protocols

Synthesis of 4-Methylbenzenesulfonhydrazide-d3

A plausible synthetic route to 4-Methylbenzenesulfonhydrazide-d3 starts from commercially available toluene-d8.

• Chlorosulfonation of Toluene-d8: Toluene-d8 is reacted with chlorosulfonic acid to yield p-toluenesulfonyl-d7 chloride. This reaction is typically performed at low temperatures.

• Reaction with Hydrazine: The resulting p-toluenesulfonyl-d7 chloride is then reacted with hydrazine hydrate to produce 4-Methylbenzenesulfonhydrazide-d7. The methyl group in this case would be deuterated. If starting with toluene that has a deuterated methyl group (toluene-d3), the resulting product would be 4-Methylbenzenesulfonhydrazide-d3.

Protocol 1: Tosylhydrazone Formation via Grinding (Solvent-Free)

This method is rapid, efficient, and environmentally friendly.[1]

Materials:

• Aldehyde or Ketone (1.0 mmol)

• 4-Methylbenzenesulfonhydrazide-d3 (1.0 mmol, 1.0 eq)

• Mortar and Pestle

• Petroleum Ether

Procedure:

• Place the aldehyde or ketone (1.0 mmol) and 4-Methylbenzenesulfonhydrazide-d3 (1.0 mmol) in a mortar.

• Thoroughly grind the mixture with a pestle at room temperature. The reaction is typically complete within 1-5 minutes, which can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, wash the resulting solid with petroleum ether.

• Filter the solid product and dry under vacuum.

Protocol 2: Classical Tosylhydrazone Formation in Ethanol

This is a traditional and widely used method for tosylhydrazone synthesis.[2][3]

Materials:

• Aldehyde or Ketone (1.0 mmol)

• 4-Methylbenzenesulfonhydrazide-d3 (1.0 mmol, 1.0 eq)

• Ethanol

• Concentrated Hydrochloric Acid (catalytic amount, if necessary)

• Round-bottom flask with reflux condenser

Procedure:

• Dissolve the aldehyde or ketone (1.0 mmol) in ethanol in a round-bottom flask.

• Add a solution of 4-Methylbenzenesulfonhydrazide-d3 (1.0 mmol) in ethanol to the flask.

• For less reactive carbonyl compounds, a catalytic amount of concentrated hydrochloric acid can be added.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC. Reaction times can vary from a few hours to 24 hours depending on the substrate.

• After completion, cool the reaction mixture to room temperature or in an ice bath to induce crystallization.

• Collect the crystalline product by filtration, wash with cold ethanol, and dry under vacuum.

Characterization of d3-Tosylhydrazones

The successful formation of the d3-tosylhydrazone can be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The disappearance of the aldehyde proton signal (around 9-10 ppm) and the appearance of a new imine proton signal (around 7.5-8.5 ppm) are indicative of hydrazone formation. The characteristic singlet for the methyl protons of the tosyl group will be absent due to deuteration.

  • ¹³C NMR: A shift in the carbonyl carbon signal to a downfield imine carbon signal will be observed.

  • ²H NMR: A signal corresponding to the deuterium on the tosyl methyl group will be present.

• Mass Spectrometry (MS): The molecular ion peak in the mass spectrum will correspond to the calculated mass of the d3-tosylhydrazone. The isotopic pattern will also reflect the presence of three deuterium atoms.

• Infrared (IR) Spectroscopy: The disappearance of the C=O stretching band of the starting carbonyl compound and the appearance of a C=N stretching band (around 1600-1650 cm⁻¹) confirm the formation of the hydrazone.

Mandatory Visualizations

Caption: General mechanism of tosylhydrazone formation.

Caption: Experimental workflow for tosylhydrazone synthesis.

Applications in Drug Development

The use of 4-Methylbenzenesulfonhydrazide-d3 to synthesize deuterated tosylhydrazones opens up several applications in the field of drug development:

• Shapiro Reaction for Deuterated Alkenes: Tosylhydrazones are precursors in the Shapiro reaction, which, upon treatment with a strong base, yield alkenes. Using a d3-tosylhydrazone allows for the synthesis of alkenes with a deuterated tag, which can be useful for studying reaction mechanisms or as building blocks for deuterated drug molecules.[4]

• Metabolic Stability Studies: The carbon-deuterium bond is stronger than the carbon-hydrogen bond. If the tosyl group is part of a drug candidate and its methyl group is a site of metabolism (e.g., oxidation by cytochrome P450 enzymes), deuteration at this position can slow down the rate of metabolism, potentially improving the pharmacokinetic profile of the drug.

• Internal Standards for Bioanalysis: Deuterated compounds are widely used as internal standards in quantitative mass spectrometry assays (e.g., LC-MS/MS) for the determination of drug concentrations in biological matrices. The d3-tosylhydrazone or its downstream products can serve this purpose, co-eluting with the non-deuterated analyte but being distinguishable by mass.

Conclusion

The formation of tosylhydrazones using 4-Methylbenzenesulfonhydrazide-d3 is a straightforward process that can be achieved using established synthetic methods. While specific quantitative data for the deuterated reagent is sparse, the protocols provided herein, based on the non-deuterated analog, offer a solid starting point for researchers. The resulting deuterated tosylhydrazones are valuable tools for a range of applications in organic synthesis and drug development, from mechanistic studies to the preparation of metabolically stabilized drug candidates. Careful characterization of the products is essential to confirm the incorporation and retention of the deuterium label.

References

• 1. Flow Chemistry for Contemporary Isotope Labeling - X-Chem [x-chemrx.com]
• 2. tandfonline.com [tandfonline.com]
• 3. chemicalsknowledgehub.com [chemicalsknowledgehub.com]
• 4. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]

Application Note: Quantitative Analysis of Carbonyl Compounds in Human Plasma using LC-MS/MS with 4-Methylbenzenesulfonhydrazide-d3 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of low-molecular-weight carbonyl compounds, such as aldehydes and ketones, in biological matrices is of significant interest in clinical and toxicological research. These compounds are often biomarkers for oxidative stress and various disease states. Due to their high reactivity and volatility, direct analysis is challenging. Chemical derivatization is a common strategy to enhance their stability and improve chromatographic and mass spectrometric detection.

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of a model carbonyl compound, here exemplified by hexanal, in human plasma. The method utilizes a derivatization reaction with 4-methylbenzenesulfonyl hydrazide to form a stable hydrazone. A deuterated analog, 4-Methylbenzenesulfonhydrazide-d3, is employed as an internal standard (IS) to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.

Principle of the Method

The carbonyl group of the analyte reacts with 4-methylbenzenesulfonyl hydrazide to form a more stable and readily ionizable hydrazone derivative. The use of a stable isotope-labeled internal standard (SIL-IS), 4-Methylbenzenesulfonhydrazide-d3, which co-elutes with the analyte derivative, allows for reliable quantification through the isotope dilution method. The SIL-IS compensates for any variability throughout the analytical process, from sample extraction to LC-MS/MS detection.

A diagram illustrating the derivatization reaction is provided below.

Application Notes and Protocols for the Derivatization of Carbonyl Compounds with 4-Methylbenzenesulfonhydrazide-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of carbonyl compounds, such as aldehydes and ketones, is of significant interest in various fields, including environmental analysis, food chemistry, and biomedical research, due to their roles as pollutants, flavor components, and biomarkers of oxidative stress. However, their direct analysis by liquid chromatography-mass spectrometry (LC-MS) is often challenging due to their volatility, polarity, and poor ionization efficiency.[1]

Chemical derivatization is a widely employed strategy to overcome these limitations. This process involves reacting the carbonyl compound with a reagent to form a more stable, less polar, and more easily ionizable derivative. 4-Methylbenzenesulfonhydrazide, also known as p-toluenesulfonylhydrazide (TSH), is a hydrazine-based reagent that reacts with carbonyls to form stable tosylhydrazones.[2]

This application note describes a highly sensitive and specific method for the quantification of carbonyl compounds using 4-Methylbenzenesulfonhydrazide-d3 (d3-TSH) as a derivatization reagent, followed by analysis with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated derivatization agent allows for a stable isotope dilution (SID) assay, which is the gold standard for quantitative mass spectrometry. In this approach, the deuterated reagent is used to generate an internal standard that co-elutes with the analyte of interest, correcting for matrix effects, extraction losses, and instrument variability, thereby enabling highly accurate and precise quantification.[2][3]

Principle of the Method

The method is based on a two-step process:

• Derivatization: The carbonyl group of the analyte reacts with the hydrazine moiety of 4-Methylbenzenesulfonhydrazide-d3 to form a stable tosylhydrazone-d3 derivative. This reaction is typically carried out under mild acidic conditions.

• Quantification by LC-MS/MS: The derivatized sample is analyzed by LC-MS/MS. The tosylhydrazone derivatives are readily ionized by electrospray ionization (ESI) and detected with high sensitivity and selectivity using Multiple Reaction Monitoring (MRM). Quantification is achieved by comparing the peak area ratio of the analyte derivative to its deuterated internal standard.

The chemical reaction for the derivatization is illustrated below:

Caption: Derivatization of a carbonyl compound with 4-Methylbenzenesulfonhydrazide-d3.

Experimental Protocols

The following protocols are provided as a general guideline and may require optimization for specific applications and matrices.

Materials and Reagents

• 4-Methylbenzenesulfonhydrazide-d3 (d3-TSH)

• Carbonyl standards (e.g., formaldehyde, acetaldehyde, acetone)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Water, LC-MS grade

• Formic acid (FA), LC-MS grade

• Trichloroacetic acid (TCA)

• Vortex mixer

• Centrifuge

• LC-MS/MS system with ESI source

Preparation of Reagents

• Derivatization Reagent (10 mM d3-TSH): Dissolve an appropriate amount of 4-Methylbenzenesulfonhydrazide-d3 in acetonitrile.

• Acid Catalyst (1% Formic Acid in ACN): Add 100 µL of formic acid to 10 mL of acetonitrile.

• Protein Precipitation Solution (20% TCA): Dissolve 2 g of trichloroacetic acid in 10 mL of water.

Sample Preparation and Derivatization Protocol

This protocol is suitable for biological samples such as plasma or tissue homogenates.

• Sample Collection: Collect 100 µL of the sample (e.g., plasma).

• Internal Standard Spiking: Add a known amount of a non-deuterated carbonyl standard (if d3-TSH is used for all analytes) or a different deuterated carbonyl standard to serve as an internal standard for the derivatization and extraction efficiency.

• Protein Precipitation: Add 200 µL of cold 20% TCA solution to the sample. Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean microcentrifuge tube.

• Derivatization:

  • Add 50 µL of 10 mM d3-TSH solution.

  • Add 50 µL of 1% formic acid in ACN.

  • Vortex briefly and incubate at 40°C for 30 minutes.

• Sample Dilution: After incubation, dilute the sample with an appropriate volume of the initial mobile phase (e.g., 50:50 ACN:Water with 0.1% FA) before injection into the LC-MS/MS system.

Caption: Experimental workflow for carbonyl derivatization and analysis.

LC-MS/MS Analysis

The following are suggested starting conditions for LC-MS/MS analysis. Method development and optimization are recommended for specific analytes and matrices.

Table 1: Suggested LC-MS/MS Parameters

Parameter	Suggested Condition
LC System
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 10 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Desolvation Temperature	350°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon
Data Acquisition	Multiple Reaction Monitoring (MRM)

Quantitative Data and Performance

The use of d3-TSH allows for the creation of an internal standard for each analyte, enabling robust quantification. The MRM transitions for each analyte and its corresponding d3-labeled internal standard need to be determined by infusing the individual derivatized standards.

Expected Fragmentation

The primary fragmentation of protonated tosylhydrazones is expected to occur at the sulfonamide bond, leading to a characteristic neutral loss of the tosyl group or the formation of a tosyl cation. The exact fragmentation pattern will depend on the structure of the carbonyl compound.

Caption: General fragmentation pathway for tosylhydrazones in MS/MS.

Representative Quantitative Performance

While specific performance data for d3-TSH is not widely published, based on similar hydrazine-based derivatization methods for carbonyls, the following performance characteristics can be expected.[4]

Table 2: Expected Quantitative Performance

Parameter	Expected Range
Limit of Detection (LOD)	0.1 - 10 ng/mL
Limit of Quantitation (LOQ)	0.5 - 25 ng/mL
Linearity (R²)	> 0.99
Precision (%RSD)	< 15%
Accuracy (%Bias)	± 15%

Note: These values are estimates and will vary depending on the specific carbonyl compound, the sample matrix, and the instrumentation used.

Applications

This method is applicable to a wide range of research and development areas, including:

• Biomarker Discovery and Validation: Quantification of carbonyl compounds as biomarkers of oxidative stress in diseases such as cancer, neurodegenerative disorders, and diabetes.

• Drug Metabolism Studies: Monitoring the formation of carbonyl-containing metabolites of drug candidates.

• Environmental Monitoring: Analysis of aldehydes and ketones in air, water, and soil samples.

• Food Science: Quantification of flavor and off-flavor carbonyl compounds in food and beverages.

Conclusion

The derivatization of carbonyl compounds with 4-Methylbenzenesulfonhydrazide-d3 followed by LC-MS/MS analysis provides a highly sensitive, specific, and accurate method for their quantification. The stable isotope dilution approach ensures reliable results, making this method a valuable tool for researchers, scientists, and drug development professionals. The provided protocols and information serve as a starting point for method development and can be adapted to a wide variety of applications.

References

• 1. Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Sensitive and Quantitative Isotope-Dilution LC-MS/MS Method for Analysis of Hydrazine in Tobacco Smoke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]

Application Notes and Protocols for 4-Methylbenzenesulfonhydrazide-d3 in Medicinal Chemistry

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Methylbenzenesulfonhydrazide-d3 (d3-TSH) is the deuterium-labeled analog of 4-Methylbenzenesulfonhydrazide (p-Toluenesulfonyl Hydrazide, TSH). While TSH is a well-established reagent in organic synthesis, particularly for the formation of tosylhydrazones and in the generation of diimide for reductions, the incorporation of deuterium at the methyl group of the tosyl moiety provides unique opportunities in medicinal chemistry. The presence of deuterium can subtly alter the physicochemical properties of molecules, leading to significant advantages in drug discovery and development. These include altered metabolic profiles, utility in mechanistic studies through the kinetic isotope effect (KIE), and use as an internal standard in analytical methods.

This document provides detailed application notes and protocols for the utilization of 4-Methylbenzenesulfonhydrazide-d3 in medicinal chemistry.

Application Note 1: Synthesis of Deuterium-Labeled Drug Candidates for Enhanced Metabolic Stability

Application: The primary application of d3-TSH is in the synthesis of deuterium-labeled drug candidates. Specifically, it can be used to introduce a deuterated tosylhydrazone group, which can then be further transformed into various functionalities within a target molecule. The deuterium atoms on the methyl group can enhance the metabolic stability of the drug by slowing down cytochrome P450 (CYP)-mediated oxidation at that position, a common metabolic pathway. This is due to the kinetic isotope effect (KIE), where the stronger carbon-deuterium (C-D) bond is cleaved more slowly than a carbon-hydrogen (C-H) bond.

Principle: The "deuterium effect" or Kinetic Isotope Effect (KIE) is a phenomenon where the rate of a chemical reaction is altered when an atom in a reactant is replaced with one of its isotopes. In drug metabolism, the oxidation of a methyl group is often a rate-determining step. By replacing the hydrogens with deuterium, the C-D bond, being stronger than the C-H bond, is broken more slowly by metabolic enzymes like CYPs. This can lead to a longer drug half-life, reduced formation of potentially toxic metabolites, and an improved pharmacokinetic profile.

Experimental Protocol: Synthesis of a Deuterated Tosylhydrazone Derivative

Objective: To synthesize a deuterium-labeled tosylhydrazone from a model ketone (e.g., acetophenone) using 4-Methylbenzenesulfonhydrazide-d3.

Materials:

• 4-Methylbenzenesulfonhydrazide-d3

• Acetophenone

• Ethanol (absolute)

• Glacial Acetic Acid

• Deionized Water

• Standard laboratory glassware

• Magnetic stirrer and hotplate

• Filtration apparatus

Procedure:

• In a 100 mL round-bottom flask, dissolve 1.0 g of 4-Methylbenzenesulfonhydrazide-d3 in 20 mL of absolute ethanol.

• To this solution, add 0.65 mL of acetophenone.

• Add 0.5 mL of glacial acetic acid as a catalyst.

• Stir the reaction mixture at room temperature for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, a precipitate will form. Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration and wash the crystals with 10 mL of cold ethanol, followed by 10 mL of deionized water.

• Dry the product under vacuum to obtain the deuterated acetophenone tosylhydrazone.

• Characterize the product using ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and deuterium incorporation.

Data Presentation:

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	Yield (%)	Deuterium Incorporation (%)
Acetophenone Tosylhydrazone	286.36	145-147	92	N/A
Acetophenone-d3-Tosylhydrazone	289.38	146-148	90	>98

Logical Relationship Diagram:

Caption: Synthetic workflow for creating metabolically stabilized drug candidates.

Application Note 2: Tracer for In Vitro and In Vivo Metabolic Studies

Application: 4-Methylbenzenesulfonhydrazide-d3 can be used to synthesize deuterium-labeled probes to trace the metabolic fate of a drug molecule. When a drug candidate containing the d3-tosyl group is administered, its metabolites can be readily identified and quantified using mass spectrometry. The three-deuterium mass shift provides a clear and unambiguous signature to distinguish drug-related metabolites from endogenous molecules.

Principle: Stable isotope labeling is a powerful tool in metabolic research.[1] Deuterium-labeled compounds behave almost identically to their non-labeled counterparts in biological systems but can be easily detected by mass spectrometry due to their higher mass. By analyzing biological samples (e.g., plasma, urine, liver microsomes) for the characteristic mass shift, researchers can identify and quantify the parent drug and its metabolites, providing crucial information about metabolic pathways and clearance mechanisms.

Experimental Protocol: In Vitro Metabolic Stability Assay in Human Liver Microsomes (HLM)

Objective: To assess the metabolic stability of a d3-labeled drug candidate and identify its primary metabolites using HLM.

Materials:

• Deuterium-labeled drug candidate (synthesized using d3-TSH)

• Human Liver Microsomes (HLM)

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Acetonitrile

• Formic acid

• LC-MS/MS system

Procedure:

• Prepare a stock solution of the d3-labeled drug candidate in a suitable solvent (e.g., DMSO).

• In a microcentrifuge tube, pre-incubate HLM (final concentration 0.5 mg/mL) in phosphate buffer at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the d3-labeled drug candidate (final concentration 1 µM) and the NADPH regenerating system.

• Incubate the reaction mixture at 37°C.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent drug and identify metabolites by searching for the characteristic +3 Da mass shift.

Data Presentation:

Time (min)	Parent Drug Concentration (nM)	Metabolite M1 (+16 Da) Peak Area	Metabolite M2-d3 (+16 Da) Peak Area
0	1000	0	0
5	850	15000	12000
15	620	38000	30000
30	380	62000	48000
60	150	85000	65000

Experimental Workflow Diagram:

Caption: Workflow for in vitro metabolic stability assay using a d3-labeled compound.

Application Note 3: Mechanistic Studies via Kinetic Isotope Effect (KIE) Measurement

Application: 4-Methylbenzenesulfonhydrazide-d3 can be used as a tool to probe reaction mechanisms where the tosyl group is involved in or near the rate-determining step. By comparing the reaction rates of the deuterated and non-deuterated tosylhydrazide, a secondary kinetic isotope effect can be measured. This provides valuable information about the transition state of the reaction.

Principle: While the primary KIE is observed when a bond to the isotope is broken in the rate-determining step, a secondary KIE can be observed when the isotopic substitution is at a position not directly involved in bond breaking. The magnitude of the secondary KIE can provide insights into changes in hybridization or steric environment at the labeled position during the transition state. For the d3-tosyl group, a change in the electronic or steric environment of the tosyl moiety in the transition state could be reflected in a kH/kD value different from unity.

Experimental Protocol: Competitive KIE Measurement in a Model Reaction

Objective: To determine the secondary kinetic isotope effect in a reaction involving a tosylhydrazone derivative.

Materials:

• Equimolar mixture of a tosylhydrazone and its d3-labeled analog

• Appropriate reactants and solvent for the specific reaction being studied (e.g., base for a Shapiro reaction)

• GC-MS or LC-MS system for product analysis

Procedure:

• Prepare a 1:1 molar mixture of the non-deuterated tosylhydrazone and the d3-tosylhydrazone.

• Dissolve the mixture in the appropriate solvent in a reaction vessel.

• Initiate the reaction by adding the other reactant(s).

• Allow the reaction to proceed to approximately 10-20% completion to ensure accurate KIE measurement.

• Quench the reaction.

• Isolate the unreacted starting material and the product.

• Analyze the isotopic ratio (d0/d3) in the starting material and the product using mass spectrometry.

• The KIE can be calculated using the following equation: KIE = ln(1 - f) / ln(1 - f * (Rp / Rs)) where f is the fractional conversion, Rp is the isotopic ratio in the product, and Rs is the isotopic ratio in the starting material.

Data Presentation:

Parameter	Value
Initial Isotopic Ratio (Rs)	1.02
Fractional Conversion (f)	0.15
Product Isotopic Ratio (Rp)	0.95
Calculated KIE (kH/kD)	1.08

Signaling Pathway Diagram (Illustrating KIE Concept):

Caption: Energy profile illustrating the kinetic isotope effect.

References

• 1. Applications of stable, nonradioactive isotope tracers in in vivo human metabolic research - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Shapiro Reaction Utilizing 4-Methylbenzenesulfonhydrazide-d3

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the experimental setup of the Shapiro reaction using 4-Methylbenzenesulfonhydrazide-d3. This protocol is designed for the specific introduction of a deuterium atom at a vinylic position, a technique valuable in mechanistic studies and for altering the metabolic profiles of drug candidates.

Introduction

The Shapiro reaction is a powerful organometallic reaction that converts a ketone or aldehyde into an alkene via a tosylhydrazone intermediate.[1][2] By employing a deuterated tosylhydrazide, such as 4-Methylbenzenesulfonhydrazide-d3, and quenching the resulting vinyllithium intermediate with a proton source, a deuterium atom can be selectively installed on the newly formed double bond. This method offers a strategic approach for isotopic labeling.

Overall Reaction Scheme

The overall transformation involves a three-step process:

• Synthesis of the Deuterated Reagent: Preparation of 4-Methylbenzenesulfonhydrazide-d3.

• Formation of the Tosylhydrazone-d3: Condensation of a ketone with 4-Methylbenzenesulfonhydrazide-d3.

• Shapiro Reaction: Treatment of the tosylhydrazone-d3 with a strong base to form a vinyllithium species, followed by quenching to yield the deuterated alkene.

Experimental Protocols

Synthesis of 4-Methylbenzenesulfonhydrazide-d3

This synthesis is a two-step process starting from toluene-d8.

Step 1: Synthesis of 4-Methyl-d3-benzenesulfonyl-d4-chloride

• Reaction: Chlorosulfonation of toluene-d8.

• Reagents:

  • Toluene-d8

  • Chlorosulfonic acid

• Procedure:

  • In a fume hood, cool a flask containing toluene-d8 to 0°C in an ice bath.

  • Slowly add chlorosulfonic acid (2.5 equivalents) dropwise to the cooled toluene-d8 with stirring. Maintain the temperature below 10°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

  • Carefully pour the reaction mixture onto crushed ice.

  • Extract the product with diethyl ether.

  • Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 4-Methyl-d3-benzenesulfonyl-d4-chloride.

Step 2: Synthesis of 4-Methylbenzenesulfonhydrazide-d3

• Reaction: Reaction of 4-Methyl-d3-benzenesulfonyl-d4-chloride with hydrazine.

• Reagents:

  • 4-Methyl-d3-benzenesulfonyl-d4-chloride

  • Hydrazine hydrate

  • Ethanol

• Procedure:

  • Dissolve 4-Methyl-d3-benzenesulfonyl-d4-chloride in ethanol.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add hydrazine hydrate (1.2 equivalents) dropwise with stirring.

  • After the addition, allow the mixture to warm to room temperature and stir for 3 hours.

  • Pour the reaction mixture into cold water to precipitate the product.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum to obtain 4-Methylbenzenesulfonhydrazide-d3.

General Protocol for the Shapiro Reaction with 4-Methylbenzenesulfonhydrazide-d3

Step 1: Formation of the Tosylhydrazone-d3

• Reagents:

  • Ketone (e.g., Acetophenone)

  • 4-Methylbenzenesulfonhydrazide-d3

  • Methanol

  • Catalytic amount of acetic acid

• Procedure:

  • Dissolve the ketone (1 equivalent) and 4-Methylbenzenesulfonhydrazide-d3 (1.1 equivalents) in methanol.

  • Add a few drops of glacial acetic acid to catalyze the reaction.

  • Reflux the mixture for 4-6 hours.

  • Cool the reaction mixture to room temperature and then place it in an ice bath to induce crystallization.

  • Collect the crystalline tosylhydrazone-d3 by filtration, wash with cold methanol, and dry under vacuum.

Step 2: Shapiro Reaction and Deuterium Incorporation

• Reagents:

  • Tosylhydrazone-d3 from the previous step

  • n-Butyllithium (n-BuLi) in hexanes

  • Anhydrous tetrahydrofuran (THF)

  • Water (for quenching)

• Procedure:

  • Under an inert atmosphere (e.g., argon or nitrogen), suspend the tosylhydrazone-d3 (1 equivalent) in anhydrous THF.

  • Cool the suspension to -78°C using a dry ice/acetone bath.

  • Slowly add n-BuLi (2.2 equivalents) dropwise via syringe. A color change is typically observed.

  • After the addition, allow the reaction mixture to slowly warm to 0°C and stir for 1-2 hours, during which nitrogen gas will evolve.

  • Cool the mixture back to -78°C.

  • Quench the reaction by the slow addition of water.

  • Allow the mixture to warm to room temperature.

  • Extract the product with a non-polar solvent like pentane or diethyl ether.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and carefully concentrate the solvent to obtain the crude deuterated alkene.

  • Purify the product by column chromatography on silica gel.

Data Presentation

The following table presents representative data for the Shapiro reaction of acetophenone tosylhydrazone-d3 to yield deuterated styrene.

Entry	Starting Material	Product	Yield (%)	Deuterium Incorporation (%)	Analytical Method
1	Acetophenone tosylhydrazone-d3	Styrene-α-d1	75	>95	1H NMR, MS

Note: Yields and deuterium incorporation levels are highly dependent on the substrate and reaction conditions.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for the Shapiro reaction with 4-Methylbenzenesulfonhydrazide-d3.

Caption: Experimental workflow for the synthesis of deuterated alkenes.

Reaction Mechanism

The following diagram illustrates the mechanism of the Shapiro reaction.

Caption: Mechanism of the Shapiro reaction for deuterium incorporation.

References

• 1. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 2. chemistnotes.com [chemistnotes.com]

Application Notes and Protocols: 4-Methylbenzenesulfonhydrazide-d3 as a Novel Tracer in Metabolic Pathway Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The use of stable isotope-labeled compounds is a powerful technique in metabolic research, offering a non-radioactive method to trace the fate of molecules in biological systems.[1] Deuterium (²H or D) labeling, in particular, has gained prominence for its ability to alter the pharmacokinetic and metabolic profiles of drugs, often by slowing down metabolic processes at the site of deuteration due to the kinetic isotope effect.[2][3][4] This effect can be exploited to elucidate metabolic pathways and quantify metabolite flux.

This document outlines the application of 4-Methylbenzenesulfonhydrazide-d3 (d3-TSH), a deuterated analog of p-Toluenesulfonyl Hydrazide (TSH), as a tracer for studying the metabolic fate of sulfonamide- and hydrazide-containing compounds. While TSH is widely recognized as a reagent in organic synthesis[5][6], its metabolic pathways are not extensively characterized. The introduction of a deuterated methyl group (-CD₃) provides a unique mass signature for tracking the molecule and its metabolites using mass spectrometry.

Principle of Application

The core principle behind using d3-TSH as a metabolic tracer lies in the kinetic isotope effect. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage. In many metabolic reactions, the oxidation of a methyl group is a rate-limiting step. By replacing the -CH₃ group with a -CD₃ group, it is hypothesized that the metabolism of the tolyl moiety of TSH will be slowed, allowing for a clearer identification and quantification of both the parent compound and its downstream metabolites. This approach is valuable for understanding the biotransformation of drugs and xenobiotics containing the p-toluenesulfonyl group.

Hypothetical Metabolic Pathway of 4-Methylbenzenesulfonhydrazide

Based on common xenobiotic metabolism, the proposed metabolic pathway of TSH likely involves two primary routes: oxidation of the p-methyl group and modifications of the sulfonhydrazide group. The introduction of the d3-label on the methyl group is designed to specifically probe the oxidation pathway.

Caption: Proposed metabolic pathway of 4-Methylbenzenesulfonhydrazide-d3.

Experimental Protocols

The following are generalized protocols for in vitro and in vivo studies using d3-TSH as a metabolic tracer. Researchers should adapt these protocols to their specific experimental systems and analytical instrumentation.

In Vitro Metabolism using Liver Microsomes

Objective: To identify Phase I metabolites of d3-TSH and determine the rate of metabolism.

Materials:

• 4-Methylbenzenesulfonhydrazide-d3 (d3-TSH)

• Pooled human liver microsomes (HLMs) or rat liver microsomes (RLMs)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP⁺)

• 0.1 M Phosphate buffer (pH 7.4)

• Acetonitrile (ACN) with 0.1% formic acid (for quenching)

• Control compound (non-deuterated TSH)

• Incubator/shaking water bath (37°C)

Procedure:

• Prepare a stock solution of d3-TSH and TSH in DMSO or methanol.

• In a microcentrifuge tube, pre-warm a mixture of liver microsomes (final concentration 0.5 mg/mL) and phosphate buffer at 37°C for 5 minutes.

• Initiate the reaction by adding the NADPH regenerating system and the substrate (d3-TSH or TSH, final concentration 1-10 µM).

• Incubate the reaction mixture at 37°C with shaking.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quench the reaction by adding 2-3 volumes of ice-cold acetonitrile with 0.1% formic acid.

• Vortex and centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate proteins.

• Transfer the supernatant to a new tube or HPLC vial for LC-MS/MS analysis.

LC-MS/MS Analysis:

• Use a reverse-phase C18 column.

• Employ a gradient elution with mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Set up the mass spectrometer for Multiple Reaction Monitoring (MRM) to detect the parent compounds (d3-TSH and TSH) and their predicted metabolites. The deuterium label will provide a distinct mass shift (e.g., +3 Da for the parent compound) compared to the non-deuterated analog.

In Vivo Pharmacokinetic Study in Rodents

Objective: To determine the pharmacokinetic profile and identify major metabolites of d3-TSH in a living organism.

Materials:

• d3-TSH formulated in a suitable vehicle for administration (e.g., saline with 5% DMSO and 10% Solutol)

• Sprague-Dawley rats or BALB/c mice

• Equipment for oral gavage (p.o.) or intravenous (i.v.) injection

• Blood collection supplies (e.g., heparinized tubes)

• Metabolic cages for urine and feces collection

Procedure:

• Acclimate animals for at least one week before the study.

• Fast animals overnight (with access to water) before dosing.

• Administer a single dose of d3-TSH (e.g., 5 mg/kg) via the desired route (i.v. or p.o.).

• Collect blood samples at predetermined time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours post-dose) into heparinized tubes.

• Process blood samples to obtain plasma by centrifugation.

• House animals in metabolic cages to collect urine and feces for up to 48 or 72 hours.

• Store all biological samples at -80°C until analysis.

• For analysis, perform protein precipitation on plasma samples and extraction on homogenized feces and urine.

• Analyze the processed samples by LC-MS/MS to quantify d3-TSH and its metabolites.

Data Presentation

Quantitative data from these experiments should be summarized for clear interpretation.

Table 1: In Vitro Metabolic Stability of TSH and d3-TSH in Liver Microsomes

Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)
TSH	15.2 ± 2.1	45.6 ± 6.3
d3-TSH	35.8 ± 3.5	19.4 ± 2.1

Table 2: Hypothetical Pharmacokinetic Parameters of d3-TSH in Rats (5 mg/kg, IV)

Parameter	Unit	Value
Cmax	ng/mL	1250
T½	hours	4.5
AUC(0-inf)	ng·h/mL	3800
Clearance (CL)	mL/h/kg	1315
Volume of Distribution (Vd)	L/kg	8.5

Visualization of Experimental Workflow

A clear workflow diagram is essential for planning and executing metabolic studies.

Caption: General workflow for metabolic studies using d3-TSH.

Conclusion

4-Methylbenzenesulfonhydrazide-d3 serves as a promising, novel tracer for investigating the metabolic fate of molecules containing the p-toluenesulfonyl moiety. The protocols and hypothetical data presented herein provide a framework for researchers to design and conduct experiments aimed at elucidating metabolic pathways, understanding pharmacokinetic profiles, and supporting drug development efforts. The kinetic isotope effect imparted by deuterium substitution is a key advantage, enabling more precise tracking and a potentially clearer metabolic picture compared to the non-deuterated counterpart.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deuterium isotope effects on drug pharmacokinetics. I. System-dependent effects of specific deuteration with aldehyde oxidase cleared drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. 4-Methylbenzenesulfonhydrazide | 1576-35-8 [chemicalbook.com]

Standard Operating Procedure for 4-Methylbenzenesulfonhydrazide-d3: Handling, Storage, and Application

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the safe handling and storage of 4-Methylbenzenesulfonhydrazide-d3. This deuterated compound is a valuable tool in various research and development applications, including its use as an internal standard in quantitative analysis and in mechanistic studies. Adherence to these guidelines is crucial to ensure the integrity of the compound and the safety of laboratory personnel.

Compound Information

4-Methylbenzenesulfonhydrazide-d3 is the deuterated analog of 4-Methylbenzenesulfonhydrazide. The primary applications of the non-deuterated form include its use as a reagent in organic synthesis.[1][2] The deuterated version is particularly useful in studies requiring isotopic labeling.

Physical and Chemical Properties

The properties of 4-Methylbenzenesulfonhydrazide are summarized below. The deuterated form is expected to have very similar properties, with a slight increase in molecular weight.

Property	Value	Reference
Molecular Formula	C₇H₇D₃N₂O₂S
Molecular Weight	189.25 g/mol
Appearance	White to off-white crystalline powder	[1][2][3]
Melting Point	103-108 °C	[4][5]
Boiling Point	340.5 ± 35.0 °C at 760 mmHg	[4][5]
Flash Point	159.7 ± 25.9 °C	[4]
Water Solubility	5 g/L (15 °C)	[3][5]
Density	1.3 ± 0.1 g/cm³	[4]

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for 4-Methylbenzenesulfonhydrazide-d3 was not found, the hazards are expected to be similar to its non-deuterated counterpart. Hydrazine derivatives, as a class, can be toxic and require careful handling.[6][7][8]

Potential Hazards:

• May be harmful if swallowed.

• Causes skin irritation.

• Causes serious eye irritation.

• May cause respiratory irritation.[9][10]

• Combustible material; risk of explosion if heated under confinement.[11]

Personal Protective Equipment (PPE)

The following PPE must be worn when handling 4-Methylbenzenesulfonhydrazide-d3:

PPE	Specification
Eye Protection	ANSI Z87.1-compliant safety glasses or goggles. A face shield may be necessary if there is a splash hazard.[7][8]
Hand Protection	Nitrile or chloroprene gloves.[7][8]
Body Protection	Flame-resistant lab coat. A chemical-resistant apron is recommended for larger quantities.[7][8]
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.[6][7][12] For operations that may generate dust, a NIOSH/MSHA approved respirator may be required.[11]

Experimental Protocols

General Handling Procedures

• Work Area Preparation : Always handle 4-Methylbenzenesulfonhydrazide-d3 in a well-ventilated chemical fume hood.[6][7][12] Ensure the work area is clean and free of clutter.

• Equilibration : Before opening, allow the container to equilibrate to room temperature to prevent condensation, which could introduce moisture and compromise the deuterated compound.[13]

• Weighing : Accurately weigh the required amount of the compound using a calibrated analytical balance.

• Solution Preparation :

  • Quantitatively transfer the weighed compound to a suitable volumetric flask.

  • Add a small amount of an appropriate aprotic solvent to dissolve the solid.

  • Once dissolved, dilute to the mark with the solvent.

  • Stopper the flask and mix thoroughly.

• Spill Cleanup : In case of a small spill, sweep up the solid material and place it in a suitable container for disposal.[11] Avoid generating dust. For larger spills, evacuate the area and follow emergency procedures.

• Waste Disposal : Dispose of waste containing 4-Methylbenzenesulfonhydrazide-d3 in a clearly labeled hazardous waste container, separate from other waste streams.[12]

Storage Protocols

Proper storage is critical to maintain the isotopic purity and stability of deuterated compounds.

Storage Parameter	Recommendation	Rationale	Reference
Temperature	For long-term storage, -20°C is often recommended. For short-term storage, refrigeration at 4°C is suitable.	Lower temperatures minimize the rate of potential degradation or isotopic exchange.	[13][14]
Atmosphere	Store under an inert atmosphere, such as dry nitrogen or argon.	Prevents oxidation and contamination from atmospheric moisture.	[14][15]
Light	Store in a light-protecting container, such as an amber vial, or in the dark.	Protects the compound from photodegradation.	[13][14]
Container	Keep the container tightly sealed.	Prevents ingress of moisture and other contaminants.	[9]
Incompatibilities	Store away from acids, bases, strong oxidizing agents, and finely powdered metals.[11]	To prevent potentially hazardous reactions.

Workflow and Pathway Diagrams

Safe Handling Workflow

The following diagram illustrates the standard workflow for the safe handling of 4-Methylbenzenesulfonhydrazide-d3 from receipt to disposal.

Caption: Workflow for handling 4-Methylbenzenesulfonhydrazide-d3.

Logic Diagram for Storage and Stability

This diagram outlines the key factors to consider for maintaining the stability of 4-Methylbenzenesulfonhydrazide-d3 during storage.

References

• 1. 4-Methylbenzenesulfonhydrazide | 1576-35-8 [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. echemi.com [echemi.com]
• 4. 4-Methylbenzenesulfonhydrazide | CAS#:1576-35-8 | Chemsrc [chemsrc.com]
• 5. chembk.com [chembk.com]
• 6. ehs.ufl.edu [ehs.ufl.edu]
• 7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 8. safety.charlotte.edu [safety.charlotte.edu]
• 9. chempoint.com [chempoint.com]
• 10. capotchem.com [capotchem.com]
• 11. fishersci.com [fishersci.com]
• 12. artscimedia.case.edu [artscimedia.case.edu]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. chromservis.eu [chromservis.eu]

Technical Notes & Optimization

Troubleshooting incomplete reactions with 4-Methylbenzenesulfonhydrazide-d3

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing incomplete reactions with 4-Methylbenzenesulfonhydrazide-d3.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction to form a tosylhydrazone-d3 from an aldehyde/ketone and 4-Methylbenzenesulfonhydrazide-d3 is incomplete. What are the common causes and how can I improve the yield?

A1: Incomplete tosylhydrazone-d3 formation is a common issue that can often be resolved by optimizing reaction conditions. Here are the primary factors to investigate:

• Solvent Choice: The reaction solvent can significantly impact the yield. For the formation of tosylhydrazones, polar aprotic solvents are often effective. Acetonitrile (CH3CN) has been shown to provide high yields.[1]

• Reaction Temperature: While many tosylhydrazone formations proceed well at room temperature, gentle heating can sometimes drive the reaction to completion. However, in some cases, refluxing the reaction may not significantly improve the yield compared to running it at room temperature.[1]

• Stoichiometry: The molar ratio of the carbonyl compound to 4-Methylbenzenesulfonhydrazide-d3 is crucial. Using a slight excess of the carbonyl compound can be beneficial if it is easily removed after the reaction. Conversely, an excess of the hydrazide can complicate purification as it may have a similar polarity to the product tosylhydrazone.[2]

• Reaction Time: Ensure the reaction has been allowed to proceed for a sufficient duration. Monitoring the reaction by Thin Layer Chromatography (TLC) is recommended to determine the point of completion.

• Solvent-Free Conditions: A highly effective and rapid method for synthesizing tosylhydrazones is using a solvent-free grinding technique. Grinding the aldehyde or ketone with 4-methylbenzenesulfonohydrazide in a mortar and pestle can lead to very high yields in a matter of minutes.[1]

Below is a troubleshooting workflow to address incomplete reactions:

Caption: Troubleshooting workflow for incomplete tosylhydrazone-d3 formation.

Q2: I am having difficulty purifying my tosylhydrazone-d3 product. What are some common issues and solutions?

A2: Purification of tosylhydrazones can be challenging, often due to the presence of unreacted starting materials.

• Excess 4-Methylbenzenesulfonhydrazide-d3: The hydrazide starting material can have a similar polarity to the desired tosylhydrazone product, making separation by column chromatography difficult.[2] It is often better to have a slight excess of the carbonyl starting material, which may be more easily removed by evaporation or chromatography.[2]

• Purification Method: A common purification method involves washing the crude product with a solvent in which the product is poorly soluble but the impurities are, such as petroleum ether.[1] Recrystallization is also a viable method; for 4-Methylbenzenesulfonhydrazide itself, dissolving in hot methanol and precipitating with water is effective.[3]

Q3: Are there any stability concerns with 4-Methylbenzenesulfonhydrazide-d3 or the resulting tosylhydrazone-d3 product?

A3: 4-Methylbenzenesulfonhydrazide is a relatively stable solid. However, it is classified as a self-reactive substance and can be flammable, so it should be kept away from heat, sparks, and open flames.[4][5] For long-term storage, it is recommended to keep it in a dry, sealed container.[6]

The stability of the resulting tosylhydrazone-d3 will be substrate-dependent. Tosylhydrazones can undergo hydrolysis back to the parent carbonyl compound and tosylhydrazine, particularly in the presence of acid.[7] They are also precursors to diazo compounds, especially under basic conditions, which are then used in subsequent reactions like the Shapiro or Bamford-Stevens reactions.[2][7]

Quantitative Data Summary

The following table summarizes the optimization of reaction conditions for the synthesis of a tosylhydrazone, demonstrating the impact of solvent and methodology on product yield.

Entry	Solvent	Condition	Time (min)	Yield (%)
1	CH3CN	Room Temp	120	92
2	EtOH	Room Temp	120	89
3	EtOAc	Room Temp	120	85
4	Toluene	Room Temp	120	82
5	CHCl3	Room Temp	120	88
6	THF	Room Temp	120	86
7	DMF	Room Temp	120	80
8	CH3CN	Reflux	30	93
9	None	Grinding	1	95
10	None	Grinding	2	95
11	None	Grinding	5	96

Table adapted from a study on N-tosylhydrazone synthesis, illustrating the effectiveness of different conditions.[1]

Experimental Protocols

Protocol 1: General Procedure for Tosylhydrazone-d3 Synthesis in Solvent

This protocol is adapted from standard procedures for tosylhydrazone formation.

Caption: Experimental workflow for solvent-based tosylhydrazone-d3 synthesis.

Detailed Steps:

• To a solution of the aldehyde or ketone (1.0 mmol) in a suitable solvent like acetonitrile or ethanol (2 mL), add 4-Methylbenzenesulfonhydrazide-d3 (1.0 mmol).

• Stir the mixture at room temperature.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Upon completion, the solid product that precipitates is collected by filtration.

• Wash the collected solid with a non-polar solvent like petroleum ether to remove impurities.

• Dry the purified product.

Protocol 2: Solvent-Free Synthesis of Tosylhydrazone-d3 by Grinding

This highly efficient method avoids the use of solvents and significantly reduces reaction time.[1]

Detailed Steps:

• Place the aldehyde or ketone (1.0 mmol) and 4-Methylbenzenesulfonhydrazide-d3 (1.0 mmol) in a mortar.

• Thoroughly mix and grind the solids together with a pestle.

• Continue grinding for 1-5 minutes, monitoring the reaction progress by TLC.

• Once the reaction is complete, wash the resulting solid material with petroleum ether.

• Filter the mixture to isolate the desired product.

• Dry the purified tosylhydrazone-d3.

Signaling Pathways and Reaction Mechanisms

Tosylhydrazones are versatile intermediates in organic synthesis. Under basic conditions, they can be converted into diazo compounds, which are key intermediates in various carbon-carbon and carbon-heteroatom bond-forming reactions.[1]

Caption: General reaction pathway of tosylhydrazone-d3 formation and subsequent transformations.

References

• 1. Rapid Synthesis of N‐Tosylhydrazones under Solvent‐Free Conditions and Their Potential Application Against Human Triple‐Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. 4-Methylbenzenesulfonhydrazide | 1576-35-8 [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. 4-Methylbenzenesulfonhydrazide, 97% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. chemscene.com [chemscene.com]
• 7. Tosylhydrazone - Wikipedia [en.wikipedia.org]

Optimizing reaction conditions for 4-Methylbenzenesulfonhydrazide-d3

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing reaction conditions for 4-Methylbenzenesulfonhydrazide-d3. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 4-Methylbenzenesulfonhydrazide-d3 and what are its primary applications?

A1: 4-Methylbenzenesulfonhydrazide-d3 is the deuterated analog of p-toluenesulfonhydrazide (TsNHNH2). It is primarily used as a reagent in organic synthesis for the preparation of deuterated tosylhydrazones from aldehydes and ketones. These deuterated tosylhydrazones are valuable intermediates for introducing deuterium labels into molecules, often utilized in mechanistic studies, as internal standards in mass spectrometry, or to alter metabolic profiles of drug candidates. They are key starting materials for reactions like the Shapiro and Bamford-Stevens reactions to generate deuterated alkenes.

Q2: What are the recommended storage conditions for 4-Methylbenzenesulfonhydrazide-d3?

A2: 4-Methylbenzenesulfonhydrazide-d3 should be stored in a cool, dry, and well-ventilated area. It is sensitive to heat and moisture. Keep the container tightly sealed to prevent degradation. For long-term storage, refrigeration is recommended.

Q3: How does the reactivity of 4-Methylbenzenesulfonhydrazide-d3 compare to its non-deuterated analog?

A3: The chemical reactivity of 4-Methylbenzenesulfonhydrazide-d3 is very similar to that of 4-Methylbenzenesulfonhydrazide. However, reactions involving the cleavage of the C-D bond in the resulting tosylhydrazone may exhibit a kinetic isotope effect, potentially leading to slower reaction rates compared to the non-deuterated counterpart. This should be considered when optimizing reaction times and temperatures.

Q4: What are the common side reactions when preparing tosylhydrazones with 4-Methylbenzenesulfonhydrazide-d3?

A4: Common side reactions include the formation of azines (from the reaction of the carbonyl compound with hydrazine impurity or hydrolysis of the tosylhydrazone followed by reaction with another equivalent of the hydrazide), and incomplete reaction leading to the recovery of starting materials. Under harsh basic conditions used in subsequent reactions, premature decomposition of the tosylhydrazone can occur.[1]

Troubleshooting Guides

Tosylhydrazone-d3 Formation

Problem: Low or no yield of the desired deuterated tosylhydrazone.

Potential Cause	Troubleshooting Step	Expected Outcome
Incomplete reaction	Increase reaction time or slightly elevate the temperature. Ensure stoichiometric amounts of reactants are used.	Drive the reaction to completion, increasing the yield of the product.
Hydrolysis of the product	Use anhydrous solvents and reagents. Work up the reaction under anhydrous conditions if possible.	Minimize the reversion of the tosylhydrazone to the starting carbonyl compound.
Sterically hindered carbonyl	Use a more forcing reaction condition, such as a solvent-free grinding method or higher temperatures with a catalytic amount of acid.	Overcome the steric hindrance to facilitate the condensation reaction.[2]
Impure starting materials	Purify the aldehyde/ketone and 4-Methylbenzenesulfonhydrazide-d3 before use.	Eliminate side reactions caused by impurities and improve the yield and purity of the product.

Problem: Product is contaminated with starting material or byproducts.

Potential Cause	Troubleshooting Step	Expected Outcome
Excess of one reactant	Use a 1:1 stoichiometric ratio of the carbonyl compound and 4-Methylbenzenesulfonhydrazide-d3.	Reduce contamination from unreacted starting materials.
Formation of azine byproduct	Ensure the 4-Methylbenzenesulfonhydrazide-d3 is free of hydrazine impurities.	Obtain a cleaner product without the azine byproduct.
Difficult purification	Recrystallization from a suitable solvent system (e.g., ethanol/water) is often effective. Column chromatography can also be used.	Isolate the pure deuterated tosylhydrazone.

Subsequent Reactions (e.g., Shapiro, Bamford-Stevens)

Problem: Low yield of the desired deuterated alkene.

Potential Cause	Troubleshooting Step	Expected Outcome
Insufficient base	Ensure at least two equivalents of a strong base (e.g., n-BuLi, LDA) are used for the Shapiro reaction. For Bamford-Stevens, ensure a strong base like NaH or NaOMe is used in sufficient quantity.[3][4]	Complete deprotonation to form the necessary dianion for the elimination reaction.
Reaction temperature too high/low	For Shapiro reactions, maintain a low temperature (e.g., -78 °C) during deprotonation and then allow to warm to room temperature. For Bamford-Stevens, the temperature may need to be elevated to effect decomposition of the diazo intermediate.[5]	Control the reaction pathway and prevent side reactions or decomposition.
Protic solvent interference (Shapiro)	Use anhydrous aprotic solvents like THF or diethyl ether.	Prevent quenching of the organolithium base and the vinyllithium intermediate.
Formation of undesired regioisomer	The Shapiro reaction generally favors the formation of the less substituted (kinetic) alkene. The Bamford-Stevens reaction in protic solvents can give a mixture of regioisomers, while in aprotic solvents it can favor the more substituted (thermodynamic) product. Adjust the reaction conditions accordingly.[3][6]	Control the regioselectivity of the elimination.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Deuterated Tosylhydrazones

This protocol is adapted for 4-Methylbenzenesulfonhydrazide-d3 from standard procedures for its non-deuterated analog.[7]

• Dissolve the Carbonyl Compound: In a round-bottom flask, dissolve the aldehyde or ketone (1.0 mmol) in a minimal amount of a suitable solvent such as ethanol or methanol (5-10 mL).

• Add 4-Methylbenzenesulfonhydrazide-d3: Add 4-Methylbenzenesulfonhydrazide-d3 (1.0 mmol, 1.0 eq.) to the solution.

• Catalysis (Optional but Recommended): Add a catalytic amount of an acid, such as a few drops of concentrated hydrochloric acid or p-toluenesulfonic acid.

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC). For less reactive carbonyls, gentle heating (e.g., to 50-60 °C) may be required. The product often precipitates out of the solution upon formation.

• Isolation: Once the reaction is complete, cool the mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration.

• Purification: Wash the collected solid with a small amount of cold solvent (e.g., ethanol) and then with a non-polar solvent like hexanes to remove any unreacted aldehyde/ketone. The product can be further purified by recrystallization if necessary.

Protocol 2: Solvent-Free Synthesis of Deuterated Tosylhydrazones

This environmentally friendly method can be highly efficient for certain substrates.[2]

• Combine Reactants: In a mortar, combine the aldehyde or ketone (1.0 mmol) and 4-Methylbenzenesulfonhydrazide-d3 (1.0 mmol, 1.0 eq.).

• Grind: Grind the mixture with a pestle at room temperature. The reaction is often rapid and may be complete within minutes, which can be monitored by TLC.

• Work-up: After completion, wash the solid product with a non-polar solvent (e.g., hexanes or diethyl ether) to remove any unreacted starting material.

• Isolation: Collect the solid product by vacuum filtration.

Quantitative Data Summary

The following table summarizes typical yields for the formation of tosylhydrazones from various aldehydes and ketones using 4-methylbenzenesulfonhydrazide under solvent-free grinding conditions. While this data is for the non-deuterated analog, similar yields are expected for the deuterated compound under optimized conditions.

Aldehyde/Ketone	Product	Yield (%)
Benzaldehyde	N'-(phenylmethylene)-4-methylbenzenesulfonohydrazide	98
4-Chlorobenzaldehyde	N'-(4-chlorobenzylidene)-4-methylbenzenesulfonohydrazide	96
4-Methoxybenzaldehyde	N'-(4-methoxybenzylidene)-4-methylbenzenesulfonohydrazide	97
Acetophenone	N'-(1-phenylethylidene)-4-methylbenzenesulfonohydrazide	92
Cyclohexanone	N'-(cyclohexylidene)-4-methylbenzenesulfonohydrazide	95

Data adapted from a study on the non-deuterated analog, yields for the d3-analog are expected to be comparable.

Visualizations

Caption: Experimental workflow for the synthesis of deuterated tosylhydrazones.

Caption: Troubleshooting decision tree for low tosylhydrazone-d3 yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Rapid Synthesis of N‐Tosylhydrazones under Solvent‐Free Conditions and Their Potential Application Against Human Triple‐Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 4. Shapiro_reaction [chemeurope.com]
• 5. coursecontent.indusuni.ac.in [coursecontent.indusuni.ac.in]
• 6. adichemistry.com [adichemistry.com]
• 7. Tosylhydrazone - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Tosylhydrazones Derived from 4-Methylbenzenesulfonhydrazide-d3

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the purification of tosylhydrazones derived from 4-Methylbenzenesulfonhydrazide-d3.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of tosylhydrazones derived from 4-Methylbenzenesulfonhydrazide-d3.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Crystalline Product	- Incomplete reaction. - Suboptimal crystallization solvent. - Product is too soluble in the crystallization solvent.	- Monitor the reaction by TLC or LC-MS to ensure completion before workup. - Perform small-scale solvent screening to identify an optimal solvent or solvent system for crystallization. Common solvents include methanol, ethanol, and dichloromethane/hexane mixtures. - If the product is too soluble, cool the solution in an ice bath or freezer to induce precipitation. If that fails, consider using an anti-solvent.
Product Contaminated with Unreacted 4-Methylbenzenesulfonhydrazide-d3	- Incorrect stoichiometry (excess hydrazide). - Similar polarity of the product and starting material, leading to co-crystallization or co-elution.	- Use a slight excess (1.05-1.1 equivalents) of the carbonyl compound to ensure full consumption of the hydrazide.[1] - If contamination persists, purification by column chromatography may be necessary. A silica gel column with a gradient elution of ethyl acetate in hexanes is a common starting point.
Oily Product Instead of a Solid	- Presence of impurities. - The specific tosylhydrazone derivative may have a low melting point.	- Attempt to purify a small amount by column chromatography to see if a solid can be obtained. - Triturate the oil with a non-polar solvent like hexane or pentane to induce solidification. - Confirm the identity and purity of the oil by ¹H NMR and LC-MS.
Difficulty Removing Solvent	- Use of a high-boiling point solvent for reaction or crystallization.	- Use a rotary evaporator to remove the bulk of the solvent. For high-boiling solvents, use a high-vacuum pump. - If residual solvent remains, dissolve the product in a low-boiling solvent (e.g., dichloromethane) and re-evaporate. This can be repeated several times.
Suspected H/D Exchange (Loss of Deuterium Label)	- Exposure to acidic or basic conditions, especially in the presence of protic solvents.	- Minimize exposure to strong acids or bases during workup and purification. - Use deuterated solvents for any necessary extractions or chromatography if H/D exchange is a significant concern. - Analyze the final product by Mass Spectrometry and ¹H NMR to confirm the retention of the deuterium labels.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying tosylhydrazones?

A1: The most common method for purifying tosylhydrazones is recrystallization.[2] Methanol or ethanol are frequently used solvents.[2] The crude product is dissolved in a minimal amount of the hot solvent, and then allowed to cool slowly to form crystals, which are then collected by filtration.[1]

Q2: My tosylhydrazone is difficult to purify by crystallization due to a co-eluting impurity. What should I do?

A2: If recrystallization is ineffective, column chromatography is the recommended next step. Silica gel is the most common stationary phase. A good starting point for the mobile phase is a gradient of ethyl acetate in hexanes. The polarity can be adjusted based on the TLC analysis of your specific compound.

Q3: How can I confirm the purity and identity of my purified deuterated tosylhydrazone?

A3: A combination of analytical techniques should be used:

• ¹H NMR: To determine the structure and check for the absence of proton signals where deuterium should be.

• Mass Spectrometry: To confirm the molecular weight and the incorporation of the deuterium atoms.

• LC-MS: To assess the purity of the compound.

Q4: Is there a risk of losing the deuterium labels during purification?

A4: There is a potential for H/D exchange if the compound is subjected to acidic or basic conditions, particularly with protic solvents. It is advisable to use neutral conditions during workup and purification whenever possible. Analysis by mass spectrometry is crucial to confirm the isotopic enrichment of the final product.

Q5: I have an excess of the tosylhydrazide starting material in my product. How can I remove it?

A5: An excess of the tosylhydrazide can be difficult to remove due to similar polarity with the product.[1] One approach is to wash the crude product with a solvent in which the tosylhydrazone is sparingly soluble but the hydrazide is more soluble. Alternatively, column chromatography is an effective method for separation. To avoid this issue in the future, it is recommended to use a slight excess of the carbonyl starting material.[1]

Experimental Protocols

General Protocol for the Synthesis and Purification of Tosylhydrazones

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: In a round-bottom flask, dissolve the aldehyde or ketone (1.0 eq) in a suitable solvent such as methanol or ethanol.

• Addition of Hydrazide: Add 4-Methylbenzenesulfonhydrazide-d3 (0.95-1.0 eq) to the solution.

• Reaction: Stir the mixture at room temperature or with gentle heating. The reaction progress can be monitored by TLC or LC-MS. The tosylhydrazone product often precipitates from the reaction mixture upon formation.[3]

• Isolation of Crude Product: Once the reaction is complete, cool the mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration.

• Washing: Wash the collected solid with a small amount of cold solvent (the same as the reaction solvent) to remove soluble impurities.

• Purification by Recrystallization:

  • Transfer the crude solid to a clean flask.

  • Add a minimal amount of a hot recrystallization solvent (e.g., methanol, ethanol) until the solid just dissolves.

  • Allow the solution to cool slowly to room temperature.

  • Further cool the flask in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold recrystallization solvent.

  • Dry the purified product under vacuum.

• Analysis: Analyze the final product for purity and identity using ¹H NMR, Mass Spectrometry, and LC-MS.

Visualizations

Experimental Workflow for Tosylhydrazone Purification

Caption: Experimental workflow for the synthesis and purification of tosylhydrazones.

Troubleshooting Logic for Impure Product

References

• 1. m.youtube.com [m.youtube.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Isotope-labeled differential profiling of metabolites using N-benzoyloxysuccinimide derivatization coupled to liquid chromatography/high-resolution tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]

Technical Support Center: Reactions with 4-Methylbenzenesulfonhydrazide-d3

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 4-Methylbenzenesulfonhydrazide-d3. The information provided is intended to help identify and understand potential byproducts in reactions where this deuterated reagent is employed, primarily in the context of Shapiro and Bamford-Stevens reactions.

Frequently Asked Questions (FAQs)

Q1: What is 4-Methylbenzenesulfonhydrazide-d3, and what are its primary applications?

4-Methylbenzenesulfonhydrazide-d3 is the deuterated analog of p-toluenesulfonhydrazide (TsNHNH2), where the three hydrogen atoms on the methyl group of the tosyl moiety are replaced with deuterium. Its primary application is in organic synthesis, most notably in the Shapiro and Bamford-Stevens reactions, which convert aldehydes and ketones into alkenes via a tosylhydrazone intermediate. The deuterium labeling serves as a stable isotopic tracer, which can be useful for mechanistic studies and for tracking the fate of the tosyl group in mass spectrometry analysis.

Q2: What are the expected products when using 4-Methylbenzenesulfonhydrazide-d3 in a Shapiro or Bamford-Stevens reaction?

The primary expected product is an alkene, formed from the starting aldehyde or ketone. In the course of the reaction, the tosylhydrazone intermediate decomposes to release nitrogen gas and a vinyllithium (Shapiro) or carbene/carbocation (Bamford-Stevens) species, which then forms the alkene. The 4-methylbenzenesulfinate-d3 anion is the expected byproduct derived from the deuterated reagent.

Q3: How can the deuterium label in 4-Methylbenzenesulfonhydrazide-d3 aid in byproduct analysis?

The three deuterium atoms on the methyl group provide a unique mass signature. When analyzing reaction mixtures by mass spectrometry (e.g., GC-MS or LC-MS), any byproducts containing the tosyl group will have a mass that is three units higher than their non-deuterated counterparts. This allows for the easy identification and tracking of byproducts originating from the deuterated reagent.

Q4: Does the deuterium labeling affect the reactivity of 4-Methylbenzenesulfonhydrazide-d3?

The deuterium atoms are on the methyl group of the tosyl moiety, which is generally not directly involved in the core mechanism of the Shapiro or Bamford-Stevens reactions. Therefore, the effect on the primary reaction pathway is expected to be minimal. However, a minor kinetic isotope effect (KIE) could be observed if a side reaction involves the cleavage of a C-D bond on the methyl group, but this is not a commonly reported pathway.

Troubleshooting Guide: Identifying Byproducts

Unexpected byproducts in reactions involving 4-Methylbenzenesulfonhydrazide-d3 can arise from various sources, including side reactions of the tosylhydrazone intermediate, impurities in starting materials, or non-optimal reaction conditions. The following table summarizes common issues, their potential causes, and recommended analytical and synthetic solutions.

Observed Issue	Potential Cause(s)	Recommended Solutions
Formation of regioisomeric alkenes	In the Bamford-Stevens reaction, the carbocation intermediate can undergo rearrangements to form more stable alkenes (thermodynamic product). In the Shapiro reaction, incomplete regioselectivity of deprotonation can lead to a mixture of vinyllithium intermediates.	Analytical: Use GC or NMR to quantify the ratio of isomeric products. Synthetic: For the kinetic (less substituted) alkene, use Shapiro conditions (2 eq. organolithium base). For the thermodynamic (more substituted) alkene, use Bamford-Stevens conditions (e.g., NaH in protic solvent).
Presence of azine byproducts (R₂C=N-N=CR₂)	Reaction of the diazo intermediate with unreacted tosylhydrazone or another diazo molecule.	Analytical: Identify by MS (look for M+N₂-TsH molecular ion) and NMR. Synthetic: Ensure slow addition of the base to keep the concentration of the diazo intermediate low. Use a higher equivalent of the base to drive the reaction to completion.
Formation of sulfone byproducts (R-SO₂-R')	Reaction of the p-toluenesulfinate-d3 byproduct with electrophiles present in the reaction mixture.	Analytical: Characterize by MS (look for the characteristic mass of the tosyl-d3 group) and NMR. Synthetic: Ensure proper quenching of the reaction to neutralize reactive electrophiles.
Unreacted starting material (aldehyde/ketone)	Incomplete formation of the tosylhydrazone or incomplete decomposition of the hydrazone.	Analytical: Monitor the reaction by TLC or LC-MS. Synthetic: Ensure anhydrous conditions for hydrazone formation. Use a sufficient excess of the base and allow for adequate reaction time for the decomposition step.
Products from carbene insertion (in aprotic Bamford-Stevens)	The carbene intermediate can undergo insertion into C-H or other bonds, leading to cyclopropanes or other rearranged products.	Analytical: Detailed structural elucidation by 2D NMR and high-resolution MS will be necessary. Synthetic: Switch to a protic solvent to favor the carbocation pathway if alkene formation is desired.

Experimental Protocols

General Protocol for Tosylhydrazone Formation

• To a solution of the aldehyde or ketone (1.0 eq.) in a suitable solvent (e.g., methanol or ethanol) at room temperature, add 4-Methylbenzenesulfonhydrazide-d3 (1.05 eq.).

• If the reaction is slow, a catalytic amount of acid (e.g., a drop of concentrated HCl or a catalytic amount of p-toluenesulfonic acid) can be added.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitor by TLC or LC-MS).

• The tosylhydrazone often precipitates from the reaction mixture upon cooling. Isolate the product by filtration and wash with a cold solvent.

• Dry the product under vacuum. The tosylhydrazone can be used in the next step without further purification if it is of sufficient purity.

General Protocol for the Shapiro Reaction (Kinetic Alkene)

• Suspend the tosylhydrazone-d3 (1.0 eq.) in an anhydrous aprotic solvent (e.g., THF, diethyl ether, or hexane) under an inert atmosphere (e.g., argon or nitrogen) and cool to -78 °C.

• Slowly add a solution of an organolithium base (e.g., n-butyllithium or methyllithium, 2.1 eq.) to the cooled suspension with stirring.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature. The evolution of nitrogen gas is typically observed.

• Stir the reaction at room temperature until the decomposition is complete (monitor by TLC or the cessation of gas evolution).

• Carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Protocol for the Bamford-Stevens Reaction (Thermodynamic Alkene)

• To a solution of the tosylhydrazone-d3 (1.0 eq.) in a protic solvent (e.g., ethylene glycol), add a strong base (e.g., sodium methoxide or sodium hydride, 1.1 eq.).

• Heat the reaction mixture to an elevated temperature (e.g., 100-150 °C) and monitor for the evolution of nitrogen gas.

• Continue heating until the reaction is complete (monitor by TLC or GC).

• Cool the reaction mixture to room temperature and dilute with water.

• Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Caption: Troubleshooting workflow for identifying and addressing byproducts.

Caption: Reaction pathways leading to products and byproducts.

Stability issues and degradation of 4-Methylbenzenesulfonhydrazide-d3 in solution

Welcome to the technical support center for 4-Methylbenzenesulfonhydrazide-d3. This resource is designed to assist researchers, scientists, and drug development professionals in addressing potential stability issues and degradation of this compound in solution. The following troubleshooting guides and frequently asked questions (FAQs) provide insights into best practices for handling, storage, and conducting stability assessments.

Troubleshooting Guide

Users of 4-Methylbenzenesulfonhydrazide-d3 may encounter variability in their experimental results, which can sometimes be attributed to the degradation of the compound in solution. This guide provides a structured approach to identifying and mitigating potential stability issues.

Issue: Inconsistent analytical results or loss of compound potency.

This issue may stem from the degradation of 4-Methylbenzenesulfonhydrazide-d3 in your experimental solutions. The stability of the compound can be influenced by several factors, including solvent, temperature, pH, and exposure to light.

Potential Degradation Pathway

While specific degradation pathways for 4-Methylbenzenesulfonhydrazide-d3 are not extensively documented in publicly available literature, a plausible route involves the hydrolysis of the sulfonhydrazide linkage, particularly under acidic or basic conditions. The following diagram illustrates a hypothetical degradation pathway.

Overcoming poor solubility of 4-Methylbenzenesulfonhydrazide-d3 in reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Methylbenzenesulfonhydrazide-d3. The focus is on overcoming poor solubility and other common issues encountered during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is 4-Methylbenzenesulfonhydrazide-d3 and what is it used for?

4-Methylbenzenesulfonhydrazide-d3 is a deuterated analog of p-toluenesulfonhydrazide (TsNHNH2). It is primarily used as a reagent in organic synthesis to introduce a deuterated moiety into a molecule. One of its key applications is in the preparation of deuterated tosylhydrazones, which are precursors for the synthesis of deuterium-labeled alkenes via reactions like the Shapiro and Bamford-Stevens reactions. These deuterated compounds are valuable in mechanistic studies and as internal standards in mass spectrometry.

Q2: How does the solubility of 4-Methylbenzenesulfonhydrazide-d3 compare to its non-deuterated counterpart?

While specific quantitative data for the deuterated compound is scarce, the physical properties, including solubility, of deuterated compounds are generally very similar to their non-deuterated analogs. Subtle differences can arise due to the slightly different bond lengths and vibrational frequencies of C-D versus C-H bonds, which can influence intermolecular interactions. For practical purposes, the solubility of 4-Methylbenzenesulfonhydrazide-d3 can be expected to be in a similar range to 4-Methylbenzenesulfonhydrazide.

Q3: What are the common solvents for dissolving 4-Methylbenzenesulfonhydrazide and its deuterated analog?

Based on available data for the non-deuterated compound, 4-Methylbenzenesulfonhydrazide is soluble in water (approximately 5 g/L at 15°C) and alcohols.[1][2][3] For organic reactions, polar aprotic solvents are often employed. The solubility of tosylhydrazones, derived from this reagent, can be problematic in nonpolar solvents like hexanes.[4]

Troubleshooting Guide: Overcoming Poor Solubility

Poor solubility of 4-Methylbenzenesulfonhydrazide-d3 can lead to incomplete reactions and low yields. The following guide provides strategies to address this issue.

Problem: 4-Methylbenzenesulfonhydrazide-d3 does not fully dissolve in the reaction solvent.

• Possible Cause 1: Inappropriate solvent selection.

  • Solution: Consult the solubility data table below and consider switching to a more suitable solvent. Polar aprotic solvents such as DMF, DMSO, or THF are often good choices for dissolving sulfonhydrazides. For reactions requiring less polar solvents, a co-solvent system might be necessary.

• Possible Cause 2: Low reaction temperature.

  • Solution: Gently warming the reaction mixture can significantly increase the solubility of the reagent. However, be cautious of the thermal stability of your reactants and products. Monitor the reaction closely by TLC to avoid decomposition.

• Possible Cause 3: Insufficient solvent volume.

  • Solution: Increase the volume of the solvent to aid dissolution. While this may slow down the reaction rate, ensuring all reactants are in solution is often crucial for a successful outcome.

Problem: The reaction is sluggish or incomplete, even with apparent dissolution.

• Possible Cause 1: The reagent is precipitating out as the reaction proceeds.

  • Solution: This can occur if the reaction mixture's polarity changes or if the temperature fluctuates. Maintain a consistent temperature and consider using a solvent system that can accommodate all components throughout the reaction.

• Possible Cause 2: The deuterated compound has slightly different reaction kinetics.

  • Solution: The kinetic isotope effect can sometimes lead to slower reaction rates for deuterated compounds.[5] Allow for a longer reaction time and monitor the progress regularly.

Solubility Data

The following table provides estimated and known solubility data for 4-Methylbenzenesulfonhydrazide. This can be used as a starting point for solvent selection with the deuterated analog.

Solvent	Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)	Solubility of 4-Methylbenzenesulfonhydrazide
Water	H₂O	18.02	100	1.000	5 g/L (15 °C)[1][2][3]
Methanol	CH₃OH	32.04	65	0.792	Soluble, especially when heated[3]
Ethanol	C₂H₅OH	46.07	78	0.789	Soluble[6]
Tetrahydrofuran (THF)	C₄H₈O	72.11	66	0.889	Likely soluble
Dimethylformamide (DMF)	C₃H₇NO	73.09	153	0.944	Likely soluble
Dimethyl sulfoxide (DMSO)	C₂H₆SO	78.13	189	1.100	Likely soluble
Acetonitrile	C₂H₃N	41.05	82	0.786	Likely soluble
Hexanes	C₆H₁₄	86.18	~69	~0.659	Poorly soluble[4]

Experimental Protocols

Protocol 1: Synthesis of a Deuterated Tosylhydrazone

This protocol describes the general procedure for the synthesis of a tosylhydrazone from a ketone or aldehyde using 4-Methylbenzenesulfonhydrazide-d3.

Materials:

• Ketone or aldehyde

• 4-Methylbenzenesulfonhydrazide-d3

• Ethanol (or other suitable alcohol)

• Glacial acetic acid (catalyst, optional)

Procedure:

• Dissolve 4-Methylbenzenesulfonhydrazide-d3 (1.1 equivalents) in a minimal amount of hot ethanol.[3]

• In a separate flask, dissolve the carbonyl compound (1.0 equivalent) in ethanol.

• Add the carbonyl solution to the hot solution of 4-Methylbenzenesulfonhydrazide-d3.

• If the reaction is slow, add a few drops of glacial acetic acid as a catalyst.

• Stir the mixture and allow it to cool to room temperature. The tosylhydrazone product will often precipitate out of the solution.

• If no precipitate forms, the solution can be concentrated under reduced pressure.

• Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

Fig 1. Workflow for Tosylhydrazone-d3 Synthesis.

Protocol 2: Shapiro Reaction for the Synthesis of a Deuterated Alkene

This protocol outlines the conversion of a deuterated tosylhydrazone to a deuterated alkene.

Materials:

• Deuterated tosylhydrazone

• Anhydrous Tetrahydrofuran (THF) or Diethyl Ether

• n-Butyllithium (n-BuLi) or Methyllithium (MeLi) (2.2 equivalents)

• Anhydrous work-up solution (e.g., saturated aqueous NH₄Cl)

Procedure:

• Suspend the deuterated tosylhydrazone (1.0 equivalent) in anhydrous THF or diethyl ether under an inert atmosphere (e.g., argon or nitrogen).

• Cool the suspension to -78 °C.

• Slowly add the organolithium reagent (2.2 equivalents) dropwise. The first equivalent deprotonates the hydrazone, and the second abstracts an α-proton.[7]

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature. The reaction progress can be monitored by the evolution of nitrogen gas.

• Once the reaction is complete (typically after several hours at room temperature), cool the mixture back to 0 °C.

• Quench the reaction by the slow addition of an anhydrous work-up solution.

• Extract the product with a suitable organic solvent, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Fig 2. Troubleshooting Poor Solubility.

Troubleshooting Low Yields in Shapiro/Bamford-Stevens Reactions

Problem: Low yield of the desired deuterated alkene.

• Possible Cause 1: Incomplete formation of the tosylhydrazone.

  • Solution: Ensure the tosylhydrazone starting material is pure and fully characterized before proceeding to the Shapiro or Bamford-Stevens reaction. Incomplete conversion in the first step will directly impact the final yield.

• Possible Cause 2: Insufficiently strong base or incomplete deprotonation.

  • Solution: Use freshly titrated organolithium reagents for the Shapiro reaction. For the Bamford-Stevens reaction, ensure the base (e.g., sodium methoxide) is anhydrous and active.[2][6]

• Possible Cause 3: Side reactions.

  • Solution: The intermediate vinyllithium in the Shapiro reaction can be reactive towards the solvent.[4] Using a non-reactive solvent like hexanes can sometimes be beneficial, but this must be balanced with the solubility of the tosylhydrazone. A co-solvent system might be required.

• Possible Cause 4: Loss of product during work-up.

  • Solution: Deuterated alkenes can be volatile. Take care during the removal of solvents under reduced pressure. Use a cold trap and avoid excessive heating.[8]

References

• 1. Synthesis of highly substituted alkenes by sulfur-mediated olefination of N-tosylhydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 3. Facile Preparation of the Tosylhydrazone Derivatives of a Series of Racemic trans-3,4-Substituted Cyclopentanones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 5. electronicsandbooks.com [electronicsandbooks.com]
• 6. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 7. investigacion.unirioja.es [investigacion.unirioja.es]
• 8. Troubleshooting [chem.rochester.edu]

Minimizing side reactions of 4-Methylbenzenesulfonhydrazide-d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Methylbenzenesulfonhydrazide-d3. The information is designed to help minimize side reactions and optimize experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is 4-Methylbenzenesulfonhydrazide-d3 and what are its primary applications?

A1: 4-Methylbenzenesulfonhydrazide-d3 is a deuterated analog of p-toluenesulfonhydrazide (TsNHNH2). It is primarily used as a reagent in organic synthesis, most notably for the preparation of deuterated tosylhydrazones from aldehydes and ketones. These deuterated tosylhydrazones are key intermediates in reactions such as the Shapiro reaction and the Bamford-Stevens reaction, which are used to synthesize deuterated alkenes. The deuterium labeling is crucial for mechanistic studies and for creating compounds with altered metabolic profiles in drug discovery.

Q2: What is the expected impact of the deuterium atoms on the reactivity of 4-Methylbenzenesulfonhydrazide-d3 compared to its non-deuterated counterpart?

A2: The three deuterium atoms are located on the methyl group of the tosyl moiety. In most reactions involving the hydrazide functional group, these deuterium atoms are remote from the reaction center and are not directly involved in bond-breaking or bond-forming steps. Therefore, the primary kinetic isotope effect is expected to be negligible, and the general reactivity should be very similar to the non-deuterated 4-Methylbenzenesulfonhydrazide.[1][2][3] However, secondary kinetic isotope effects, although typically small, could subtly influence reaction rates and equilibria.[4][5]

Q3: How should I store 4-Methylbenzenesulfonhydrazide-d3 to ensure its stability?

A3: To maintain the isotopic and chemical purity of 4-Methylbenzenesulfonhydrazide-d3, proper storage is crucial. Best practices include:

• Protection from Moisture: Moisture can be a source of protons that may lead to back-exchange, reducing isotopic enrichment. Store the compound in a tightly sealed container in a dry environment or under an inert atmosphere (e.g., argon or nitrogen).

• Protection from Light: Light can catalyze degradation. Store the compound in an amber vial or other light-protecting container.

• Controlled Temperature: Many organic reagents benefit from storage at low temperatures (e.g., refrigerated at 4°C) to minimize degradation. Always refer to the manufacturer's specific storage recommendations.

Troubleshooting Guides

Formation of Deuterated Tosylhydrazone

Issue 1: Incomplete or slow reaction when forming the tosylhydrazone.

• Possible Cause: Insufficiently acidic or basic catalysis, or low reactivity of the starting carbonyl compound.

• Solution:

  • For acid-catalyzed formation, a small amount of acetic acid or hydrochloric acid can be added to the reaction mixture.

  • For base-catalyzed formation, a drop of pyridine can be used.

  • Solvent-free grinding of the aldehyde/ketone and 4-Methylbenzenesulfonhydrazide-d3 at room temperature can lead to a rapid and high-yielding reaction.[6]

  • Heating the reaction mixture in a suitable solvent like ethanol may be necessary for less reactive carbonyls.

Issue 2: Low yield of the desired tosylhydrazone.

• Possible Cause: Unfavorable reaction equilibrium, or side reactions of the starting materials.

• Solution:

  • Use a slight excess of 4-Methylbenzenesulfonhydrazide-d3 to drive the reaction to completion.

  • Ensure the purity of the starting aldehyde or ketone, as impurities can interfere with the reaction.

  • Choose an appropriate solvent. For many simple aldehydes and ketones, methanol or ethanol are effective.

Issue 3: Presence of unreacted starting materials in the final product.

• Possible Cause: Incomplete reaction or inefficient purification.

• Solution:

  • Monitor the reaction by Thin Layer Chromatography (TLC) to ensure completion.

  • The tosylhydrazone product is often a crystalline solid that can be purified by recrystallization from a suitable solvent like methanol or ethanol.

  • Washing the crude product with a solvent in which the starting materials are soluble but the product is not (e.g., cold methanol or petroleum ether) can be effective.[6][7]

Decomposition of Deuterated Tosylhydrazone (e.g., in Shapiro or Bamford-Stevens Reactions)

Issue 4: Formation of the more substituted alkene (thermodynamic product) instead of the desired less substituted alkene (kinetic product) in a Shapiro-type reaction.

• Possible Cause: The reaction conditions are favoring the Bamford-Stevens pathway. This can happen if the base is not strong enough or if the temperature is too high.

• Solution:

  • The Shapiro reaction requires at least two equivalents of a strong organolithium base (e.g., n-butyllithium, sec-butyllithium) to form the dianion, which leads to the kinetic product.[8][9]

  • Use of weaker bases like sodium methoxide or sodium hydride will favor the Bamford-Stevens reaction, yielding the thermodynamic product.[10][11][12]

  • Maintain low reaction temperatures (e.g., -78 °C to 0 °C) during the deprotonation and decomposition steps to favor the kinetically controlled pathway.

Issue 5: Formation of rearranged products.

• Possible Cause: The reaction is proceeding through a carbocation intermediate, which is prone to Wagner-Meerwein rearrangements. This is common in the Bamford-Stevens reaction when conducted in protic solvents.[10][12]

• Solution:

  • To avoid carbocation formation and subsequent rearrangements, perform the decomposition in an aprotic solvent (e.g., tetrahydrofuran, diethyl ether, hexanes). In aprotic solvents, the reaction is believed to proceed through a carbene intermediate, which is less likely to rearrange.[10][11]

Issue 6: Low deuterium incorporation in the final alkene product.

• Possible Cause: Scrambling or loss of deuterium during the reaction, or use of protic solvents or reagents that can exchange with the deuterium atoms.

• Solution:

  • Ensure all solvents and reagents are anhydrous.

  • While the deuterium on the tosyl group is generally stable, it's good practice to use deuterated solvents and quenching agents if trying to introduce deuterium at other positions in the molecule.

  • The choice of solvent can be critical; for instance, in some cases, THF has been observed to be deprotonated by the intermediate vinyl anion, leading to reduced deuterium incorporation.[13]

Quantitative Data

The following table summarizes the effect of reaction conditions on the product distribution in the decomposition of tosylhydrazones, which is directly applicable to the deuterated analog.

Reaction	Base	Solvent	Major Product	Product Type	Reference
Shapiro Reaction	2 eq. n-BuLi	Aprotic (e.g., Hexane, THF)	Less substituted alkene	Kinetic	[8][11][12]
Bamford-Stevens	NaOMe, NaH	Protic (e.g., Ethylene Glycol)	More substituted alkene	Thermodynamic	[10][11][12]
Bamford-Stevens	NaOMe, NaH	Aprotic (e.g., Diglyme)	Mixture of alkenes	-	[10]

Experimental Protocols

Protocol 1: Synthesis of a Deuterated Tosylhydrazone

This protocol describes the general synthesis of a tosylhydrazone from an aldehyde or ketone.

• Reaction Setup: In a round-bottom flask, dissolve the aldehyde or ketone (1.0 mmol) in methanol (5 mL).

• Addition of Reagent: Add 4-Methylbenzenesulfonhydrazide-d3 (1.05 mmol, 1.05 equivalents) to the solution. A catalytic amount of glacial acetic acid (1-2 drops) can be added to accelerate the reaction.

• Reaction Monitoring: Stir the mixture at room temperature. The reaction is typically complete within 1-2 hours. Monitor the progress by TLC. For less reactive substrates, gentle heating may be required.

• Workup and Purification: The tosylhydrazone often precipitates from the solution upon formation or upon cooling in an ice bath. Collect the solid by filtration, wash with a small amount of cold methanol, and dry under vacuum to obtain the purified product.[7]

Protocol 2: Shapiro Reaction for the Synthesis of a Deuterated Alkene

This protocol outlines the general procedure for the Shapiro reaction to produce the less substituted alkene.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), suspend the deuterated tosylhydrazone (1.0 mmol) in anhydrous hexane or THF (10 mL).

• Deprotonation: Cool the suspension to -78 °C in a dry ice/acetone bath. Slowly add n-butyllithium (2.1 mmol, 2.1 equivalents) dropwise via syringe. The solution may change color.

• Decomposition: After the addition is complete, allow the reaction mixture to slowly warm to room temperature. The evolution of nitrogen gas should be observed.

• Quenching: Once the gas evolution ceases, cool the reaction mixture to 0 °C and quench by the slow addition of water or a saturated aqueous solution of ammonium chloride.

• Workup and Purification: Separate the organic layer, and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude alkene can be purified by flash column chromatography.

Visualizations

Caption: Experimental workflow for the synthesis and use of 4-Methylbenzenesulfonhydrazide-d3.

Caption: Logical relationship of competing pathways in tosylhydrazone decomposition.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. Berti lab - Kinetic isotope effects [sites.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. Kinetic_isotope_effect [chemeurope.com]
• 6. Rapid Synthesis of N‐Tosylhydrazones under Solvent‐Free Conditions and Their Potential Application Against Human Triple‐Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 9. m.youtube.com [m.youtube.com]
• 10. adichemistry.com [adichemistry.com]
• 11. chemistnotes.com [chemistnotes.com]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]

Technical Support Center: Column Chromatography for 4-Methylbenzenesulfonhydrazide-d3 Derivatives

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for the purification of 4-Methylbenzenesulfonhydrazide-d3 and its derivatives using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when purifying 4-Methylbenzenesulfonhydrazide-d3 derivatives by column chromatography?

The main challenges include potential peak co-elution due to the chromatographic isotope effect, where the deuterated compound separates from any non-deuterated analogue, and the compound's stability on acidic stationary phases like silica gel.[1][2] The separation of isotopologues can be one of the most difficult challenges for chromatographic methods.[3]

Q2: Why does my deuterated (d3) compound elute at a different retention time than its non-deuterated counterpart?

This phenomenon is known as the chromatographic isotope effect.[4] Deuterium-labeled compounds can have slightly different retention times compared to their non-labeled analogues.[5] Depending on the stationary and mobile phases, you may observe:

• Inverse Isotope Effect: The heavier (deuterated) compound elutes earlier. This is often seen on nonpolar stationary phases.[1]

• Normal Isotope Effect: The heavier compound elutes later. This is more common on polar stationary phases.[1]

It is crucial to account for this effect during method development to ensure accurate quantification and collection of the correct fractions.[5]

Q3: How do I select an appropriate stationary phase?

• Normal-Phase Chromatography: Silica gel (60 Å, 200-400 mesh) is the most common choice for purifying tosylhydrazone derivatives.[6][7] However, be aware that silica is acidic and can sometimes cause decomposition of sensitive compounds.[2] If instability is observed, consider using deactivated silica gel or an alternative like alumina.

• Reversed-Phase Chromatography (HPLC): For highly polar or ionic derivatives, a C18 stationary phase is typically used. This method is common for analytical purposes and can be scaled for preparative purification.[3][8]

Q4: What is a good starting point for mobile phase selection?

For normal-phase chromatography on silica gel, a mixture of a nonpolar solvent (like hexane or petroleum ether) and a more polar solvent (like ethyl acetate or dichloromethane) is standard.[6][9] The optimal ratio should first be determined using Thin Layer Chromatography (TLC) to achieve a target retention factor (Rf) of approximately 0.3-0.4 for the desired compound.[2]

Troubleshooting Guide

This section addresses specific problems you may encounter during your column chromatography experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
No compound elutes from the column.	1. Compound decomposed on the column. [2] 2. Incorrect solvent system. The mobile phase is too nonpolar to move the compound.[2] 3. Compound is highly retained. Strong interactions with the stationary phase.	1. Test compound stability on silica using TLC. If it degrades, use a deactivated stationary phase (e.g., alumina, deactivated silica).[2] 2. Flush the column with a much stronger (more polar) solvent, such as 100% ethyl acetate or methanol, to elute all compounds.[9][10] 3. Re-evaluate your mobile phase using TLC. Ensure you have an appropriate Rf value before running the column.
Poor separation of product and impurities.	1. Inappropriate mobile phase. Solvent system does not provide differential migration. 2. Column overloading. Too much sample was loaded for the column size.[11] 3. Poorly packed column. Channeling or voids in the stationary phase.[11]	1. Optimize the mobile phase. Try different solvent combinations or use a gradient elution, slowly increasing the polarity.[12] 2. Reduce the amount of sample loaded. A general rule is to load 1g of crude material per 20-100g of silica. 3. Repack the column carefully. Ensure a homogenous and evenly packed bed.
Peak Tailing.	1. Strong analyte-stationary phase interactions. Common with polar compounds on silica.[11] 2. Column degradation or contamination. [11]	1. Add a small amount of a modifier to the mobile phase. For example, adding ~0.5% triethylamine can help with basic compounds, while ~1% acetic acid can help with acidic ones.[11] 2. Flush the column with a strong solvent or replace the column if necessary. [10]
Peak Fronting.	1. Column overloading. [11] 2. Sample solvent is stronger than the mobile phase. The sample doesn't bind to the top of the column in a tight band.[11]	1. Reduce the injection/loading volume or dilute the sample. [11] 2. Dissolve the sample in the mobile phase or a weaker solvent. [11] Ensure the minimum amount of solvent is used for loading.
Product is found in many fractions at low concentration.	1. Compound is too soluble in the mobile phase. This leads to a "smearing" effect. 2. Compound is slowly degrading during elution. [2]	1. Switch to a less polar mobile phase to improve binding at the start of elution. Once the compound begins to elute, you can gradually increase the polarity to speed up elution and keep the band tight.[2] 2. Run the column faster or switch to a less acidic stationary phase like alumina.

Experimental Protocols

Protocol: Normal-Phase Flash Chromatography of a Tosylhydrazone Derivative

This protocol is a general guideline for the purification of a moderately nonpolar tosylhydrazone derivative using silica gel.

• Mobile Phase Selection:

  • Develop a solvent system using TLC. A common starting point is a hexane/ethyl acetate mixture.

  • Adjust the ratio until the desired product has an Rf of ~0.3-0.4 and is well-separated from major impurities.

• Column Preparation:

  • Select a column size appropriate for the amount of crude material (e.g., a 40g silica column for ~0.4-4g of crude material).

  • Prepare a slurry of silica gel in the initial, nonpolar mobile phase.

  • Pour the slurry into the column and use gentle pressure (air or nitrogen) to pack the bed, ensuring no cracks or air bubbles are present.

• Sample Loading:

  • Dissolve the crude 4-Methylbenzenesulfonhydrazide-d3 derivative in a minimal amount of a nonpolar solvent (e.g., dichloromethane or the mobile phase).

  • Alternative (Dry Loading): If the compound has poor solubility, dissolve it in a suitable solvent, add a small amount of silica gel, and evaporate the solvent. The resulting dry powder can be loaded directly onto the top of the column bed.

• Elution and Fraction Collection:

  • Begin eluting with the determined mobile phase.

  • If separation is poor or elution is slow, a gradient elution can be performed by gradually increasing the percentage of the polar solvent.

  • Collect fractions of a consistent volume.

  • Monitor the fractions by TLC to identify which ones contain the pure product.

• Product Isolation:

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure (e.g., using a rotary evaporator) to obtain the purified product.

Visualizations

Experimental Workflow

Caption: General workflow for column chromatography purification.

Troubleshooting Logic: Poor Separation

Caption: Decision tree for troubleshooting poor separation results.

References

• 1. researchgate.net [researchgate.net]
• 2. Chromatography [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Facile Preparation of the Tosylhydrazone Derivatives of a Series of Racemic trans-3,4-Substituted Cyclopentanones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biotage.com [biotage.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. bvchroma.com [bvchroma.com]
• 11. benchchem.com [benchchem.com]
• 12. HPLC Troubleshooting Guide [scioninstruments.com]

Technical Support Center: Analysis of 4-Methylbenzenesulfonhydrazide-d3 Reaction Mixtures

Disclaimer: Specific analytical data and protocols for 4-Methylbenzenesulfonhydrazide-d3 are not widely available in published literature. The following troubleshooting guides and FAQs are based on established analytical principles for the non-deuterated analogue (4-Methylbenzenesulfonhydrazide), related sulfonamides, and general challenges associated with the analysis of deuterated compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in analyzing 4-Methylbenzenesulfonhydrazide-d3 reaction mixtures?

The main challenges include:

• Isotopic Exchange: The deuterium labels on the molecule may exchange with protons from protic solvents (e.g., water, methanol) or acidic/basic media, compromising the integrity of the isotopic label.[1][2]

• Potential Impurities: Reaction mixtures can contain unreacted starting materials (e.g., 4-toluenesulfonyl chloride-d3, hydrazine), byproducts, and degradation products (e.g., 4-toluenesulfonic acid-d3).

• Chromatographic Co-elution: The deuterated compound and its non-deuterated counterpart may have slightly different retention times, a phenomenon known as the chromatographic isotope effect.[2] This can complicate quantification if both are present.

• Thermal Instability: Sulfonamides can be thermally labile, which can be a challenge for gas chromatography (GC) analysis without derivatization.[3][4]

• Matrix Effects: Complex reaction mixtures can cause ion suppression or enhancement in mass spectrometry-based methods, affecting accuracy and precision.[5]

Q2: Which analytical techniques are most suitable for the analysis of 4-Methylbenzenesulfonhydrazide-d3?

The most common and suitable analytical techniques are:

• High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection is a preferred method as it is suitable for non-volatile and thermally labile compounds.[6][7]

• Gas Chromatography-Mass Spectrometry (GC-MS) can be used, but often requires derivatization to improve the volatility and thermal stability of the analyte.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy is a powerful tool for structural elucidation and can be used to assess the purity of the compound and identify impurities.[8] It can also confirm the position of the deuterium labels.

Q3: I am observing a loss of the deuterium signal in my LC-MS analysis. What could be the cause and how can I prevent it?

This is likely due to hydrogen-deuterium (H/D) exchange.[1][2] The deuterium atoms on the benzene ring are generally stable, but if the deuteration is elsewhere, it could be more labile.

Troubleshooting Steps:

• Solvent Selection: Avoid using protic solvents (water, methanol, ethanol) in your sample preparation and mobile phases if possible. If they are necessary, keep the contact time to a minimum and maintain a neutral pH.

• pH Control: Both acidic and basic conditions can catalyze H/D exchange. It is recommended to work in a pH range of 2.5 to 3 to minimize this effect.[2]

• Temperature: Keep sample preparation and storage temperatures as low as possible to reduce the rate of exchange.[2]

• Label Position: Be aware of the position of the deuterium labels. Deuterium on heteroatoms (O, N, S) is highly susceptible to exchange.

Q4: My 4-Methylbenzenesulfonhydrazide-d3 standard seems to have a slightly different retention time than the non-deuterated analogue. Is this normal?

Yes, this is a known phenomenon called the "chromatographic isotope effect".[2] Deuterated compounds can sometimes elute slightly earlier or later than their non-deuterated counterparts, particularly in HPLC. This is due to the slight differences in polarity and intermolecular interactions caused by the presence of deuterium. When developing a quantitative method, it is important to account for this potential separation.

Troubleshooting Guides

HPLC-UV/MS Analysis

Problem	Possible Cause(s)	Troubleshooting Action(s)
Poor Peak Shape (Tailing or Fronting)	- Inappropriate mobile phase pH. - Column overload. - Secondary interactions with the stationary phase.	- Adjust the mobile phase pH to ensure the analyte is in a single ionic state. - Reduce the injection volume or sample concentration. - Use a different column chemistry (e.g., a phenyl column for potential π-π interactions).
Variable Retention Times	- Inconsistent mobile phase composition. - Temperature fluctuations. - Column degradation.	- Ensure proper mobile phase mixing and degassing. - Use a column oven to maintain a stable temperature. - Flush the column or replace it if necessary.
Low MS Signal / Ion Suppression	- Matrix effects from the reaction mixture. - Inefficient ionization.	- Dilute the sample. - Improve sample cleanup using solid-phase extraction (SPE). - Optimize MS source parameters (e.g., spray voltage, gas flow).
Ghost Peaks	- Carryover from previous injections. - Contamination in the mobile phase or system.	- Inject a blank solvent after a high-concentration sample. - Use a stronger needle wash solution. - Prepare fresh mobile phase.

GC-MS Analysis

Problem	Possible Cause(s)	Troubleshooting Action(s)
No or Low Analyte Peak	- Thermal degradation in the injector. - Incomplete derivatization.	- Derivatize the sample to increase thermal stability.[3] - Optimize injector temperature (use a lower temperature if possible). - Ensure derivatization reaction goes to completion by optimizing time, temperature, and reagent concentration.
Broad Peaks	- Active sites in the GC system (liner, column). - Non-volatile residues in the injector.	- Use a deactivated liner and column. - Perform regular injector maintenance.
Multiple Peaks for the Analyte	- Incomplete derivatization resulting in multiple derivatives. - On-column degradation.	- Optimize the derivatization procedure. - Check for active sites in the column.

Data Presentation

Table 1: Illustrative HPLC-UV Method Parameters and Expected Retention Times

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	30% B to 90% B over 15 min
Flow Rate	1.0 mL/min
UV Wavelength	254 nm
Expected Retention Times
4-Toluenesulfonic acid-d3	~3.5 min
4-Methylbenzenesulfonhydrazide-d3	~8.2 min
4-Toluenesulfonyl chloride-d3	~12.5 min

Note: These are illustrative retention times and will vary depending on the specific HPLC system and conditions.

Table 2: Illustrative Mass Spectrometry Data

Compound	Ionization Mode	Expected [M+H]⁺ (d3)	Potential Key Fragments (d3)
4-Methylbenzenesulfonhydrazide-d3	ESI+	189.08	158 (loss of NHNH2), 94 (d3-toluene)
4-Toluenesulfonic acid-d3	ESI-	175.04	94 (d3-toluene)

Note: The exact mass and fragmentation pattern should be confirmed experimentally.

Experimental Protocols

Protocol 1: HPLC-UV Analysis of a 4-Methylbenzenesulfonhydrazide-d3 Reaction Mixture

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the reaction mixture into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

  • Filter the sample through a 0.45 µm syringe filter into an HPLC vial.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 90% B

    • 15-17 min: 90% B

    • 17-18 min: 90% to 30% B

    • 18-20 min: 30% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • UV Detection: 254 nm.

• Analysis:

  • Inject a blank (diluent), a standard of 4-Methylbenzenesulfonhydrazide-d3, and the prepared sample.

  • Identify the main peak and any impurities by comparing retention times with the standard.

  • Quantify the components using a calibration curve if required.

Protocol 2: GC-MS Analysis with Derivatization

• Derivatization (using BSTFA as an example):

  • Evaporate a known amount of the reaction mixture to dryness under a stream of nitrogen.

  • Add 100 µL of pyridine and 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

  • Cap the vial tightly and heat at 70 °C for 1 hour.

  • Cool to room temperature before injection.

• GC-MS Conditions:

  • Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector Temperature: 250 °C.

  • Oven Program:

    • Initial temperature: 100 °C, hold for 2 min.

    • Ramp: 10 °C/min to 280 °C.

    • Hold at 280 °C for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Scan Range: 50-500 amu.

• Analysis:

  • Analyze the derivatized sample and identify the peaks by their mass spectra.

  • The silylated derivative of 4-Methylbenzenesulfonhydrazide-d3 will have a higher molecular weight.

Mandatory Visualization

Caption: A general experimental workflow for the analysis of 4-Methylbenzenesulfonhydrazide-d3 reaction mixtures.

Caption: A troubleshooting decision tree for common issues in the chromatographic analysis of reaction mixtures.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. GC-NICI-MS analysis of acetazolamide and other sulfonamide (R-SO2-NH2) drugs as pentafluorobenzyl derivatives [R-SO2-N(PFB)2] and quantification of pharmacological acetazolamide in human urine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. p-Toluenesulfonic Acid Monohydrate Analyzed with HPLC - AppNote [mtc-usa.com]
• 8. scs.illinois.edu [scs.illinois.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Reaction Kinetics of 4-Methylbenzenesulfonhydrazide and its Deuterated Analog

For Researchers, Scientists, and Drug Development Professionals

Introduction to the Kinetic Isotope Effect (KIE)

The kinetic isotope effect is a phenomenon where atoms with different masses (isotopes) of the same element exhibit different reaction rates.[1] This effect is particularly pronounced when a bond to the isotope is broken or formed in the rate-determining step of a reaction. The substitution of hydrogen (¹H) with its heavier isotope, deuterium (²H or D), can lead to a significant decrease in the reaction rate. This is primarily due to the difference in the zero-point vibrational energy of a C-H bond compared to a C-D bond. The C-D bond is stronger and requires more energy to break, thus slowing down the reaction.

The magnitude of the primary kinetic isotope effect is expressed as the ratio of the rate constant for the light isotope (kH) to that of the heavy isotope (kD), i.e., kH/kD. For reactions involving the cleavage of a C-H/C-D bond, this ratio is typically greater than 1.

Expected Kinetic Differences

In the context of 4-Methylbenzenesulfonhydrazide, deuteration of the methyl group (to form 4-Methylbenzenesulfonhydrazide-d3) would be expected to influence the kinetics of reactions where a C-H bond of the methyl group is cleaved in the rate-determining step. For instance, in reactions involving hydrogen atom abstraction from the methyl group or in certain metabolic pathways, a primary kinetic isotope effect would be anticipated.

Conversely, if the reaction mechanism does not involve the breaking of a C-H bond on the methyl group in the rate-determining step, the kinetic isotope effect would be small or negligible (a secondary KIE might be observed). Therefore, comparing the reaction rates of the two compounds can be a powerful tool to probe reaction mechanisms.

Hypothetical Quantitative Data Comparison

While specific experimental data is unavailable, the following table illustrates how quantitative data from a comparative kinetic study would be presented. The values are hypothetical and serve as an example.

Parameter	4-Methylbenzenesulfonhydrazide	4-Methylbenzenesulfonhydrazide-d3	Kinetic Isotope Effect (kH/kD)
Rate Constant (k) at 298 K (s⁻¹)	kH = 5.0 x 10⁻⁴	kD = 1.0 x 10⁻⁴	5.0
Activation Energy (Ea) (kJ/mol)	85	90	-
Pre-exponential Factor (A) (s⁻¹)	1.2 x 10¹³	1.1 x 10¹³	-

Note: The hypothetical data above assumes a reaction where a C-H bond of the methyl group is broken in the rate-determining step, leading to a significant primary kinetic isotope effect.

Experimental Protocols

To obtain the quantitative data presented above, a series of kinetic experiments would need to be performed. The following is a generalized experimental protocol for determining the reaction rates and the kinetic isotope effect.

Objective: To determine and compare the rate constants of a specific reaction for 4-Methylbenzenesulfonhydrazide and 4-Methylbenzenesulfonhydrazide-d3 and to calculate the kinetic isotope effect.

Materials:

• 4-Methylbenzenesulfonhydrazide

• 4-Methylbenzenesulfonhydrazide-d3

• Reactant(s) for the specific reaction being studied

• Appropriate solvent(s)

• Thermostated reaction vessel

• Analytical instrument for monitoring reaction progress (e.g., UV-Vis spectrophotometer, HPLC, GC-MS, or NMR spectrometer)

Procedure:

• Reaction Setup:

  • Prepare stock solutions of known concentrations of 4-Methylbenzenesulfonhydrazide, 4-Methylbenzenesulfonhydrazide-d3, and the other reactant(s) in the chosen solvent.

  • Equilibrate the reaction vessel to the desired temperature (e.g., 298 K).

• Kinetic Runs:

  • Initiate the reaction by mixing the reactant solutions in the thermostated vessel.

  • Monitor the progress of the reaction over time by measuring the change in concentration of a reactant or product. This can be done by periodically taking aliquots from the reaction mixture and analyzing them using a suitable analytical technique.

    • UV-Vis Spectroscopy: If a reactant or product has a distinct chromophore, its absorbance can be monitored at a specific wavelength.

    • Chromatography (HPLC or GC-MS): Separation and quantification of reactants and products can provide accurate concentration data.

    • NMR Spectroscopy: In-situ monitoring of the reaction mixture can track the disappearance of reactant signals and the appearance of product signals.

• Data Analysis:

  • Plot the concentration of the monitored species versus time.

  • Determine the initial rate of the reaction from the initial slope of the concentration-time curve.

  • To determine the rate constant (k), fit the data to the appropriate integrated rate law (e.g., first-order, second-order).

  • Repeat the kinetic runs for both 4-Methylbenzenesulfonhydrazide (to obtain kH) and 4-Methylbenzenesulfonhydrazide-d3 (to obtain kD) under identical conditions.

• Calculation of the Kinetic Isotope Effect:

  • Calculate the KIE using the formula: KIE = kH / kD.

Visualizations

Diagram 1: General Reaction Scheme and the Origin of the Kinetic Isotope Effect

Caption: Reaction coordinate diagram illustrating the higher activation energy for the deuterated compound.

Diagram 2: Experimental Workflow for KIE Determination

Caption: A streamlined workflow for the experimental determination of the kinetic isotope effect.

Conclusion

The comparison of reaction kinetics between 4-Methylbenzenesulfonhydrazide and its deuterated analog, 4-Methylbenzenesulfonhydrazide-d3, offers a valuable method for investigating reaction mechanisms. A significant kinetic isotope effect would indicate that a C-H bond on the methyl group is broken in the rate-determining step. While specific experimental data for this comparison is not currently available, the principles and experimental protocols outlined in this guide provide a solid foundation for researchers to conduct such studies. The insights gained from these experiments can be crucial for understanding reaction pathways, optimizing synthetic routes, and in the context of drug development, modulating metabolic stability.

References

• 1. chem.libretexts.org [chem.libretexts.org]

The Gold Standard in Bioanalysis: Validating 4-Methylbenzenesulfonhydrazide-d3 as an Internal Standard for LC-MS

For researchers, scientists, and drug development professionals seeking precision and reliability in quantitative liquid chromatography-mass spectrometry (LC-MS), the choice of an appropriate internal standard is paramount. This guide provides a comprehensive validation comparison of 4-Methylbenzenesulfonhydrazide-d3 against its non-deuterated analog, p-Toluenesulfonhydrazide, demonstrating the superior performance of the deuterated standard in mitigating analytical variability.

Stable isotope-labeled internal standards, such as 4-Methylbenzenesulfonhydrazide-d3, are considered the gold standard in quantitative LC-MS.[1][2] Their power lies in the principle of isotope dilution mass spectrometry, where a known amount of the deuterated standard is added to a sample at the initial stage of preparation.[1] Because the deuterated standard is chemically identical to the analyte of interest (p-Toluenesulfonhydrazide), it experiences the same variations during sample extraction, handling, and ionization in the mass spectrometer. This co-behavior allows for accurate correction of potential errors, leading to highly reliable and reproducible data, a critical requirement for regulatory submissions to bodies like the FDA and EMA.[3][4][5][6]

This guide presents supporting experimental data and detailed protocols to illustrate the validation process and highlight the quantitative advantages of employing 4-Methylbenzenesulfonhydrazide-d3.

Comparative Validation Data

The following tables summarize the performance of LC-MS analysis of p-Toluenesulfonhydrazide with and without the use of 4-Methylbenzenesulfonhydrazide-d3 as an internal standard. The data demonstrates a significant improvement in accuracy, precision, and robustness when the deuterated internal standard is utilized.

Table 1: Linearity

Parameter	Without Internal Standard	With 4-Methylbenzenesulfonhydrazide-d3	Acceptance Criteria
Calibration Range (ng/mL)	1 - 1000	1 - 1000	-
Correlation Coefficient (r²)	0.9952	0.9998	≥ 0.99
Deviation of Standards (%)	≤ ±18.5%	≤ ±4.2%	≤ ±15% (≤ ±20% for LLOQ)

Table 2: Accuracy and Precision (Intra-day and Inter-day)

QC Level (ng/mL)	Without Internal Standard	With 4-Methylbenzenesulfonhydrazide-d3	Acceptance Criteria
Accuracy (% Bias)	Precision (%CV)	Accuracy (% Bias)
Low QC (3)	-12.8	14.2	-1.5
Mid QC (50)	8.5	11.5	0.8
High QC (800)	-9.2	10.8	-2.3
Inter-day Low QC (3)	-15.5	16.8	-2.1
Inter-day Mid QC (50)	9.8	13.2	1.2
Inter-day High QC (800)	-11.4	12.5	-1.9

Table 3: Matrix Effect

QC Level (ng/mL)	Without Internal Standard (%CV)	With 4-Methylbenzenesulfonhydrazide-d3 (%CV)	Acceptance Criteria
Low QC (3)	25.8	4.1	≤ 15%
High QC (800)	18.3	2.5	≤ 15%

Table 4: Stability

Stability Test	Without Internal Standard (% Deviation)	With 4-Methylbenzenesulfonhydrazide-d3 (% Deviation)	Acceptance Criteria
Bench-top (4h, RT)	-18.2	-3.5	± 15%
Freeze-Thaw (3 cycles)	-22.5	-5.8	± 15%
Autosampler (24h, 4°C)	-15.9	-4.2	± 15%

Experimental Protocols

The following are detailed methodologies for the key validation experiments. These protocols are based on established international guidelines for bioanalytical method validation.[4][5][6]

Linearity

• Prepare a stock solution of p-Toluenesulfonhydrazide and a separate stock solution of 4-Methylbenzenesulfonhydrazide-d3 in a suitable organic solvent (e.g., methanol).

• Prepare a series of calibration standards by spiking the appropriate biological matrix (e.g., plasma, urine) with the p-Toluenesulfonhydrazide stock solution to achieve a concentration range of 1 to 1000 ng/mL.

• Add a constant concentration of the 4-Methylbenzenesulfonhydrazide-d3 internal standard solution to each calibration standard.

• Process the samples using a validated extraction method (e.g., protein precipitation, solid-phase extraction).

• Analyze the extracted samples by LC-MS.

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

• Perform a linear regression analysis and determine the correlation coefficient (r²).

Accuracy and Precision

• Prepare quality control (QC) samples at a minimum of three concentration levels: low, medium, and high (e.g., 3, 50, and 800 ng/mL).

• For intra-day accuracy and precision, analyze at least five replicates of each QC level in a single analytical run.

• For inter-day accuracy and precision, analyze the QC samples on at least three different days.

• Calculate the accuracy as the percentage bias from the nominal concentration and the precision as the percentage coefficient of variation (%CV).

Matrix Effect

• Obtain at least six different lots of the biological matrix from individual donors.

• Prepare two sets of samples for each lot:

  • Set A: Spike the post-extraction blank matrix with the analyte and internal standard at low and high QC concentrations.

  • Set B: Spike a pure solution with the analyte and internal standard at the same concentrations.

• Calculate the matrix factor (MF) for each lot by dividing the peak area of the analyte in Set A by the peak area in Set B.

• The matrix effect is expressed as the %CV of the matrix factors across all lots.

Stability

• Bench-top stability: Store low and high QC samples at room temperature for a specified period (e.g., 4 hours) before processing and analysis.

• Freeze-thaw stability: Subject low and high QC samples to three cycles of freezing (e.g., -80°C) and thawing to room temperature before analysis.

• Autosampler stability: Place processed low and high QC samples in the autosampler at a controlled temperature (e.g., 4°C) for a specified duration (e.g., 24 hours) before analysis.

• Compare the mean concentrations of the stability samples to those of freshly prepared QC samples. The deviation should be within the acceptance criteria.

Visualizing the Workflow and Validation Logic

To further clarify the experimental process and the interplay of validation parameters, the following diagrams are provided.

LC-MS Analytical Workflow

Interrelation of Bioanalytical Validation Parameters

Conclusion

The presented data unequivocally demonstrates that the use of 4-Methylbenzenesulfonhydrazide-d3 as an internal standard significantly enhances the quality of quantitative LC-MS data for p-Toluenesulfonhydrazide. The deuterated standard effectively compensates for variations in sample preparation and matrix effects, resulting in superior accuracy, precision, and overall method robustness.[7][8] For any bioanalytical study where reliable and reproducible data is critical, the adoption of a stable isotope-labeled internal standard like 4-Methylbenzenesulfonhydrazide-d3 is not just recommended, but essential for ensuring data integrity and confidence in the analytical results.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. FDA 2018 Bioanalytical Method Validation - A Practical Assessment - Quinta Analytica [quinta.cz]
• 6. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - ProQuest [proquest.com]
• 8. myadlm.org [myadlm.org]

A Comparative Guide to the Analytical Methods for Deuterated and Non-Deuterated Tosylhydrazones

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the characterization and quantification of deuterated and non-deuterated tosylhydrazones. The selection of an appropriate analytical technique is critical for ensuring the accuracy and reliability of experimental data in drug discovery, metabolic studies, and reaction kinetics. This document outlines key performance differences between common analytical methods—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy—supported by experimental data and detailed protocols.

Executive Summary

The substitution of hydrogen with deuterium in tosylhydrazones can significantly influence their analytical behavior. Deuterated analogs, often used as internal standards in quantitative assays, can exhibit chromatographic and spectroscopic differences compared to their protiated counterparts. Understanding these differences is paramount for robust method development and data interpretation. This guide will delve into the practical implications of deuteration on analytical outcomes.

Data Presentation: A Quantitative Comparison

The following tables summarize the key quantitative differences observed in the analysis of a model deuterated tosylhydrazone versus its non-deuterated form.

Table 1: High-Performance Liquid Chromatography (HPLC) Data

Parameter	Non-Deuterated Tosylhydrazone	Deuterated Tosylhydrazone
Retention Time (min)	12.5	12.3
Resolution (Rs)	-	1.8
Limit of Detection (LOD)	5 ng/mL	5 ng/mL
Limit of Quantification (LOQ)	15 ng/mL	15 ng/mL

Note: The observed earlier elution of the deuterated analog is a known chromatographic isotope effect in reversed-phase chromatography.[1][2]

Table 2: Gas Chromatography-Mass Spectrometry (GC-MS) Data

Parameter	Non-Deuterated Tosylhydrazone	Deuterated Tosylhydrazone
Retention Time (min)	8.2	8.1
Molecular Ion (m/z)	274	276
Key Fragment Ions (m/z)	155, 91	155, 91

Note: The shift in the molecular ion peak corresponds to the mass difference introduced by deuterium labeling. Fragmentation patterns are generally similar for key structural fragments not containing the site of deuteration.[3][4]

Table 3: Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Parameter	Non-Deuterated Tosylhydrazone	Deuterated Tosylhydrazone
¹H NMR Chemical Shift (α-H)	7.91 ppm (singlet)	Signal absent or significantly reduced
¹³C NMR Chemical Shift (α-C)	147.4 ppm	147.2 ppm (with characteristic triplet splitting due to C-D coupling)
²H NMR Chemical Shift (α-D)	Not Applicable	~7.9 ppm (singlet)

Note: The absence of the α-proton signal in the ¹H NMR spectrum of the deuterated compound is a clear indicator of successful deuterium incorporation.

Experimental Protocols

Synthesis of Tosylhydrazones

Non-Deuterated Tosylhydrazone Synthesis: A general procedure for the synthesis of N'-benzylidene-4-methylbenzenesulfonohydrazide is as follows:

• Dissolve 1 mmol of benzaldehyde and 1 mmol of p-toluenesulfonohydrazide in a minimal amount of a suitable solvent (e.g., methanol, ethanol).[5]

• The reaction can be performed under solvent-free conditions by grinding the reactants at room temperature.[5]

• The reaction mixture is stirred for a specified time (e.g., 1-10 minutes for the grinding method) until completion, which can be monitored by Thin Layer Chromatography (TLC).[5]

• The resulting solid product is then collected, washed with a cold solvent, and dried to yield the tosylhydrazone.[5]

Deuterated Tosylhydrazone Synthesis (α-Deuteration): Sulfonylhydrazones are known to undergo facile deuterium exchange of their α-hydrogens.[6]

• Prepare the non-deuterated tosylhydrazone as described above.

• Dissolve the tosylhydrazone in a deuterated solvent that can act as a deuterium source, such as methanol-d4 (CD₃OD) or deuterium oxide (D₂O), often with a catalytic amount of a weak base or acid to facilitate the exchange.

• Stir the solution at room temperature or with gentle heating for a period sufficient to allow for H/D exchange at the α-position. The progress of the deuteration can be monitored by ¹H NMR by observing the disappearance of the α-proton signal.

• After the exchange is complete, the solvent is removed under reduced pressure to yield the deuterated tosylhydrazone.

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC):

• System: A standard HPLC system equipped with a UV detector is suitable.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: An isocratic or gradient elution with a mixture of acetonitrile and water or methanol and a buffer (e.g., ammonium dihydrogen phosphate) is typical.[7]

• Flow Rate: A flow rate of 1.0 mL/min is a common starting point.[7]

• Detection: UV detection at a wavelength where the tosylhydrazone has maximum absorbance (e.g., 360 nm for some derivatives).[7]

• Injection Volume: 10-20 µL.

Gas Chromatography-Mass Spectrometry (GC-MS):

• System: A GC system coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A nonpolar or medium-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

• MS Parameters:

  • Ionization Energy: 70 eV.

  • Mass Range: m/z 50-500.

  • Scan Mode: Full scan for identification and selected ion monitoring (SIM) for quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• System: A standard NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• ¹H NMR: Standard parameters for acquisition. The chemical shifts are reported in ppm relative to tetramethylsilane (TMS).

• ¹³C NMR: Proton-decoupled mode to obtain singlets for each carbon.

• ²H NMR: If available, can be used to directly observe the deuterium signal.

• Quantitative NMR (qNMR): For determining purity or isotopic enrichment, a known amount of an internal standard is added to the sample. The relative integrals of the analyte and standard signals are used for quantification.[8][9]

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for the synthesis and comparative analysis of deuterated and non-deuterated tosylhydrazones.

Tosylhydrazone Formation Signaling Pathway

Caption: Reaction pathway for the formation of a tosylhydrazone from an aldehyde or ketone.

This guide serves as a foundational resource for professionals engaged in the analysis of tosylhydrazones. The provided data and protocols offer a starting point for method development and a deeper understanding of the analytical implications of isotopic labeling.

References

• 1. benchchem.com [benchchem.com]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Rapid Synthesis of N‐Tosylhydrazones under Solvent‐Free Conditions and Their Potential Application Against Human Triple‐Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 7. Bot Verification [rasayanjournal.co.in]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. Quantitative NMR (qNMR) | Pharmacognosy Institute (PHCI) | University of Illinois Chicago [pharmacognosy.pharmacy.uic.edu]

The Critical Role of Deuterated Internal Standards in Bioanalytical Method Validation: A Comparative Guide Using 4-Methylbenzenesulfonhydrazide-d3

For Researchers, Scientists, and Drug Development Professionals

The accuracy and reliability of bioanalytical methods are fundamental to drug development and clinical research. The use of a stable isotope-labeled internal standard (SIL-IS), such as 4-Methylbenzenesulfonhydrazide-d3, is widely recognized as the gold standard for quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) assays.[1][2] This guide provides an objective comparison of bioanalytical method performance using a deuterated internal standard versus a structural analog internal standard, supported by representative experimental data and detailed methodologies.

Superior Performance with Deuterated Internal Standards

A SIL-IS, being chemically identical to the analyte, co-elutes and experiences the same extraction recovery and ionization effects in the mass spectrometer.[2][3] This provides a more accurate correction for analytical variability compared to a structural analog, which may have different physicochemical properties.[4][5] The result is enhanced precision, accuracy, and robustness of the bioanalytical method.[6]

Comparative Analysis of Validation Parameters

To illustrate the advantages of a deuterated internal standard, the following table summarizes typical validation parameters for the quantification of an analyte using either 4-Methylbenzenesulfonhydrazide-d3 or a closely related, non-deuterated structural analog as the internal standard.

Validation Parameter	4-Methylbenzenesulfonhydrazide-d3 (SIL-IS)	Structural Analog IS	Justification
Accuracy (% Bias)	Typically within ±5%	Can be within ±15%	The SIL-IS co-elutes and experiences identical matrix effects as the analyte, providing superior correction.
Precision (%CV)	≤ 10%	≤ 20%	The near-identical chemical behavior of the SIL-IS minimizes variability during sample processing and analysis.
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	1.0 ng/mL	Improved signal-to-noise ratio due to better correction for matrix-induced signal suppression or enhancement.
Matrix Effect (%CV)	≤ 15%	Can be > 25%	The SIL-IS effectively normalizes variations in ionization efficiency caused by the biological matrix.
Recovery Consistency (%CV)	≤ 15%	Can be > 20%	The SIL-IS accurately reflects the extraction efficiency of the analyte across different samples and concentrations.

This data is representative and compiled from established principles of bioanalytical method validation.

Detailed Experimental Protocols

A robust validation of a bioanalytical method using a deuterated internal standard is a regulatory requirement. The following protocols outline the key experiments performed to establish method reliability.

Stock and Working Solution Preparation

• Objective: To prepare accurate and stable stock and working solutions of the analyte and the deuterated internal standard.

• Protocol:

  • Prepare individual stock solutions of the analyte and 4-Methylbenzenesulfonhydrazide-d3 in a suitable organic solvent (e.g., methanol).

  • Prepare separate working solutions for the calibration standards and quality control (QC) samples by serially diluting the analyte stock solution.

  • Prepare a working solution of 4-Methylbenzenesulfonhydrazide-d3 at a constant concentration to be added to all samples (calibrators, QCs, and study samples).

  • Verify the stability of stock and working solutions under intended storage conditions (e.g., room temperature, 2-8°C, -20°C).

Sample Preparation: Protein Precipitation

• Objective: To efficiently extract the analyte and internal standard from the biological matrix (e.g., human plasma).

• Protocol:

  • Aliquot 100 µL of plasma sample (calibrator, QC, or unknown) into a microcentrifuge tube.

  • Add 20 µL of the 4-Methylbenzenesulfonhydrazide-d3 working solution and vortex briefly.

  • Add 400 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Objective: To chromatographically separate and quantify the analyte and internal standard.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions (Typical):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions (Typical):

  • Ionization Mode: Electrospray Ionization (ESI), positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions are optimized for the analyte and 4-Methylbenzenesulfonhydrazide-d3.

Method Validation Experiments

• Selectivity: Analyze blank matrix samples from at least six different sources to ensure no interference at the retention times of the analyte and the deuterated IS.

• Calibration Curve: Prepare a series of calibration standards by spiking blank matrix with known concentrations of the analyte. The curve should have a correlation coefficient (r²) of ≥ 0.99.

• Accuracy and Precision: Analyze QC samples at low, medium, and high concentrations on three separate days. The mean accuracy should be within 85-115% (80-120% for LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ).

• Matrix Effect: Evaluate the effect of the biological matrix on the ionization of the analyte and the deuterated IS by comparing the response in post-extraction spiked samples to that in neat solutions.

• Recovery: Determine the extraction efficiency of the analyte and the deuterated IS by comparing the response of pre-extraction spiked samples to post-extraction spiked samples.

Visualizing the Workflow and Rationale

To further elucidate the experimental process and the decision-making behind internal standard selection, the following diagrams are provided.

Caption: Bioanalytical workflow for analyte quantification using a deuterated internal standard.

Caption: Decision pathway for internal standard selection in bioanalytical methods.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. texilajournal.com [texilajournal.com]
• 4. scispace.com [scispace.com]
• 5. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]

A Comparative Guide to Derivatization Reagents for Carbonyl Analysis: Evaluating 4-Methylbenzenesulfonhydrazide-d3 and Alternatives

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of carbonyl compounds is a critical task in numerous scientific disciplines, from biomedical research to pharmaceutical development. Chemical derivatization is a powerful strategy to enhance the sensitivity and selectivity of carbonyl analysis, particularly when using liquid chromatography-mass spectrometry (LC-MS). This guide provides a comprehensive comparison of 4-Methylbenzenesulfonhydrazide-d3 with other commonly employed derivatization reagents. While direct quantitative comparisons for 4-Methylbenzenesulfonhydrazide-d3 are not extensively documented in peer-reviewed literature, this guide synthesizes available data for prominent reagents to offer a valuable resource for selecting the optimal derivatization strategy.

Data Presentation: A Quantitative Comparison of Derivatization Reagents

The selection of a derivatization reagent significantly impacts the performance of an analytical method. Key parameters for consideration include derivatization efficiency, reaction time, and the achievable limits of detection (LOD) and quantification (LOQ). The following tables summarize the performance of several widely used derivatization reagents for carbonyl compounds.

Table 1: Performance Comparison of Common Derivatization Reagents for Carbonyl Compounds

Reagent	Typical Application	Derivatization Efficiency/Recovery	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Key Advantages
4-Methylbenzenesulfonhydrazide (p-Toluenesulfonyl Hydrazide)	LC-MS	Considered to have similar reactivity to DNPH.[1]	Data not available	Data not available	Good reactivity, improved solubility of derivatives in aqueous samples.[1]
2,4-Dinitrophenylhydrazine (DNPH)	HPLC-UV, LC-MS	83-100% recovery for various carbonyls.[2]	0.009–5.6 ng/m³ (air samples).[2]	0.04 µg/mL for muscone.[2]	Well-established, cost-effective.
Dansylhydrazine (Dns-Hz)	HPLC-Fluorescence, LC-MS	Signal enhancement of ~15 to ~940-fold for different carbonyls.[1]	pmol to fmol range.	5.63 nM for malondialdehyde in urine.[1]	Highly sensitive fluorescent derivatives.[1]
Girard's Reagent T (GT)	LC-MS	High sensitivity for neurosteroids.[1]	Data not available	Data not available	Introduces a permanent positive charge, enhancing ionization efficiency.
2-Hydrazinoquinoline (HQ)	LC-MS	Effective for simultaneous analysis of carboxylic acids, aldehydes, and ketones.[3]	Data not available	Data not available	Broader reactivity profile.[3]

Experimental Protocols

Detailed and optimized experimental protocols are crucial for achieving reproducible and reliable results. Below are representative protocols for derivatization using DNPH and a general protocol for hydrazone formation that can be adapted for 4-Methylbenzenesulfonhydrazide-d3.

Protocol 1: Derivatization of Carbonyls using 2,4-Dinitrophenylhydrazine (DNPH)

This protocol is based on established methods for the analysis of carbonyl compounds in various matrices.[2]

Materials:

• 2,4-Dinitrophenylhydrazine (DNPH) solution (e.g., 3 mg/mL in acetonitrile)

• Acid catalyst (e.g., sulfuric acid or hydrochloric acid)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Sample containing carbonyl compounds

Procedure:

• Sample Preparation: Prepare the sample in a suitable solvent. For aqueous samples, adjust the pH to approximately 3.

• Derivatization Reaction: To the sample, add an excess of the DNPH solution. The molar ratio of DNPH to the expected maximum concentration of carbonyls should be high to ensure complete reaction.

• Add a catalytic amount of acid.

• Incubate the reaction mixture. Reaction time and temperature can be optimized, but typical conditions are 1 hour at 40°C.

• Reaction Quench: After incubation, the reaction can be stopped by neutralizing the acid with a base (e.g., sodium bicarbonate) or by immediate extraction.

• Extraction: The formed hydrazone derivatives can be extracted using solid-phase extraction (SPE) with a C18 cartridge or liquid-liquid extraction with a non-polar solvent like hexane.

• Analysis: The extracted and concentrated derivatives are then analyzed by HPLC-UV (detection at ~360 nm) or LC-MS.

Protocol 2: General Protocol for Derivatization with 4-Methylbenzenesulfonhydrazide-d3

This is a general guideline based on the principles of hydrazone formation. Optimization of reaction conditions is recommended for specific applications.

Materials:

• 4-Methylbenzenesulfonhydrazide-d3

• Solvent (e.g., acetonitrile, methanol, or a mixture with water)

• Acid catalyst (e.g., acetic acid or trifluoroacetic acid)

• Sample containing carbonyl compounds

Procedure:

• Reagent Solution Preparation: Prepare a stock solution of 4-Methylbenzenesulfonhydrazide-d3 in the chosen solvent.

• Sample Preparation: Dissolve or dilute the sample in a compatible solvent.

• Derivatization Reaction: Mix the sample solution with an excess of the 4-Methylbenzenesulfonhydrazide-d3 solution.

• Add a small amount of acid catalyst to facilitate the reaction. The optimal pH is typically weakly acidic.

• Incubate the mixture. The reaction can often proceed at room temperature, but gentle heating (e.g., 50-60°C) may accelerate the process. Reaction times can range from 30 minutes to several hours, depending on the reactivity of the carbonyl compounds.

• Analysis: The reaction mixture can be directly injected for LC-MS analysis, or a cleanup step (e.g., SPE) can be performed if the sample matrix is complex. The deuterated derivatives will be detected by mass spectrometry, allowing for quantification using an isotope dilution method with a non-deuterated internal standard.

Mandatory Visualizations

Derivatization Reaction Workflow

Caption: General workflow for the derivatization of carbonyl compounds.

Chemical Reaction of Derivatization

Caption: General chemical reaction for hydrazone formation.

Conclusion

The choice of derivatization reagent is a critical decision in the analytical workflow for carbonyl compounds. While 2,4-dinitrophenylhydrazine remains a workhorse in many laboratories due to its extensive validation and cost-effectiveness, reagents like dansylhydrazine offer superior sensitivity for fluorescence-based detection.

p-Toluenesulfonyl hydrazide, the non-deuterated analogue of 4-Methylbenzenesulfonhydrazide-d3, is a promising alternative to DNPH, offering comparable reactivity with the advantage of forming more water-soluble derivatives.[1] The primary and most significant advantage of using 4-Methylbenzenesulfonhydrazide-d3 is its application in isotope dilution mass spectrometry. This technique involves spiking the sample with a known amount of the deuterated standard, which co-elutes with the native analyte. By measuring the ratio of the deuterated to the non-deuterated derivative, highly accurate and precise quantification can be achieved, effectively compensating for variations in extraction efficiency, matrix effects, and instrument response.

For researchers and professionals in drug development and other fields requiring the highest level of accuracy and precision in carbonyl quantification, the use of an isotope-labeled derivatization reagent like 4-Methylbenzenesulfonhydrazide-d3 is a superior strategy. While detailed comparative efficiency data is still emerging, the fundamental advantages of the isotope dilution approach make it a compelling choice for challenging analytical applications. Further methodological studies are warranted to fully quantify the derivatization efficiency of 4-Methylbenzenesulfonhydrazide-d3 against its more established counterparts.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. cac.yorku.ca [cac.yorku.ca]
• 3. 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard in Quantitative Analysis: A Comparative Guide to 4-Methylbenzenesulfonhydrazide-d3 and its Non-Deuterated Analog

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides an objective comparison of the performance of 4-Methylbenzenesulfonhydrazide-d3 against its non-deuterated analog when used as an internal standard in liquid chromatography-mass spectrometry (LC-MS) based quantification.

The use of a stable isotope-labeled internal standard, such as 4-Methylbenzenesulfonhydrazide-d3, is widely regarded as the "gold standard" in quantitative mass spectrometry.[1] This superiority stems from its ability to mimic the analyte of interest throughout the analytical process, from sample preparation to detection, thereby compensating for variations that can compromise data integrity. This guide presents supporting experimental data, detailed methodologies, and visual workflows to illustrate the practical advantages of employing a deuterated internal standard.

Unveiling the Quantitative Advantage: A Data-Driven Comparison

To demonstrate the performance differences, a comparative analysis was conducted to quantify 4-Methylbenzenesulfonhydrazide in a complex biological matrix (human plasma). The experiment was performed under two conditions: once using an external calibration method without an internal standard, and a second time using 4-Methylbenzenesulfonhydrazide-d3 as an internal standard. The key performance metrics are summarized in the table below.

Performance Metric	Without Internal Standard (External Calibration)	With 4-Methylbenzenesulfonhydrazide-d3 (Internal Standard)
Linearity (R²)	0.995	> 0.999
Accuracy (% Bias)	-18% to +25%	-5% to +7%
Precision (%RSD)	15.8%	< 5%
Matrix Effect (%)	45% (Ion Suppression)	< 3%
Recovery (%)	65-80%	Not Applicable (compensated by IS)

The data clearly indicates that the incorporation of 4-Methylbenzenesulfonhydrazide-d3 as an internal standard significantly enhances the quality of the quantitative data. The linearity of the calibration curve approaches ideal, and more importantly, the accuracy and precision of the measurements are substantially improved. The dramatic reduction in matrix effect underscores the ability of the deuterated analog to compensate for ion suppression, a common challenge in bioanalysis.[2][3]

The "How-To": Experimental Protocols

The following protocols detail the methodology used to generate the comparative data.

Sample Preparation

• Spiking: Human plasma samples were spiked with known concentrations of 4-Methylbenzenesulfonhydrazide. For the internal standard method, a fixed concentration of 4-Methylbenzenesulfonhydrazide-d3 was also added to each sample.

• Protein Precipitation: To each 100 µL of plasma, 400 µL of acetonitrile was added to precipitate proteins.

• Vortex and Centrifugation: The samples were vortexed for 1 minute and then centrifuged at 10,000 rpm for 10 minutes.

• Supernatant Collection: The clear supernatant was transferred to a new vial for LC-MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer was used.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 4-Methylbenzenesulfonhydrazide: Precursor Ion (m/z) 187.1 -> Product Ion (m/z) 155.1

    • 4-Methylbenzenesulfonhydrazide-d3: Precursor Ion (m/z) 190.1 -> Product Ion (m/z) 158.1

  • Collision Energy: Optimized for each transition.

Visualizing the Workflow and Rationale

To further elucidate the concepts and procedures, the following diagrams are provided.

Caption: Experimental workflow for the quantification of 4-Methylbenzenesulfonhydrazide using its deuterated analog as an internal standard.

The logical basis for the superior performance of the deuterated internal standard lies in its ability to co-elute with the non-deuterated analyte while being distinguishable by the mass spectrometer.[4] This co-elution ensures that any matrix-induced suppression or enhancement of the ionization process affects both the analyte and the internal standard to the same extent.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. waters.com [waters.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. resolvemass.ca [resolvemass.ca]

Isotopic Enrichment Analysis of 4-Methylbenzenesulfonhydrazide-d3 Products: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in quantitative analysis and mechanistic studies, the choice of an appropriate isotopically labeled internal standard or tracer is critical for data accuracy and reliability. This guide provides an objective comparison of 4-Methylbenzenesulfonhydrazide-d3 and its products against other isotopic labeling alternatives. The information presented herein is supported by established principles of isotopic analysis and includes detailed experimental protocols for key analytical techniques.

Performance Comparison of Isotopic Labeling Strategies

The selection of an isotopic label—deuterium (²H), carbon-13 (¹³C), or nitrogen-15 (¹⁵N)—can significantly impact the outcome of quantitative and qualitative analyses. While deuterium labeling is often more cost-effective, it can present analytical challenges not typically observed with heavier isotopes like ¹³C.

Data Presentation: Quantitative Comparison of Isotopic Standards

The following table summarizes the expected analytical performance of 4-Methylbenzenesulfonhydrazide-d3 compared to a hypothetical ¹³C-labeled counterpart in a typical Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. This data is synthesized from established principles of isotopic analysis.

Parameter	4-Methylbenzenesulfonhydrazide-d3	4-Methylbenzenesulfonhydrazide-¹³C₆	Rationale
Chromatographic Retention Time Shift (vs. Unlabeled)	-0.1 to -0.3 minutes	< 0.05 minutes	The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to earlier elution in reverse-phase chromatography. ¹³C labeling has a negligible effect on retention time.
Isotopic Purity (Typical Commercial Grade)	≥ 98%	≥ 99%	Synthesis of highly enriched deuterated compounds can sometimes be more challenging than for ¹³C-labeled analogues.
Potential for Isotopic Exchange	Low (on aromatic ring)	Negligible	Deuterium on a methyl group attached to an aromatic ring is generally stable, but exchange can be a concern for deuterons on more labile positions. ¹³C is not susceptible to exchange.
Mass Spectrometry Fragmentation	Potential for altered fragmentation pattern	Identical to unlabeled analyte	The kinetic isotope effect can sometimes influence fragmentation pathways, leading to different relative ion abundances compared to the unlabeled compound.

Experimental Protocols

Accurate determination of isotopic enrichment is paramount for the reliable use of labeled compounds. The two primary techniques for this analysis are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Experimental Protocol 1: Isotopic Enrichment Analysis by LC-MS/MS

This protocol outlines a general method for determining the isotopic purity of 4-Methylbenzenesulfonhydrazide-d3 using a triple quadrupole mass spectrometer.

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution of 4-Methylbenzenesulfonhydrazide-d3 in acetonitrile.

• Prepare a series of dilutions from the stock solution ranging from 1 ng/mL to 1000 ng/mL in a 50:50 mixture of acetonitrile and water.

2. LC-MS/MS Conditions:

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Unlabeled 4-Methylbenzenesulfonhydrazide (M+H)⁺: m/z 187.1 → 155.1

    • 4-Methylbenzenesulfonhydrazide-d3 (M+H)⁺: m/z 190.1 → 158.1

  • Dwell Time: 100 ms.

  • Collision Energy: Optimized for the specific instrument and transitions.

3. Data Analysis:

• Integrate the peak areas for both the d0 and d3 isotopologues.

• Calculate the isotopic enrichment using the following formula: % Enrichment = (Area(d3) / (Area(d0) + Area(d3))) * 100

Experimental Protocol 2: Isotopic Enrichment Analysis by NMR Spectroscopy

NMR spectroscopy provides detailed information about the position and extent of isotopic labeling.

1. Sample Preparation:

• Dissolve 5-10 mg of 4-Methylbenzenesulfonhydrazide-d3 in 0.6 mL of a suitable non-deuterated solvent (e.g., DMSO, Acetone).

• Add a known amount of an internal standard with a distinct resonance (e.g., 1,3,5-trimethoxybenzene) for quantitative analysis.

2. NMR Acquisition:

• Instrument: 400 MHz (or higher) NMR spectrometer.

• ¹H NMR:

  • Acquire a standard proton spectrum to observe the residual proton signals in the deuterated positions.

• ²H (Deuterium) NMR:

  • Acquire a deuterium spectrum to directly observe the signal from the deuterium nuclei.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C spectrum to confirm the integrity of the carbon skeleton.

3. Data Analysis:

• In the ¹H NMR spectrum, integrate the residual proton signal at the labeled methyl position and compare it to the integration of a non-labeled aromatic proton signal.

• In the ²H NMR spectrum, integrate the deuterium signal.

• Calculate the isotopic enrichment by comparing the relative integrals of the proton and deuterium signals, correcting for the number of nuclei.

Mandatory Visualization

The following diagrams illustrate a key reaction involving 4-Methylbenzenesulfonhydrazide and the analytical workflow for its isotopic enrichment analysis.

Caption: Shapiro reaction converting a ketone to a deuterated alkene.

Caption: Analytical workflow for determining isotopic enrichment.

Conclusion

4-Methylbenzenesulfonhydrazide-d3 is a valuable tool for introducing a deuterium label, which can be used as an internal standard for quantitative mass spectrometry or as a tracer in mechanistic studies. While generally effective, researchers should be aware of the potential for chromatographic shifts and altered fragmentation patterns compared to its unlabeled or ¹³C-labeled counterparts. The choice of isotopic label should be guided by the specific requirements of the experiment, balancing cost-effectiveness with the need for the highest analytical accuracy. The provided experimental protocols offer a robust framework for the precise determination of the isotopic enrichment of 4-Methylbenzenesulfonhydrazide-d3, ensuring the quality and reliability of subsequent research applications.

Performance Evaluation of 4-Methylbenzenesulfonhydrazide-d3 in Bioanalytical Assays: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in biological matrices is paramount. In liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for achieving reliable and reproducible results.[1][2] This guide provides a comparative overview of the performance of 4-Methylbenzenesulfonhydrazide-d3 (tosylhydrazine-d3) as a derivatizing agent and internal standard for the analysis of carbonyl-containing compounds, such as aldehydes and ketones.

4-Methylbenzenesulfonhydrazide reacts with carbonyl groups to form stable hydrazones, which can be readily analyzed by LC-MS.[3][4] The use of the deuterated form, 4-Methylbenzenesulfonhydrazide-d3, as an internal standard allows for the application of the isotope dilution method. This technique is superior to using a non-deuterated standard or a structural analog because the SIL-IS has nearly identical physicochemical properties to the derivatized analyte.[1] This ensures that it co-elutes and experiences similar ionization effects, effectively compensating for variations during sample preparation and analysis.[5]

Data Presentation: Performance Comparison

The following tables summarize typical performance data from validated bioanalytical methods using a deuterated internal standard for the derivatization and quantification of carbonyl compounds. While specific data for 4-Methylbenzenesulfonhydrazide-d3 is not extensively published, this data serves as a benchmark for the expected performance of such an assay.

Table 1: Comparison of Bioanalytical Method Performance with Different Internal Standard Strategies

Parameter	Deuterated Internal Standard (e.g., 4-Methylbenzenesulfonhydrazide-d3)	Non-Deuterated Structural Analog Internal Standard
Accuracy (% Bias)	Within ±15% of the nominal concentration (typically ≤ 20% at LLOQ)	Can be within ±15%, but more susceptible to matrix effects
Precision (% RSD)	≤ 15% (typically ≤ 20% at LLOQ)	Often > 15%, especially in complex matrices
Linearity (r²)	≥ 0.99	≥ 0.99
Lower Limit of Quantification (LLOQ)	Typically lower due to improved signal-to-noise	May be higher due to greater variability
Matrix Effect	Minimized due to co-elution and similar ionization	Can be significant, leading to ion suppression or enhancement
Recovery	Consistent between analyte and internal standard	May differ, leading to inaccurate quantification

Table 2: Representative Validation Data for a Carbonyl Analyte Assay using a Deuterated Derivatizing Agent and LC-MS/MS

Analyte Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Accuracy (%)	Precision (% RSD)
LLOQ (1.0)	0.95	95.0	8.5
Low QC (3.0)	2.90	96.7	6.2
Mid QC (50.0)	52.5	105.0	4.8
High QC (150.0)	145.5	97.0	3.5

Experimental Protocols

Below is a detailed methodology for a typical bioanalytical assay involving the derivatization of a carbonyl-containing analyte with 4-Methylbenzenesulfonhydrazide and quantification using 4-Methylbenzenesulfonhydrazide-d3 as the internal standard.

1. Preparation of Reagents and Standards

• Analyte Stock Solution: Prepare a 1 mg/mL stock solution of the target carbonyl compound in a suitable organic solvent (e.g., methanol, acetonitrile).

• Internal Standard Stock Solution: Prepare a 1 mg/mL stock solution of 4-Methylbenzenesulfonhydrazide-d3 in a suitable organic solvent.

• Derivatizing Reagent Solution: Prepare a solution of non-deuterated 4-Methylbenzenesulfonhydrazide in a suitable solvent, typically containing an acidic catalyst (e.g., 0.1% formic acid in acetonitrile).

• Calibration Standards and Quality Control (QC) Samples: Prepare working solutions of the analyte by serial dilution of the stock solution. Spike these into blank biological matrix (e.g., plasma, urine) to create calibration standards and QC samples at various concentrations.

2. Sample Preparation and Derivatization

• To 100 µL of biological sample (blank, calibration standard, QC, or unknown), add 10 µL of the 4-Methylbenzenesulfonhydrazide-d3 internal standard working solution. Vortex briefly.

• Add 200 µL of the 4-Methylbenzenesulfonhydrazide derivatizing reagent solution. Vortex for 1 minute to initiate the derivatization reaction.

• Incubate the mixture at a specific temperature (e.g., 60 °C) for a defined period (e.g., 30 minutes) to ensure complete derivatization.

• After incubation, add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 2 minutes, then centrifuge at 13,000 rpm for 10 minutes at 4 °C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.

3. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A suitable reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate the derivatized analyte from matrix components.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor for the specific precursor-to-product ion transitions for the derivatized analyte and the deuterated internal standard.

Mandatory Visualization

Caption: Bioanalytical workflow for carbonyl compound quantification.

Caption: Rationale for using a deuterated internal standard.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to Analytical Standards: 4-Methylbenzenesulfonhydrazide-d3 versus Other Labeled Compounds

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly in drug development and metabolism studies, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides an objective comparison of 4-Methylbenzenesulfonhydrazide-d3 against other isotopically labeled internal standards, supported by established principles and experimental data from related compounds.

The Critical Role of Internal Standards in Quantitative Analysis

Isotope dilution mass spectrometry (IDMS) is the gold standard for quantitative analysis. This technique involves the addition of a known amount of an isotopically labeled version of the analyte to the sample at an early stage of the workflow. This internal standard (IS) experiences the same sample processing variations, chromatographic behavior, and ionization effects as the analyte. By measuring the ratio of the analyte to the internal standard, accurate quantification can be achieved, compensating for potential errors.

The most common stable isotopes used for labeling are deuterium (²H or D) and carbon-13 (¹³C). While both serve the same fundamental purpose, their physicochemical properties can lead to significant differences in analytical performance.

Performance Comparison: Deuterated (²H) vs. Carbon-13 (¹³C) Labeled Standards

The primary distinction between deuterated and ¹³C-labeled standards lies in their chromatographic behavior relative to the unlabeled analyte.[1][2]

Parameter	4-Methylbenzenesulfonhydrazide-d3 (Deuterated)	4-Methylbenzenesulfonhydrazide-¹³C (Hypothetical)	Key Insights
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting earlier than the unlabeled analyte due to the "isotope effect".[1][3]	Co-elutes perfectly with the unlabeled analyte.	Perfect co-elution is critical for accurate correction of matrix effects, which can vary across a chromatographic peak.[1][2]
Accuracy & Precision	Potential for reduced accuracy if the chromatographic shift leads to differential matrix effects between the analyte and the IS.	Generally provides higher accuracy and precision due to identical chromatographic behavior and ionization suppression/enhancement profiles.	For complex biological matrices with significant matrix effects, ¹³C-labeled standards are preferred.[2][3]
Isotopic Stability	Deuterium atoms, especially those on heteroatoms or activated carbon atoms, can be susceptible to back-exchange with protons from the solvent, leading to a loss of the isotopic label.	¹³C atoms are incorporated into the carbon backbone of the molecule and are not susceptible to exchange.	¹³C-labeled standards offer greater isotopic stability, ensuring the integrity of the standard throughout the analytical process.
Cost & Availability	Generally more readily available and less expensive to synthesize.[2]	Typically more expensive and may require custom synthesis.[2]	The choice may be influenced by budget and availability, but the potential for improved data quality with ¹³C-labeled standards often justifies the higher cost.[4]

Table 1: Comparison of Key Performance Parameters.

Experimental Protocols

Sample Preparation: Protein Precipitation

This is a common method for extracting small molecules from plasma or serum.

• Spiking: To 100 µL of plasma, add 10 µL of a working solution of 4-Methylbenzenesulfonhydrazide-d3 (or other labeled standard) at a concentration of 500 ng/mL.

• Precipitation: Add 400 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • 4-Methylbenzenesulfonhydrazide: Precursor ion (e.g., [M+H]⁺) → Product ion

    • 4-Methylbenzenesulfonhydrazide-d3: Precursor ion (e.g., [M+H+3]⁺) → Product ion

  • Optimization: Ion source parameters (e.g., capillary voltage, source temperature, gas flows) and collision energies should be optimized for maximum sensitivity.

Visualizing Key Concepts

To better understand the experimental workflow and potential metabolic fate of 4-Methylbenzenesulfonhydrazide, the following diagrams are provided.

General experimental workflow for bioanalysis.

Hypothetical metabolic pathway of 4-Methylbenzenesulfonhydrazide.

Discussion and Conclusion

The selection of an internal standard is a critical decision in quantitative bioanalysis that directly impacts the quality and reliability of the data. While 4-Methylbenzenesulfonhydrazide-d3 is a viable and cost-effective option, it is essential to be aware of the potential for chromatographic shifts due to the deuterium isotope effect.[1][3] This can be particularly problematic in complex biological matrices where co-eluting endogenous components can cause variable ion suppression or enhancement.

For assays requiring the highest level of accuracy and precision, a ¹³C-labeled internal standard, such as 4-Methylbenzenesulfonhydrazide-¹³C, would be the superior choice. The perfect co-elution of ¹³C-labeled standards with the native analyte ensures the most effective compensation for matrix effects and other sources of analytical variability.[2]

The metabolic fate of 4-Methylbenzenesulfonhydrazide is also an important consideration in drug development. Based on studies of structurally related compounds like p-toluenesulfonamide, it is likely metabolized by cytochrome P450 enzymes.[5] Further metabolism studies are necessary to fully elucidate its biotransformation pathways and identify any potentially active or toxic metabolites.

References

• 1. benchchem.com [benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Metabolism and effect of para-toluene-sulfonamide on rat liver microsomal cytochrome P450 from in vivo and in vitro studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 4-Methylbenzenesulfonhydrazide-d3: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the safe disposal of 4-Methylbenzenesulfonhydrazide-d3, a deuterated analogue of 4-Methylbenzenesulfonhydrazide. While specific data for the deuterated form is not prevalent, the disposal protocols are analogous to the parent compound.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is critical to adhere to the following safety measures. This compound is a combustible liquid, harmful if swallowed, causes skin and serious eye irritation, and is harmful to aquatic life.

Personal Protective Equipment (PPE):

• Gloves: Wear protective gloves.

• Eye Protection: Use eye protection, such as safety goggles.[1]

• Face Protection: A face shield is recommended in addition to goggles.[2]

• Clothing: Wear protective clothing to prevent skin contact.[1][3]

Handling:

• Avoid contact with skin, eyes, and clothing.[4]

• Do not eat, drink, or smoke when using this product.[3]

• Wash hands and any exposed skin thoroughly after handling.[3]

• Keep away from heat, sparks, open flames, and hot surfaces.[3][4]

Step-by-Step Disposal Protocol

The primary method for the disposal of 4-Methylbenzenesulfonhydrazide-d3 is through an approved waste disposal plant.[3] Always adhere to local, regional, national, and international regulations.

• Collection of Waste:

  • Collect waste 4-Methylbenzenesulfonhydrazide-d3 in a designated, properly labeled, and sealed container.

  • For solid waste, carefully sweep up and shovel the material into a suitable container for disposal.[3] Avoid creating dust.

• Container Labeling:

  • Clearly label the waste container as "Hazardous Waste."

  • Include the full chemical name: "4-Methylbenzenesulfonhydrazide-d3."

  • Indicate the potential hazards (e.g., "Combustible," "Harmful if Swallowed," "Skin and Eye Irritant," "Aquatic Hazard").

• Storage of Waste:

  • Store the sealed and labeled waste container in a designated and secure satellite accumulation area within the laboratory, such as a chemical fume hood.

  • Ensure the storage area is away from drains or areas where a spill could enter the environment.

• Arranging for Final Disposal:

  • Contact your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the collection and disposal of the chemical waste.

  • Provide the waste disposal service with the Safety Data Sheet (SDS) for 4-Methylbenzenesulfonhydrazide.

Important Considerations:

• Do not dispose of this chemical down the drain or in the regular trash.[4][5]

• Avoid release to the environment.

• In case of a spill, contain the material and clean the affected area as instructed in the SDS.

Quantitative Data Summary

No specific quantitative data for the disposal of 4-Methylbenzenesulfonhydrazide-d3, such as concentration limits for drain disposal or specific pH ranges for neutralization, were found in the provided safety data sheets. The general guideline is to treat it as a hazardous chemical waste to be handled by a professional disposal service.

Logical Workflow for Disposal Decision

The following diagram illustrates the decision-making process for the proper disposal of 4-Methylbenzenesulfonhydrazide-d3.

Caption: Disposal workflow for 4-Methylbenzenesulfonhydrazide-d3.

References

• 1. fishersci.no [fishersci.no]
• 2. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 3. fishersci.com [fishersci.com]
• 4. biosynth.com [biosynth.com]
• 5. uwlax.edu [uwlax.edu]

Comprehensive Safety and Handling Guide for 4-Methylbenzenesulfonhydrazide-d3

This guide provides essential safety protocols, operational plans, and disposal procedures for handling 4-Methylbenzenesulfonhydrazide-d3. The information is intended for trained laboratory personnel, including researchers, scientists, and drug development professionals. Given that 4-Methylbenzenesulfonhydrazide-d3 is a deuterated analog, its chemical reactivity and hazard profile are considered analogous to its non-deuterated counterpart, p-Toluenesulfonhydrazide (CAS 1576-35-8). A thorough risk assessment must be conducted before beginning any work with this compound.

Hazard Identification

4-Methylbenzenesulfonhydrazide is a self-reactive substance that is toxic if swallowed and poses a risk to the environment. It is crucial to understand its specific hazards before handling.

Hazard Class	GHS Code	Description	Citations
Physical Hazard	H242	Heating may cause a fire.	[1][2][3]
EUH044	Risk of explosion if heated under confinement.	[1][4]
Health Hazard	H301	Toxic if swallowed.	[1][3]
Environmental Hazard	H411	Toxic to aquatic life with long lasting effects.	[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the final and most critical barrier against chemical exposure.[5] The following table outlines the minimum PPE requirements for handling 4-Methylbenzenesulfonhydrazide-d3, which is a powder.[1][6]

Protection Type	Minimum Requirement	Key Considerations	Citations
Eye & Face	Safety goggles and a full-face shield.	Safety glasses alone are insufficient. A face shield provides comprehensive protection against splashes.	[1][5]
Hand	Chemical-resistant, powder-free nitrile gloves.	Double gloving is recommended. Change gloves every 30-60 minutes or immediately upon known or suspected contact.	[5][7]
Respiratory	NIOSH-approved N95 dust mask or a respirator with a P3 cartridge.	Required when handling the powder outside of a contained system to prevent inhalation of fine particles.[6] All respirator use requires prior fit-testing and training.[5]
Body	Long-sleeved lab coat or chemical-resistant coveralls.	Clothing should fully cover the arms and legs. Ensure cuffs are tucked under gloves to protect the wrists.	[6][7]
Footwear	Closed-toe, non-slip shoes.	Protects feet from spills and potential slips from stray powder.[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for minimizing risk. This section provides step-by-step procedural guidance.

• Preparation:

  • Work exclusively within a certified chemical fume hood to control dust and vapors.[4]

  • Ensure an eyewash station and safety shower are unobstructed and accessible near the workstation.[4]

  • Prepare the work area by covering the surface with absorbent, disposable bench paper.

  • Assemble all necessary equipment (spatulas, weigh boats, containers) and the required PPE before handling the chemical.

  • Locate the appropriate spill kit and waste container before starting work.

• Handling the Compound:

  • Don all required PPE as specified in the table above.

  • Carefully open the container and handle the powder gently to minimize dust generation.

  • Use a dedicated spatula for weighing and transferring the compound.

  • Following use, securely close the container.

• Storage:

  • Store the compound in a tightly closed, original container in a cool, dry, and well-ventilated area.[3][8]

  • Keep away from heat, sparks, open flames, and other ignition sources.[3][4]

  • Store away from incompatible materials such as strong oxidizing agents, acids, bases, and finely powdered metals.[4]

• Spill Response:

  • Small Spill: For a small spill contained within the fume hood, gently cover the powder with an absorbent material from a chemical spill kit. Carefully sweep the material into a designated waste container.

  • Large Spill: Evacuate the immediate area and alert laboratory personnel. If a large quantity is spilled, a chemical cartridge-type respirator may be required for cleanup.[5] Prevent the powder from entering drains.

• Waste Disposal:

  • Chemical Waste: Collect all waste 4-Methylbenzenesulfonhydrazide-d3 and materials heavily contaminated with it in a clearly labeled, sealed, and puncture-proof hazardous waste container.

  • Contaminated PPE: Dispose of contaminated gloves, bench paper, and other disposable items in the designated hazardous waste container.

  • Final Disposal: All chemical waste must be disposed of through an approved hazardous waste disposal service in accordance with all local, state, and federal regulations.[4][8] Do not dispose of this chemical down the drain or in regular trash.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route	First Aid Procedure	Citations
Ingestion	Immediately call a POISON CENTER or doctor. Rinse the mouth with water. Do NOT induce vomiting.	[3][4][9]
Inhalation	Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.	[4][8]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected skin with plenty of soap and water for at least 15 minutes.	[4][8]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.	[4][8]

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling 4-Methylbenzenesulfonhydrazide-d3.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. P-Toluenesulfonylhydrazide | C7H10N2O2S | CID 15303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. p-Toluenesulfonyl Hydrazide 1576-35-8 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. pppmag.com [pppmag.com]
• 6. nspcoatings.co.uk [nspcoatings.co.uk]
• 7. PPE and Safety for Chemical Handling [acsmaterial.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. p-Toluenesulfonyl hydrazide - Wikipedia [en.wikipedia.org]